4-Bromo-2-fluoroaniline

• CAS: 367-24-8

Core Science & Biosynthesis

4-Bromo-2-fluoroaniline: A Comprehensive Technical Guide for Researchers

CAS Number: 367-24-8

This technical guide provides an in-depth overview of 4-Bromo-2-fluoroaniline, a key building block in organic synthesis, particularly for pharmaceutical and materials science research. This document outlines its chemical and physical properties, detailed experimental protocols for its synthesis, and its applications in drug development and beyond.

Data Presentation

The following table summarizes the key quantitative data for 4-Bromo-2-fluoroaniline.

Property	Value	Source
CAS Number	367-24-8	[1][2][3][4][5][6][7]
Molecular Formula	C₆H₅BrFN	[1][5][6]
Molecular Weight	190.01 g/mol	[1][3]
Melting Point	36.0 - 43.0 °C	[5]
Boiling Point	200 - 205 °C @ 760 mmHg	[7]
Appearance	White to pale cream to brown to pale gray crystals, powder, or fused solid	[5]
Purity	≥98%	[3]

Experimental Protocols

A common method for the synthesis of 4-Bromo-2-fluoroaniline involves the reduction of 4-bromo-2-fluoro-1-nitrobenzene (B105774).[2][8]

Synthesis of 4-Bromo-2-fluoroaniline from 4-bromo-2-fluoro-1-nitrobenzene [2][8]

Materials:

• 4-bromo-2-fluoro-1-nitrobenzene (10 g, 45.5 mmol)

• Ethanol (B145695) (EtOH) (50 mL)

• Water (20 mL)

• Iron powder (12.7 g, 230 mmol)

• Ammonium (B1175870) chloride (NH₄Cl) (24.3 g, 455 mmol)

• Celite

• Petroleum ether

• Ethyl acetate (B1210297) (EtOAc)

Procedure:

• A solution of 4-bromo-2-fluoro-1-nitrobenzene in ethanol and water is prepared in a reaction vessel.

• Iron powder and ammonium chloride are added to the stirred solution.

• The reaction mixture is heated to 90 °C and stirred for 2 hours.

• After 2 hours, the reaction mixture is filtered through Celite.

• The filter cake is washed with ethanol.

• The filtrate is concentrated under reduced pressure.

• The resulting residue is purified by silica (B1680970) gel chromatography using a petroleum ether/ethyl acetate gradient (10:1 to 5:1) to yield 4-bromo-2-fluoroaniline.

Applications in Research and Drug Development

4-Bromo-2-fluoroaniline serves as a versatile intermediate in the synthesis of more complex molecules. Its utility is primarily demonstrated in the following areas:

• Pharmaceutical Intermediates: It is a key precursor for the synthesis of various pharmaceutical compounds.[2] For instance, it is used in the synthesis of 4-amino-3-fluorophenyl boronic acid, a valuable building block in medicinal chemistry.[2][3] The presence of fluorine can significantly impact the pharmacokinetic and pharmacodynamic properties of a drug molecule, often leading to increased potency and bioavailability.[9]

• Organic Synthesis: This compound is widely used as an intermediate in various organic reactions.[2] The bromo and fluoro substituents, along with the amino group, provide multiple reaction sites for further chemical modifications.

• Materials Science: Halogenated anilines, such as 4-Bromo-2,6-difluoroaniline which shares structural similarities, are used in the synthesis of materials for solar cells, OLEDs, and organic semiconductors.[10] While not directly about 4-Bromo-2-fluoroaniline, this highlights the potential applications of related structures.

Mandatory Visualization

The following diagram illustrates the synthetic workflow for 4-Bromo-2-fluoroaniline.

Caption: Synthetic workflow for 4-Bromo-2-fluoroaniline.

References

• 1. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo-2-fluoroaniline | 367-24-8 [chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. 367-24-8|4-Bromo-2-fluoroaniline|BLD Pharm [bldpharm.com]
• 5. 4-Bromo-2-fluoroaniline, 98+% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. 4-Bromo-2-fluoroaniline, 98+% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. fluoryx.com [fluoryx.com]
• 8. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 9. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ossila.com [ossila.com]

4-Bromo-2-fluoroaniline material safety data sheet (MSDS)

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Bromo-2-fluoroaniline

This guide provides a comprehensive overview of the safety, handling, and hazardous properties of 4-Bromo-2-fluoroaniline, intended for researchers, scientists, and professionals in drug development. All data is compiled from publicly available Material Safety Data Sheets (MSDS) and safety resources.

Chemical Identification and Properties

4-Bromo-2-fluoroaniline is a halogenated aromatic amine. Its chemical identity and key physical and chemical properties are summarized below.

Table 1: Chemical Identification

Identifier	Value
Chemical Name	4-Bromo-2-fluoroaniline
Synonyms	4-Bromo-2-fluoro-benzenamine
CAS Number	1003-99-2
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol
PubChem CID	80650

| EC Number | 213-708-8 |

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Off-white to light brown crystalline powder
Odor	No data available
Melting Point	43-46 °C (109.4-114.8 °F)
Boiling Point	234.3±20.0 °C at 760 mmHg
Flash Point	95.5±21.8 °C
Density	1.667±0.06 g/cm³

| Solubility | No data available |

Hazard Identification and Classification

4-Bromo-2-fluoroaniline is classified as a hazardous substance. The following table summarizes its GHS hazard classifications.

Table 3: GHS Hazard Classification

Hazard Class	Hazard Category
Acute Toxicity, Oral	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2A

| Specific Target Organ Toxicity – Single Exposure (Respiratory System) | Category 3 |

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Caption: GHS Hazard Classification for 4-Bromo-2-fluoroaniline.

Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The toxicological effects are summarized below.

Table 4: Acute Toxicity Data

Route	Species	Value
Oral	Rat	LD50: No specific data available, classified as harmful if swallowed.
Dermal	Rabbit	LD50: No data available.

| Inhalation | Rat | LC50: No data available. |

Experimental Protocols for Toxicological Assessment: The toxicological data for substances like 4-Bromo-2-fluoroaniline are typically determined using standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).

• Acute Oral Toxicity (OECD Guideline 423): This method involves the administration of the test substance to fasted animals (commonly rats) in a stepwise procedure. The starting dose is selected from one of four fixed levels. The outcome of the test, including mortality and clinical signs in a small number of animals, is used to classify the substance.

• Acute Dermal Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The site is observed for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.

• Acute Eye Irritation/Corrosion (OECD Guideline 405): The test substance is applied into one eye of a test animal (usually a rabbit), with the other eye serving as a control. The eyes are examined for signs of irritation, such as redness, swelling, and discharge, at specified time points after instillation.

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to minimize exposure risks.

Handling:

• Use only in a well-ventilated area or under a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust.

• Wear appropriate personal protective equipment (PPE).

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed container.

• Keep in a cool, dry, and well-ventilated place.

• Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures: In the event of a spill, follow a clear response workflow.

Caption: Workflow for responding to a chemical spill.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

• Use a chemical fume hood or other local exhaust ventilation to keep airborne levels below recommended exposure limits.

• Ensure eyewash stations and safety showers are readily available.

Personal Protective Equipment (PPE): The selection of PPE depends on the potential for exposure.

Caption: Logic for selecting appropriate personal protective equipment.

Table 5: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Wear safety glasses with side-shields (EN166) or chemical goggles.
Skin Protection	Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

| Respiratory Protection | If dust is generated, use a NIOSH-approved particulate respirator. |

Fire-Fighting Measures

Suitable Extinguishing Media:

• Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical:

• During a fire, hazardous decomposition products may be formed, including carbon oxides, nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.

Advice for Firefighters:

• Wear self-contained breathing apparatus (SCBA) for firefighting if necessary.

Transport Information

4-Bromo-2-fluoroaniline is regulated for transport.

Table 6: Transport Classification

Regulation	UN Number	Proper Shipping Name	Hazard Class	Packing Group
DOT (US)	2811	Toxic solid, organic, n.o.s. (4-Bromo-2-fluoroaniline)	6.1	III
IATA	2811	Toxic solid, organic, n.o.s. (4-Bromo-2-fluoroaniline)	6.1	III

| IMDG | 2811 | TOXIC SOLID, ORGANIC, N.O.S. (4-Bromo-2-fluoroaniline) | 6.1 | III |

Disclaimer: This document is intended as a technical guide and is not a substitute for the official Material Safety Data Sheet (MSDS) provided by the manufacturer. Always consult the original MSDS before handling this chemical.

physical properties of 4-Bromo-2-fluoroaniline

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core , a key intermediate in various synthetic applications. The information is presented to support research, development, and quality control activities. All quantitative data is summarized for clarity, and detailed experimental protocols for key analytical methods are provided.

Core Physical and Chemical Properties

4-Bromo-2-fluoroaniline, with the CAS number 367-24-8, is a substituted aniline (B41778) derivative.[1][2][3][4] Its fundamental properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₆H₅BrFN	[2][5]
Molecular Weight	190.01 g/mol	[2]
Appearance	White to off-white or gray-brown solid (crystals, powder, or lumps)	[6][7][8]
Melting Point	40-42 °C	[7][9][10][11]
Boiling Point	200-205 °C at 760 mmHg	[9]
122 °C at 25 mmHg	[10]
75-80 °C at 0.3 torr	[7]
Density (Predicted)	1.788 ± 0.06 g/cm³	[1]
Flash Point	104 °C (closed cup)	[9][12]
Solubility	Sparingly soluble in water.	[8]
pKa (Predicted)	1.48 ± 0.10	[1]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of 4-Bromo-2-fluoroaniline.

Spectroscopic Data	Details	Source(s)
¹H NMR	Spectra available in various solvents, such as CDCl₃.	[13]
¹³C NMR	Data available from spectral databases.	[2]
¹⁹F NMR	Data available from spectral databases.	[2]
Infrared (IR) Spectroscopy	ATR-IR, vapor phase, and melt capillary cell spectra are available.	[2][14]
Mass Spectrometry (MS)	Electron ionization (EI) mass spectra are available, with a prominent peak at m/z 189.	[2][5]

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of a solid organic compound like 4-Bromo-2-fluoroaniline.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.[15] Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C.[15]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle

Procedure:

• Ensure the 4-Bromo-2-fluoroaniline sample is dry and finely powdered. If necessary, gently crush the crystals using a mortar and pestle.[16][17]

• Firmly pack the powdered sample into the open end of a capillary tube to a height of about 1-2 cm by tapping the sealed end on a hard surface.[16][17]

• Place the capillary tube into the heating block of the melting point apparatus.[15]

• Set the apparatus to heat at a rapid rate initially to determine an approximate melting range.[15]

• Allow the apparatus to cool.

• For an accurate measurement, begin heating again at a slower rate (approximately 2°C per minute) starting from a temperature about 10-15°C below the approximate melting point.[15]

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).[15]

• The recorded range is the melting point of the sample.

Boiling Point Determination (at reduced pressure)

Due to the relatively high boiling point of 4-Bromo-2-fluoroaniline at atmospheric pressure, determination at reduced pressure is common. The Thiele tube or a distillation apparatus can be used.[18][19]

Apparatus:

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., oil bath or aluminum block)

• Vacuum source

Procedure:

• Place a small amount of the liquid 4-Bromo-2-fluoroaniline (if melted) or a solution in a suitable high-boiling solvent into the fusion tube.

• Invert a capillary tube (sealed end up) and place it into the fusion tube containing the sample.[18][20]

• Attach the fusion tube to a thermometer and place the assembly in a heating block or Thiele tube.[18]

• Connect the apparatus to a vacuum source to achieve the desired pressure.

• Heat the apparatus slowly and uniformly.[18]

• Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the open end of the capillary.[18]

• Note the temperature when a rapid and continuous stream of bubbles is observed. This is the boiling point at the recorded pressure.[18]

Infrared (IR) Spectroscopy of a Solid Sample

IR spectroscopy is used to identify the functional groups present in a molecule. For a solid like 4-Bromo-2-fluoroaniline, several methods can be employed.

Method: Thin Solid Film

• Dissolve a small amount (approx. 50 mg) of 4-Bromo-2-fluoroaniline in a few drops of a volatile solvent like methylene (B1212753) chloride or acetone.[21]

• Place a drop of this solution onto a single, clean salt plate (e.g., NaCl or KBr).[21]

• Allow the solvent to evaporate completely, leaving a thin, solid film of the compound on the plate.[21]

• Place the salt plate into the sample holder of the FT-IR spectrometer.

• Acquire the infrared spectrum.[21]

• If the peaks are too intense, clean the plate and re-prepare the film using a more dilute solution. If the peaks are too weak, add another drop of the solution to the plate, allow the solvent to evaporate, and re-run the spectrum.[21]

Visualizations

Logical Workflow for Physical Property Determination

References

• 1. chembk.com [chembk.com]
• 2. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2-fluoroaniline | 367-24-8 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. 4-Bromo-2-fluoroaniline [webbook.nist.gov]
• 6. 4-Bromo-2-fluoroaniline, 98+% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. 4-Bromo-2-fluoroaniline(367-24-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. guidechem.com [guidechem.com]
• 9. fluoryx.com [fluoryx.com]
• 10. 4-Bromo-2-fluoroaniline | 367-24-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 11. matrixscientific.com [matrixscientific.com]
• 12. 4-Bromo-2-fluoroaniline 98 367-24-8 [sigmaaldrich.com]
• 13. 2-Bromo-4-fluoroaniline(1003-98-1) 1H NMR [m.chemicalbook.com]
• 14. 4-Bromo-2-fluoroaniline [webbook.nist.gov]
• 15. chem.ucalgary.ca [chem.ucalgary.ca]
• 16. scribd.com [scribd.com]
• 17. byjus.com [byjus.com]
• 18. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 19. vernier.com [vernier.com]
• 20. byjus.com [byjus.com]
• 21. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to 4-Bromo-2-fluoroaniline: Properties, Synthesis, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-fluoroaniline is a key chemical intermediate with significant applications in the pharmaceutical, agrochemical, and materials science sectors. Its unique molecular structure, featuring a bromine and a fluorine atom on the aniline (B41778) core, provides a versatile platform for the synthesis of complex molecules. This technical guide provides a comprehensive overview of the chemical and physical properties of 4-bromo-2-fluoroaniline, detailed experimental protocols for its synthesis and derivatization, and an exploration of its critical role in drug development, particularly as a building block for targeted cancer therapies such as Vandetanib.

Chemical Structure and Properties

4-Bromo-2-fluoroaniline, with the CAS number 367-24-8, is a halogenated aromatic amine. The presence of the electron-withdrawing fluorine and bromine atoms, along with the electron-donating amino group, significantly influences the electronic and steric properties of the benzene (B151609) ring, making it a valuable precursor in organic synthesis.[1]

Chemical Identifiers:

• IUPAC Name: 4-bromo-2-fluoroaniline[2]

• Molecular Formula: C₆H₅BrFN[2][3]

• SMILES: Nc1ccc(Br)cc1F[4]

• InChI: 1S/C6H5BrFN/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2

Physicochemical Properties

Property	Value	Reference
Molecular Weight	190.01 g/mol	[3]
Melting Point	40-42 °C	[5]
Appearance	White to pale cream solid	[6]
Flash Point	104 °C (closed cup)	[5]
Solubility	Insoluble in water, soluble in organic solvents.

Spectroscopic Data

Spectrum Type	Data	Reference
¹H NMR (CDCl₃)	δ 7.28 (d, 2H), 6.84 (t, 1H), 0.3 (s, 18H) for trimethylsilyl-protected derivative	[7]
¹³C NMR (CDCl₃)	δ 133, 127, 124, 123, 119, 115, 1.8 for trimethylsilyl-protected derivative	[7]
IR Spectrum	Available on NIST WebBook and PubChem	[2][8]
Mass Spectrum	Available on NIST WebBook and PubChem	[2][8]

Synthesis of 4-Bromo-2-fluoroaniline

Several synthetic routes to 4-Bromo-2-fluoroaniline have been reported. A common method involves the reduction of the corresponding nitrobenzene (B124822) derivative.

Experimental Protocol: Reduction of 4-bromo-2-fluoro-1-nitrobenzene (B105774)

Materials:

• 4-bromo-2-fluoro-1-nitrobenzene (10 g, 45.5 mmol)

• Ethanol (B145695) (EtOH, 50 mL)

• Water (20 mL)

• Iron powder (12.7 g, 230 mmol)

• Ammonium (B1175870) chloride (NH₄Cl, 24.3 g, 455 mmol)

• Celite

• Ethyl acetate (B1210297) (EtOAc)

• Petroleum ether

Procedure:

• To a stirred solution of 4-bromo-2-fluoro-1-nitrobenzene in ethanol and water, add iron powder and ammonium chloride.[9]

• Heat the reaction mixture to 90 °C and stir for 2 hours.[9]

• After 2 hours, filter the reaction mixture through a pad of Celite.[9]

• Wash the filter cake with ethanol (300 mL).[9]

• Concentrate the filtrate under reduced pressure.[9]

• Purify the residue by silica (B1680970) gel chromatography using a petroleum ether/ethyl acetate gradient (10:1 to 5:1) to afford 4-bromo-2-fluoroaniline.[9]

Yield: 85%[9]

Applications in Drug Development

4-Bromo-2-fluoroaniline is a crucial intermediate in the synthesis of various pharmaceuticals, particularly in the development of targeted cancer therapies.[10][11] Its structure is a key component of active pharmaceutical ingredients (APIs) designed to interact with specific biological targets.[7]

Vandetanib: A Multi-targeted Tyrosine Kinase Inhibitor

One of the most significant applications of 4-Bromo-2-fluoroaniline is in the synthesis of Vandetanib, an oral medication used to treat certain types of thyroid cancer.[11] Vandetanib is a multi-targeted tyrosine kinase inhibitor that targets several key signaling pathways involved in tumor growth and angiogenesis, including the Vascular Endothelial Growth Factor Receptor (VEGFR) and the Epidermal Growth Factor Receptor (EGFR).[12][13]

EGFR Signaling Pathway and Inhibition by Vandetanib

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon activation by its ligands (e.g., EGF), initiates a cascade of intracellular signaling events that promote cell proliferation, survival, and migration.[3][12] Dysregulation of the EGFR signaling pathway is a common feature in many cancers, leading to uncontrolled cell growth.[12]

Vandetanib inhibits EGFR by binding to the ATP-binding site within the tyrosine kinase domain of the receptor, preventing its autophosphorylation and the subsequent activation of downstream signaling pathways such as the PI3K/AKT and MAPK pathways.[12] This inhibition leads to a reduction in tumor cell proliferation and the induction of apoptosis.[12]

Caption: EGFR signaling pathway and the inhibitory action of Vandetanib.

Derivatization of 4-Bromo-2-fluoroaniline

The versatile chemical nature of 4-Bromo-2-fluoroaniline allows for its use in a variety of chemical transformations to produce other valuable intermediates. One such example is the synthesis of 4-amino-3-fluorophenylboronic acid.

Experimental Protocol: Synthesis of 4-amino-3-fluorophenylboronic acid

This synthesis involves the protection of the amine group, followed by a lithium-bromine exchange, reaction with a borate (B1201080) ester, and subsequent hydrolysis.[11]

Caption: Synthetic workflow for 4-amino-3-fluorophenylboronic acid.

Materials:

• 4-bromo-2-fluoroaniline (5 g, 26.3 mmol)

• Dry tetrahydrofuran (B95107) (THF, 50 mL)

• n-Butyllithium (n-BuLi, 1.6 M in hexane, 36.2 mL, 57.9 mmol)

• Trimethylsilyl chloride (TMSCl, 7.5 mL, 57.9 mmol)

• Trimethylborate (5.5 mL)

• 0.1 N Hydrochloric acid (HCl, 63 mL)

• Ether

• Pentane (B18724)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Amine Protection: Dissolve 4-bromo-2-fluoroaniline in dry THF under a nitrogen atmosphere in a three-necked round-bottomed flask. Cool the mixture to 0 °C.[7]

• Add n-BuLi solution dropwise over 2.5 hours while maintaining the temperature at 0 °C. The solution will turn dark purple and then dark brown.[7]

• Add TMSCl dropwise over 1.5 hours.[7]

• Warm the reaction to room temperature and stir overnight.[7]

• Remove the solvent via vacuum evaporation and purify the residue by vacuum distillation to obtain the protected intermediate.[7]

• Boronic Acid Formation: Dissolve the protected intermediate in dry THF and cool to -78 °C.

• In a separate flask, cool a solution of trimethylborate in THF to -78 °C.[7]

• Rapidly transfer the solution of the lithiated intermediate to the trimethylborate solution. Stir for 15-20 minutes.[7]

• Slowly warm the reaction mixture to room temperature, at which point a white precipitate will appear.[7]

• Hydrolysis: Add 0.1 N HCl to the reaction mixture.[7]

• Stir the mixture overnight, then extract with ether.[7]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield a yellowish oil.[7]

• Precipitate the product in pentane at 0 °C to obtain 4-amino-3-fluorophenylboronic acid as a light yellow solid.[7]

Yield: 45%[7]

Safety and Handling

4-Bromo-2-fluoroaniline is irritating to the eyes, respiratory system, and skin.[12] It is also harmful if swallowed, in contact with skin, or if inhaled.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

4-Bromo-2-fluoroaniline is a fundamentally important building block in modern organic synthesis, with profound implications for drug discovery and development. Its versatile reactivity allows for the construction of complex molecular architectures, most notably demonstrated by its role in the synthesis of the multi-targeted cancer therapeutic, Vandetanib. The detailed protocols and data presented in this guide are intended to support researchers and scientists in leveraging the full potential of this valuable chemical intermediate in their ongoing research and development endeavors.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-Bromo-2-fluoroaniline [webbook.nist.gov]
• 3. Vandetanib (ZD6474), an inhibitor of VEGFR and EGFR signalling, as a novel molecular-targeted therapy against cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. matrixscientific.com [matrixscientific.com]
• 6. 367-24-8|4-Bromo-2-fluoroaniline|BLD Pharm [bldpharm.com]
• 7. sites.pitt.edu [sites.pitt.edu]
• 8. 4-Bromo-2-fluoroaniline [webbook.nist.gov]
• 9. Vandetanib inhibits both VEGFR-2 and EGFR signalling at clinically relevant drug levels in preclinical models of human cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. What is the mechanism of Vandetanib? [synapse.patsnap.com]
• 13. Vandetanib (ZD6474), a dual inhibitor of vascular endothelial growth factor receptor (VEGFR) and epidermal growth factor receptor (EGFR) tyrosine kinases: current status and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 4-Bromo-2-fluoroaniline: A Technical Guide for Researchers

Introduction

4-Bromo-2-fluoroaniline is a halogenated aromatic amine that serves as a crucial building block in the synthesis of a wide array of organic molecules, including active pharmaceutical ingredients (APIs) and other specialty chemicals. An in-depth understanding of its solubility in various organic solvents is paramount for optimizing reaction conditions, developing purification strategies, and formulating final products. This technical guide provides a comprehensive overview of the solubility characteristics of 4-bromo-2-fluoroaniline, outlines a detailed experimental protocol for its quantitative determination, and presents logical workflows for solubility testing and a representative synthetic pathway.

While specific quantitative solubility data for 4-bromo-2-fluoroaniline is not extensively reported in publicly available literature, this guide consolidates qualitative solubility information and provides the necessary tools for researchers to generate precise quantitative data.

Qualitative Solubility Summary

Based on the general principles of "like dissolves like" and the physicochemical properties of similar halogenated anilines, 4-bromo-2-fluoroaniline is expected to exhibit the following solubility characteristics. The presence of the polar amine group allows for hydrogen bonding with protic solvents, while the bromo- and fluoro-substituted aromatic ring contributes to van der Waals forces and dipole-dipole interactions, enabling dissolution in a range of organic media.

Solvent Class	Representative Solvents	Expected Qualitative Solubility	Rationale
Polar Protic	Methanol, Ethanol	Soluble	The amine group can form hydrogen bonds with the hydroxyl group of the alcohol.
Polar Aprotic	Acetone, Ethyl Acetate, Dimethylformamide (DMF)	Soluble	These solvents can engage in dipole-dipole interactions with the polar C-Br, C-F, and C-N bonds of 4-bromo-2-fluoroaniline.[1]
Nonpolar Aromatic	Toluene (B28343)	Moderately Soluble	The aromatic ring of toluene can interact favorably with the phenyl ring of the solute through π-π stacking and London dispersion forces.
Chlorinated	Dichloromethane (DCM)	Soluble	Dichloromethane is a versatile solvent capable of dissolving a wide range of organic compounds.
Nonpolar Aliphatic	Hexane	Sparingly Soluble to Insoluble	The significant difference in polarity between the highly polar solute and the nonpolar solvent limits miscibility.
Aqueous	Water	Insoluble	The hydrophobic nature of the bromofluorophenyl group dominates over the hydrophilic character of the single amine group, leading to poor aqueous solubility.[1]

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility values, the following gravimetric method can be employed. This protocol is a standard and reliable procedure for determining the solubility of a solid organic compound in various solvents at a controlled temperature.

Materials and Equipment:

• 4-Bromo-2-fluoroaniline (solid)

• Selected organic solvents (analytical grade)

• Analytical balance (accurate to ±0.1 mg)

• Thermostatic shaker or water bath

• Vials with screw caps

• Spatula

• Micropipettes

• Filtration apparatus (e.g., syringe filters, 0.45 µm)

• Oven for drying

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-bromo-2-fluoroaniline to a series of vials, each containing a known volume (e.g., 5.0 mL) of a specific organic solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C).

  • Equilibrate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The system should be continuously agitated during this time.

• Sample Withdrawal and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (e.g., 2.0 mL) using a pre-warmed micropipette to avoid premature crystallization.

  • Immediately filter the withdrawn sample through a syringe filter (0.45 µm) into a pre-weighed, dry vial. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Record the exact mass of the filtered solution.

  • Place the vial with the filtered solution in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80 °C) until a constant weight is achieved.

  • Cool the vial in a desiccator and weigh it to determine the mass of the dissolved 4-bromo-2-fluoroaniline.

• Calculation of Solubility:

  • The solubility can be calculated in various units, such as g/100 mL or mol/L.

    • Solubility ( g/100 mL) = (mass of dissolved solute / volume of solvent in the filtered sample) × 100

    • To calculate the volume of the solvent, subtract the mass of the dissolved solute from the total mass of the filtered solution and divide by the solvent's density at the experimental temperature.

The following diagram illustrates the experimental workflow for this protocol.

Workflow for quantitative solubility determination.

Synthetic Pathway Overview

4-Bromo-2-fluoroaniline is commonly synthesized via the bromination of 2-fluoroaniline. The following diagram outlines a representative synthetic route.

A representative synthesis of 4-bromo-2-fluoroaniline.

While readily available quantitative solubility data for 4-bromo-2-fluoroaniline is limited, a strong qualitative understanding of its solubility profile can be established based on its molecular structure. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide offers a robust methodology. The information presented herein is intended to empower researchers, scientists, and drug development professionals in their work with this important chemical intermediate.

References

• 1. 367-24-8|4-Bromo-2-fluoroaniline|BLD Pharm [bldpharm.com]

A Comprehensive Technical Guide to the Thermal Stability of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the current understanding of the thermal stability of 4-Bromo-2-fluoroaniline, a key intermediate in pharmaceutical and chemical synthesis. The information is compiled to assist researchers and professionals in handling this compound safely and effectively in various experimental and developmental processes.

Core Properties and Stability Data

Table 1: Physical and Chemical Properties of 4-Bromo-2-fluoroaniline

Property	Value
CAS Number	367-24-8
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol
Appearance	White to pale yellow solid
Melting Point	40-42 °C
Flash Point	104 °C (closed cup)[1]

Hazardous Decomposition

Upon heating, 4-Bromo-2-fluoroaniline may decompose and release hazardous substances. Understanding these decomposition products is critical for designing safe experimental and manufacturing processes.

Table 2: Hazardous Decomposition Products of 4-Bromo-2-fluoroaniline

Decomposition Product	Chemical Formula
Nitrogen oxides	NOx
Carbon monoxide	CO
Carbon dioxide	CO₂
Hydrogen halides	HBr, HCl
Gaseous hydrogen fluoride	HF

Chemical Incompatibilities

To prevent hazardous reactions, it is crucial to avoid contact between 4-Bromo-2-fluoroaniline and certain classes of chemicals.

dot

Caption: Chemical Incompatibilities of 4-Bromo-2-fluoroaniline.

Experimental Protocols for Thermal Stability Assessment

The following are detailed methodologies for key experiments used to determine the thermal stability of chemical compounds like 4-Bromo-2-fluoroaniline. These are based on established standards such as ASTM E537 for thermal stability assessment by DSC.[2][3][4]

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the compound begins to decompose by measuring its mass change as a function of temperature.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of 4-Bromo-2-fluoroaniline into a tared TGA pan.

• Experimental Conditions:

  • Atmosphere: Typically, an inert atmosphere (e.g., nitrogen or argon) is used to prevent oxidative decomposition. A flow rate of 20-50 mL/min is common.

  • Heating Rate: A linear heating rate, commonly 10 °C/min, is applied.

  • Temperature Range: The sample is heated from ambient temperature to a temperature at which complete decomposition is expected.

• Data Analysis: The resulting TGA curve plots mass percentage versus temperature. The onset temperature of decomposition is determined from this curve.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions as a function of temperature, identifying endothermic (melting) and exothermic (decomposition) events.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials.

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) of 4-Bromo-2-fluoroaniline is hermetically sealed in an aluminum or other appropriate sample pan. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Atmosphere: An inert atmosphere (e.g., nitrogen or argon) is maintained in the sample chamber.

  • Heating Rate: A constant heating rate, typically 10 °C/min, is applied.

  • Temperature Program: The sample is heated through a temperature range that includes its melting point and expected decomposition temperature.

• Data Analysis: The DSC thermogram plots heat flow versus temperature. The melting point is identified as the peak of the endothermic event, and the decomposition is identified by a sharp exothermic event. The onset temperature of decomposition can be determined from the exotherm.

dot

Caption: Workflow for Assessing Thermal Stability.

Conclusion

While specific experimental data on the thermal decomposition of 4-Bromo-2-fluoroaniline is limited, the information on its physical properties, hazardous decomposition products, and incompatibilities provides a solid foundation for its safe handling. For critical applications, it is strongly recommended that researchers perform thermal analysis using standard techniques like TGA and DSC to determine its precise decomposition temperature and thermal hazard potential under their specific experimental conditions. The protocols outlined in this guide provide a framework for conducting such essential safety assessments.

References

• 1. 4-ブロモ-2-フルオロアニリン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fauske.com [fauske.com]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. store.astm.org [store.astm.org]

Spectroscopic Profile of 4-Bromo-2-fluoroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4-Bromo-2-fluoroaniline (CAS No: 367-24-8), a versatile building block in medicinal chemistry and materials science. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, presenting the data in a clear, tabular format. Furthermore, it outlines standardized experimental protocols for the acquisition of such spectra, offering a practical reference for laboratory work.

Core Spectroscopic Data

The following sections summarize the essential spectroscopic data for 4-Bromo-2-fluoroaniline, crucial for its identification and characterization in a research and development setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. The ¹H and ¹³C NMR data provide detailed information about the hydrogen and carbon framework of 4-Bromo-2-fluoroaniline.

Table 1: ¹H NMR Spectroscopic Data for 4-Bromo-2-fluoroaniline

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
6.89	t	8.0	2H	Ar-H
6.62	dd	8.6, 4.5	2H	Ar-H
3.60	s	-	2H	-NH₂

Solvent: CDCl₃, Instrument: 400 MHz NMR Spectrometer.[1]

Table 2: ¹³C NMR Spectroscopic Data for 4-Bromo-2-fluoroaniline

Chemical Shift (δ) ppm	Coupling Constant (J) Hz	Assignment
156.38	d, J = 235.2	C-F
142.57	d, J = 2.0	C-NH₂
116.10	d, J = 7.6	Ar-C
115.69	d, J = 22.4	Ar-C

Solvent: CDCl₃, Instrument: 100 MHz NMR Spectrometer.[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-Bromo-2-fluoroaniline reveals characteristic absorption bands corresponding to its amine and aromatic functionalities.

Table 3: Key IR Absorption Bands for 4-Bromo-2-fluoroaniline

Wavenumber (cm⁻¹)	Intensity	Assignment
3480 - 3300	Strong, Broad	N-H Stretch (Amine)
3100 - 3000	Medium	C-H Stretch (Aromatic)
1620 - 1580	Strong	N-H Bend (Amine)
1500 - 1400	Strong	C=C Stretch (Aromatic)
1250 - 1150	Strong	C-F Stretch
850 - 750	Strong	C-H Bend (Aromatic, out-of-plane)
700 - 500	Medium	C-Br Stretch

Data obtained from various sources and represents typical ranges.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of its molecular weight and elemental composition. The mass spectrum of 4-Bromo-2-fluoroaniline is characterized by its molecular ion peak.

Table 4: Mass Spectrometry Data for 4-Bromo-2-fluoroaniline

m/z	Relative Intensity (%)	Assignment
190.0	High	[M]⁺ (Molecular Ion)
188.9	High	[M]⁺ Isotope Peak (due to ⁷⁹Br and ⁸¹Br)

Molecular Weight: 190.01 g/mol .[2][3]

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectroscopic data presented above. These protocols are intended as a guide and may require optimization based on the specific instrumentation and sample characteristics.

NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-Bromo-2-fluoroaniline.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure complete dissolution, using gentle vortexing if necessary.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR, acquire the spectrum using a standard single-pulse sequence.

  • For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon.

  • Set appropriate spectral width, acquisition time, and relaxation delay for each experiment.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

IR Spectroscopy (ATR-FTIR)

• Sample Preparation:

  • Ensure the ATR crystal is clean and a background spectrum has been collected.

  • Place a small amount of solid 4-Bromo-2-fluoroaniline directly onto the ATR crystal.

• Data Acquisition:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the infrared spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Processing:

  • Perform an ATR correction if necessary.

  • Identify and label the major absorption peaks.

Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of 4-Bromo-2-fluoroaniline in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Instrument Setup and Data Acquisition:

  • Inject a small volume of the sample solution into the gas chromatograph.

  • The GC will separate the components of the sample, and the eluent will be introduced into the mass spectrometer.

  • The mass spectrometer will ionize the sample (e.g., using electron ionization) and separate the resulting ions based on their mass-to-charge ratio.

  • Acquire the mass spectrum over a suitable m/z range.

• Data Analysis:

  • Identify the molecular ion peak to determine the molecular weight.

  • Analyze the fragmentation pattern to gain further structural information.

Visualized Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound like 4-Bromo-2-fluoroaniline.

Caption: Logical workflow for the spectroscopic analysis of 4-Bromo-2-fluoroaniline.

This guide serves as a foundational resource for professionals working with 4-Bromo-2-fluoroaniline, providing the essential spectroscopic data and methodologies required for its effective characterization and use in further research and development.

References

• 1. rsc.org [rsc.org]
• 2. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2-fluoroaniline [webbook.nist.gov]

hazards and handling of 4-Bromo-2-fluoroaniline

An In-depth Technical Guide to the Hazards and Handling of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-fluoroaniline (CAS No. 367-24-8), a chemical intermediate commonly used in pharmaceutical and agrochemical research. Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing health and environmental risks.

Chemical and Physical Properties

4-Bromo-2-fluoroaniline is a solid, white to off-white crystalline powder.[1] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C6H5BrFN	[2]
Molecular Weight	190.01 g/mol	[2]
CAS Number	367-24-8	[2]
Appearance	White to Almost white powder to crystal	[3]
Melting Point	40 - 42 °C	[2]
Boiling Point	103-108 °C (13 mmHg)	[2]
Flash Point	104 °C (closed cup)	[2]
Density	0.982 g/mL at 25 °C	[4]
Solubility	No data available	[2]
Purity	≥ 98.0%	[1][3]

Hazard Identification and Classification

4-Bromo-2-fluoroaniline is classified as a hazardous substance. The GHS hazard statements and precautionary statements are summarized below.

GHS Hazard Classification:

Hazard Class	Category
Acute Toxicity, Oral	Category 4
Acute Toxicity, Dermal	Category 4
Acute Toxicity, Inhalation	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2
Specific target organ toxicity – single exposure (Respiratory system)	Category 3

GHS Label Elements:

• Signal Word: Warning[5]

• Hazard Pictograms:

  • Exclamation Mark (GHS07)

• Hazard Statements:

  • H302: Harmful if swallowed.[2]

  • H312: Harmful in contact with skin.[2]

  • H315: Causes skin irritation.[2][5]

  • H319: Causes serious eye irritation.[2][5]

  • H332: Harmful if inhaled.

  • H335: May cause respiratory irritation.[2][5]

• Precautionary Statements:

  • Prevention: P261, P264, P270, P271, P280[6]

  • Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362+P364[6]

  • Storage: P403+P233, P405[5]

  • Disposal: P501[5]

Toxicological and Health Hazard Information

The primary routes of exposure are inhalation, ingestion, and skin contact. The toxicological properties of 4-Bromo-2-fluoroaniline have not been fully investigated.[6]

Acute Effects:

• Inhalation: Harmful if inhaled. May cause respiratory irritation.[2][6] Symptoms may include coughing, shortness of breath, and irritation of the nose and throat.

• Skin Contact: Harmful in contact with skin. Causes skin irritation, which may manifest as redness, itching, and pain.[2][6]

• Eye Contact: Causes serious eye irritation, leading to redness, tearing, and pain.[2][6]

• Ingestion: Harmful if swallowed.[2][6] May cause nausea, vomiting, and abdominal pain.

Chronic Effects:

No specific data on the chronic effects of 4-Bromo-2-fluoroaniline are available. However, many aniline (B41778) derivatives are known to have long-term health effects.

Carcinogenicity:

This product is not classified as a carcinogen by IARC, NTP, or OSHA.[4]

Experimental Protocols and Handling Procedures

Strict adherence to the following protocols is mandatory when handling 4-Bromo-2-fluoroaniline.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before starting any experiment. The following PPE is required:

• Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) that have been inspected prior to use.[7]

  • Clothing: Wear a lab coat, and for larger quantities or risk of splashing, wear impervious clothing to prevent skin exposure.[6][7]

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[6] A full-face respirator may be required in some situations.[7]

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the solid powder or creating solutions.[2][8]

• Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[6]

Safe Handling and Storage

• Handling:

  • Avoid contact with skin, eyes, and clothing.[8][9]

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

  • Avoid formation of dust and aerosols.[2][8]

  • Wash hands thoroughly after handling.[5][6]

  • Do not eat, drink, or smoke in the laboratory.[6]

• Storage:

  • Store in a cool, dry, and well-ventilated place.[2][8]

  • Keep the container tightly closed.[5][8]

  • Store locked up.[5][6]

  • This material is reported to be air-sensitive; consider storing under an inert atmosphere.[1][3]

  • Incompatible Materials: Strong oxidizing agents, acids, and acid chlorides.[6][9]

First Aid Measures

In case of exposure, follow these first aid procedures immediately:

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5][6]

• Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water and soap for at least 15 minutes. Seek medical attention if skin irritation occurs or if you feel unwell.[5][6]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[5][6]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a poison center or doctor/physician if you feel unwell.[5][6]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Ensure adequate ventilation. Avoid breathing dust and contact with the substance.[2][6]

• Environmental Precautions: Prevent the product from entering drains.[2]

• Methods for Cleaning Up:

  • For small spills, sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[2][6]

  • For larger spills, cover with an inert absorbent material and collect for disposal.[10]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

• Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.[2]

• Special Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][6]

Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and international regulations.[5][6] Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[6]

Visualizations

Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of 4-Bromo-2-fluoroaniline in a laboratory setting.

Caption: Workflow for the safe handling of 4-Bromo-2-fluoroaniline.

General Experimental Workflow for a Hazardous Substance

This diagram illustrates a typical workflow for utilizing a hazardous chemical like 4-Bromo-2-fluoroaniline in a research experiment.

Caption: A generalized experimental workflow using hazardous chemicals.

Hypothetical Signaling Pathway Investigation

In drug development, aniline derivatives are often investigated for their potential to modulate cellular signaling pathways. The following diagram illustrates a hypothetical workflow for assessing the impact of a compound like 4-Bromo-2-fluoroaniline on a generic kinase signaling pathway.

Caption: Investigating the effect of a novel compound on a signaling pathway.

References

• 1. labproinc.com [labproinc.com]
• 2. 4-Bromo-2-fluoroaniline - Safety Data Sheet [chemicalbook.com]
• 3. 4-Bromo-2-fluoroaniline | 367-24-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. echemi.com [echemi.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to the Storage and Disposal of 4-Bromo-2-fluoroaniline

For researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical reagents are paramount. This guide provides an in-depth overview of the best practices for the storage and disposal of 4-Bromo-2-fluoroaniline (CAS No: 367-24-8), a common intermediate in pharmaceutical synthesis. Adherence to these guidelines is crucial for ensuring laboratory safety and environmental protection.

Summary of Physical and Chemical Properties

4-Bromo-2-fluoroaniline is a solid, typically a white or off-white powder, with a molecular formula of C₆H₅BrFN.[1][2] Key physical and chemical data are summarized below. It is important to note that some data, such as solubility, are not consistently reported across safety data sheets, and there are discrepancies in the reported melting point, which should be considered.

Property	Value	Source
CAS Number	367-24-8	[1][2][3][4]
Molecular Formula	C₆H₅BrFN	[1][4]
Molecular Weight	190.01 g/mol	[4]
Appearance	Solid, Powder	[2][5]
Color	White	[5]
Melting Point	40 - 42 °C or 63-65 °C	[2][5]
Boiling Point	103-108 °C (at 13 mmHg)	[2]
Flash Point	104 °C (closed cup)	[2]
Solubility in Water	No data available	[2][5]

Storage Guidelines

Proper storage of 4-Bromo-2-fluoroaniline is essential to maintain its stability and prevent hazardous reactions. The primary storage recommendations are summarized in the following table.

Storage Condition	Recommendation	Source
Temperature	Store in a cool, dry place. Room temperature or ambient conditions are generally acceptable.	[1][2][3][4][5][6]
Atmosphere	Store under an inert atmosphere.	[4]
Container	Keep container tightly closed in a dry and well-ventilated place.	[1][2][3][5][6]
Security	Store locked up.	[2][3][6][7]
Light	Keep in a dark place.	[4]

Incompatible Materials

To prevent dangerous chemical reactions, 4-Bromo-2-fluoroaniline should be stored away from the following classes of substances:

• Strong oxidizing agents[1][2][3]

• Strong acids[1][2][3]

• Acid anhydrides[1][2][3]

• Acid chlorides[1][2][3]

Handling and Personal Protective Equipment (PPE)

Safe handling practices are critical to minimize exposure risks. The following table outlines the necessary personal protective equipment when working with 4-Bromo-2-fluoroaniline.

PPE	Specification	Source
Eye Protection	Wear safety glasses with side-shields or chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.	[3][5]
Hand Protection	Handle with gloves that have been inspected prior to use.	[5]
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	[3]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced. A full-face particle respirator type N99 (US) or type P2 (EN 143) respirator cartridges are recommended as a backup to engineering controls.	[3][5]

General handling advice includes avoiding contact with skin and eyes, not breathing dust, and using the substance only in a well-ventilated area or outdoors.[1][2][3][5][6][7] Always wash hands thoroughly after handling.[2][3][6][7]

Disposal Guidelines

The disposal of 4-Bromo-2-fluoroaniline and its containers must be conducted in accordance with all applicable local, state, and national regulations.[3][5][7] Improper disposal can lead to environmental contamination and legal repercussions.

Disposal Aspect	Guideline	Source
Chemical Disposal	Dispose of contents at an approved waste disposal plant. Normal disposal is via incineration operated by an accredited disposal contractor. Do not empty into drains.	[1][2][3][5][6]
Container Disposal	Recycle only completely emptied packaging. Uncleaned containers should be handled in the same manner as the product itself.	[5][7]

Accidental Release Measures

In the event of a spill, the following protocol should be followed:

• Personal Precautions : Use personal protective equipment, including respiratory protection. Avoid dust formation and breathing vapors, mist, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[2]

• Environmental Precautions : Prevent the product from entering drains.[2]

• Containment and Cleanup : Sweep up the spilled substance and shovel it into suitable, closed containers for disposal. Avoid creating dust.[1][2][3]

Logical Workflow for Handling, Storage, and Disposal

The following diagram illustrates the decision-making process for the safe management of 4-Bromo-2-fluoroaniline from receipt to disposal.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. 4-Bromo-2-fluoroaniline - Safety Data Sheet [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. 367-24-8|4-Bromo-2-fluoroaniline|BLD Pharm [bldpharm.com]
• 5. downloads.ossila.com [downloads.ossila.com]
• 6. echemi.com [echemi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

A Technical Guide to High-Purity 4-Bromo-2-fluoroaniline for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity 4-Bromo-2-fluoroaniline, a critical starting material in the synthesis of various pharmaceutical compounds, most notably the tyrosine kinase inhibitor, Vandetanib. This document outlines commercial sources, analytical methodologies for purity assessment, and the impact of starting material quality on drug development.

Commercial Availability of High-Purity 4-Bromo-2-fluoroaniline

The procurement of high-purity 4-Bromo-2-fluoroaniline is a critical first step in many research and development pipelines. A variety of chemical suppliers offer this reagent at different purity grades and quantities. Below is a comparative summary of offerings from major commercial vendors.

Supplier	Product Number	Purity Specification	Available Quantities	CAS Number
Sigma-Aldrich	304220	98%	10g, 50g	367-24-8
Thermo Scientific Chemicals	A10228	≥98.0% (GC)	10g, 25g, 100g	367-24-8[1]
Tokyo Chemical Industry (TCI)	B1314	>98.0% (GC)	25g, 100g, 500g	367-24-8[2]
Biosynth	FB38205	Not specified	0.1kg, 0.25kg	367-24-8[3]
Santa Cruz Biotechnology	sc-225003	≥98%	10g, 25g, 100g	367-24-8[4]
Chem-Impex	01831	≥ 98% (GC)	Not specified	367-24-8[5]
Simson Pharma Limited	Not specified	High Purity	Not specified	367-24-8[6]
Zhejiang Kinso Pharmaceuticals	Not specified	Not specified	Not specified	367-24-8[7]
Henan Allgreen Chemical Co.,LTD	Not specified	98%, 99%	Not specified	367-24-8[8]

Synthesis and Potential Impurities

High-purity 4-Bromo-2-fluoroaniline is commonly synthesized via two primary routes, each with a distinct potential impurity profile. Understanding these pathways is crucial for developing appropriate analytical methods to ensure the quality of the starting material.

One common synthesis method involves the reduction of 4-bromo-2-fluoro-1-nitrobenzene.[9][10] A second route is the direct bromination of 2-fluoroaniline (B146934).[11][12]

Potential Impurities Include:

• Regioisomers: Incorrectly brominated isomers such as 2-bromo-4-fluoroaniline (B89589) or 6-bromo-2-fluoroaniline.

• Over-brominated species: Di- or tri-brominated anilines.

• Unreacted Starting Materials: Residual 2-fluoroaniline or 4-bromo-2-fluoro-1-nitrobenzene.

• Residual Solvents and Reagents: Solvents and reagents used in the synthesis and purification process.

Below is a diagram illustrating a typical synthesis workflow for 4-Bromo-2-fluoroaniline.

A typical synthesis workflow for 4-Bromo-2-fluoroaniline.

Analytical Methodologies for Purity Assessment

Ensuring the purity of 4-Bromo-2-fluoroaniline is paramount for its use in pharmaceutical synthesis. The following are detailed experimental protocols for assessing purity using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC-MS system).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

GC Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Transfer Line Temperature: 280°C

MS Conditions:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 40-450 amu

Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-Bromo-2-fluoroaniline sample.

• Dissolve in 10 mL of a suitable solvent such as dichloromethane (B109758) or ethyl acetate (B1210297) to a final concentration of 1 mg/mL.

• Vortex the solution until the sample is fully dissolved.

• Transfer an aliquot to a GC vial for analysis.

Data Analysis: Purity is determined by calculating the peak area percentage of the main component relative to the total peak area of all components in the chromatogram. Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC is a versatile method for the quantitative analysis of non-volatile or thermally labile compounds.

Instrumentation:

• HPLC system with a UV-Vis detector (e.g., Agilent 1260 Infinity II LC System).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

HPLC Conditions:

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  • 0-20 min: 30-90% B

  • 20-25 min: 90% B

  • 25-26 min: 90-30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a diluent of 50:50 water:acetonitrile.

• Accurately weigh approximately 10 mg of the 4-Bromo-2-fluoroaniline sample.

• Dissolve in 100 mL of the diluent to achieve a concentration of 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Data Analysis: The purity is calculated using the area normalization method, where the peak area of 4-Bromo-2-fluoroaniline is expressed as a percentage of the total area of all observed peaks.

Role in Drug Development: The Case of Vandetanib

4-Bromo-2-fluoroaniline is a key building block in the synthesis of Vandetanib, a multi-targeted tyrosine kinase inhibitor used in the treatment of certain types of cancer. Vandetanib functions by inhibiting the signaling of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR), both of which are crucial for tumor growth and angiogenesis.[5]

The purity of 4-Bromo-2-fluoroaniline is critical in this context. Impurities can lead to the formation of undesired side products during the synthesis of Vandetanib, which may be difficult to remove and could have unintended biological activity or toxicity.

Signaling Pathways Targeted by Vandetanib

The following diagram illustrates the VEGFR-2 and EGFR signaling pathways that are inhibited by Vandetanib.

VEGFR-2 and EGFR signaling pathways inhibited by Vandetanib.

Impact of Starting Material Purity on Drug Development

The quality of a starting material like 4-Bromo-2-fluoroaniline has a cascading effect throughout the drug development process. The following diagram illustrates the logical relationship between the purity of this key intermediate and subsequent stages of development.

Logical flow of starting material purity's impact on drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Bromo-2-fluoroaniline | 367-24-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. biosynth.com [biosynth.com]
• 4. scbt.com [scbt.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 4-Bromo-2-fluoroaniline | CAS No- 367-24-8 | Simson Pharma Limited [simsonpharma.com]
• 7. 4-Bromo-2-fluoroaniline - Zhejiang Kinso Pharmaceuticals Co.,Ltd [kinsopharma.com]
• 8. echemi.com [echemi.com]
• 9. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 10. 4-Bromo-2-fluoroaniline | 367-24-8 [chemicalbook.com]
• 11. prepchem.com [prepchem.com]
• 12. US5053542A - Catalytic bromination of 2-fluoroaniline - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 4-Bromo-2-fluoroaniline from 2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 4-bromo-2-fluoroaniline, a key intermediate in the development of pharmaceuticals and agrochemicals. The featured method is a regioselective bromination of 2-fluoroaniline (B146934) utilizing a copper-catalyzed oxidative system with sodium bromide and sodium persulfate. This approach offers a practical and efficient alternative to traditional bromination techniques. The protocol includes comprehensive experimental procedures, a summary of quantitative data, and a visual representation of the experimental workflow.

Introduction

4-Bromo-2-fluoroaniline is a valuable building block in organic synthesis, particularly in the preparation of various biologically active molecules. The selective introduction of a bromine atom at the C4 position of the 2-fluoroaniline ring is a critical transformation that requires precise control of reaction conditions to avoid the formation of undesired isomers. This application note details a robust and regioselective method for this synthesis.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 4-bromo-2-fluoroaniline from 2-fluoroaniline using the copper-catalyzed oxidative bromination method.[1]

Parameter	Value
Starting Material	2-Fluoroaniline
Brominating System	NaBr / Na₂S₂O₈
Catalyst	CuSO₄·5H₂O
Solvent	Acetonitrile (B52724) / Water
Reaction Temperature	7 °C to 25 °C
Reaction Time	24 hours
Product Yield	63% (assay yield)
Regioselectivity (4-bromo:other isomers)	85:15

Experimental Protocol

This protocol is based on a reported copper-catalyzed oxidative bromination of anilines.[1]

Materials:

• 2-Fluoroaniline

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium bromide (NaBr)

• Sodium persulfate (Na₂S₂O₈)

• Acetonitrile (CH₃CN)

• Deionized Water (H₂O)

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• 10% aqueous Sodium hydroxide (B78521) (NaOH)

• Ethyl acetate (B1210297) (EtOAc)

• Silica (B1680970) gel for column chromatography

• Petroleum ether

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-fluoroaniline (1.0 g, 9.0 mmol, 1.0 equiv), copper(II) sulfate pentahydrate (0.56 g, 2.25 mmol, 0.25 equiv), acetonitrile (20 mL), and water (10 mL).

• Stir the resulting suspension at 25 °C for 15 minutes.

• Addition of Reagents: Cool the mixture to 7 °C using an ice bath.

• In three portions over 15 minutes, simultaneously add sodium bromide (1.67 g, 16.2 mmol, 1.8 equiv) and sodium persulfate (3.02 g, 12.6 mmol, 1.4 equiv) to the stirred reaction mixture.

• Reaction: Stir the reaction mixture at 7 °C for 2 hours, and then allow it to warm to 25 °C and stir for an additional 22 hours.

• Work-up: Quench the reaction by adding sodium thiosulfate (0.71 g, 4.5 mmol) to the mixture.

• Adjust the pH of the mixture to 9.0 by the dropwise addition of a 10% aqueous sodium hydroxide solution.

• Dilute the mixture with water (100 mL) and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a mixture of petroleum ether and ethyl acetate as the eluent to afford pure 4-bromo-2-fluoroaniline.[2]

Experimental Workflow

Caption: Experimental workflow for the synthesis of 4-bromo-2-fluoroaniline.

Alternative Synthetic Routes

While the featured protocol offers a reliable method, other approaches for the synthesis of 4-bromo-2-fluoroaniline have been reported. These include:

• Bromination with Bromine and a Phase-Transfer Catalyst: This method involves the use of molecular bromine (Br₂) in the presence of a quaternary ammonium (B1175870) bromide catalyst, such as tetrabutylammonium (B224687) bromide, in an aprotic solvent like dichloromethane.[3][4] This process can provide high yields of the product as its hydrobromide salt.[4]

• Bromination with N-Bromosuccinimide (NBS): NBS is a common and versatile reagent for the bromination of anilines and can be used in solvents like N,N-dimethylformamide (DMF).[5]

• Bromination with Dibromantin: The use of 1,3-dibromo-5,5-dimethylhydantoin (B127087) (dibromantin) in DMF at low temperatures (-23 °C to -34 °C) allows for selective bromination at the 4-position.[6]

• Bromination with Copper(II) Bromide: CuBr₂ can serve as both the bromine source and the catalyst in various solvents, offering another route to the desired product.[7]

The choice of method may depend on factors such as reagent availability, desired purity, and scalability of the reaction.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• 2-Fluoroaniline is toxic and an irritant. Handle with care.

• Sodium persulfate is a strong oxidizing agent. Avoid contact with combustible materials.

• Handle all chemicals with caution and refer to their respective Safety Data Sheets (SDS) for detailed information.

Conclusion

The copper-catalyzed oxidative bromination of 2-fluoroaniline provides an effective and regioselective method for the synthesis of 4-bromo-2-fluoroaniline. The detailed protocol and supporting data presented in this application note offer valuable guidance for researchers in the fields of organic synthesis and drug development, facilitating the preparation of this important chemical intermediate.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. US5053542A - Catalytic bromination of 2-fluoroaniline - Google Patents [patents.google.com]
• 5. 2-Bromo-4-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 6. US4443631A - Selective halogenation of 2-fluoroaniline - Google Patents [patents.google.com]
• 7. CN102993022A - Preparation method of bromoaniline - Google Patents [patents.google.com]

Application Notes and Protocols for the Suzuki Coupling Reaction of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. This powerful and versatile reaction, catalyzed by a palladium complex, is widely employed in the pharmaceutical and materials science industries for the construction of complex molecular architectures, particularly biaryl and heteroaryl structures. These motifs are prevalent in a vast array of biologically active compounds and functional materials.

4-Bromo-2-fluoroaniline is a valuable building block in medicinal chemistry. The presence of the fluorine atom can significantly influence the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets. The bromine atom provides a reactive handle for the introduction of diverse aryl and heteroaryl substituents via the Suzuki coupling, allowing for the generation of novel 2-fluorobiphenyl-4-amine derivatives. These products are key intermediates in the synthesis of pharmaceuticals and other high-value chemical entities.

These application notes provide a detailed guide to the Suzuki coupling reaction of 4-Bromo-2-fluoroaniline with various arylboronic acids, offering optimized reaction conditions, detailed experimental protocols, and expected outcomes.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki coupling reaction proceeds via a well-established catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-2-fluoroaniline to form a Pd(II) complex. This is often the rate-determining step of the cycle.

• Transmetalation: In the presence of a base, the arylboronic acid forms a boronate species, which then transfers its aryl group to the Pd(II) complex, displacing the halide.

• Reductive Elimination: The two organic ligands on the palladium complex couple to form the biaryl product, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Data Presentation: Reaction Conditions and Yields

The following table summarizes representative yields for the Suzuki coupling of 4-Bromo-2-fluoroaniline with a variety of arylboronic acids under optimized conditions. These data are based on established protocols for structurally similar haloanilines and serve as a reliable guide for expected outcomes.[1]

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2-Fluoro-4-phenylaniline	95
2	4-Methylphenylboronic acid	2-Fluoro-4-(p-tolyl)aniline	98
3	2-Methylphenylboronic acid	2-Fluoro-4-(o-tolyl)aniline	92
4	2-Methoxyphenylboronic acid	2-Fluoro-4-(2-methoxyphenyl)aniline	96
5	4-Cyanophenylboronic acid	4-(4-Amino-3-fluorophenyl)benzonitrile	62
6	4-Fluorophenylboronic acid	2,4'-Difluoro-[1,1'-biphenyl]-4-amine	97
7	3,4-Difluorophenylboronic acid	3',4',2-Trifluoro-[1,1'-biphenyl]-4-amine	93
8	4-(Trifluoromethyl)phenylboronic acid	2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine	89

Standard Reaction Conditions: 4-Bromo-2-fluoroaniline (1.0 mmol), arylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), K₂CO₃ (2.0 mmol), DMF/H₂O (10:1, 5 mL), 100 °C, 2-4 h.

Experimental Protocols

This section provides a detailed, step-by-step procedure for the Suzuki coupling of 4-Bromo-2-fluoroaniline with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoroaniline

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Nitrogen or Argon gas (inert atmosphere)

• Standard laboratory glassware (e.g., Schlenk flask or round-bottom flask with reflux condenser)

• Magnetic stirrer and heating mantle/oil bath

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 4-Bromo-2-fluoroaniline (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.2 mmol, 1.2 eq.), and anhydrous potassium carbonate (2.0 mmol, 2.0 eq.).

• Catalyst Addition: Add palladium(II) acetate (0.02 mmol, 2 mol%) to the flask.

• Inert Atmosphere: Seal the flask with a septum or connect it to a manifold. Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Using a syringe, add anhydrous DMF (4.5 mL) followed by deionized water (0.5 mL) to the reaction mixture.

• Reaction Execution: Stir the mixture at room temperature for 10-15 minutes to ensure homogeneity. Then, heat the reaction mixture to 100 °C in a preheated oil bath.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Typical reaction times range from 2 to 24 hours, depending on the specific arylboronic acid used.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biaryl product.

• Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Experimental workflow for the Suzuki coupling reaction.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly efficient and reliable method for the synthesis of 2-fluorobiphenyl-4-amine derivatives from 4-Bromo-2-fluoroaniline. The protocols and data presented in these application notes provide a robust starting point for researchers in drug discovery and related fields. The mild reaction conditions, broad functional group tolerance, and predictable reactivity make this transformation an invaluable tool for the rapid generation of diverse molecular scaffolds. Further optimization of catalyst, ligand, base, and solvent may be necessary for particularly challenging substrates to achieve maximum yields.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds. This reaction has become a cornerstone in medicinal chemistry and materials science due to its broad substrate scope and tolerance of various functional groups, enabling the synthesis of a diverse array of aryl amines.[1][2] These aryl amine moieties are prevalent in pharmaceuticals, agrochemicals, and functional materials.

This document provides detailed application notes and a generalized protocol for the Buchwald-Hartwig amination of 4-Bromo-2-fluoroaniline. This substrate is a valuable building block, featuring a bromine atom that can be readily functionalized, a fluorine atom that can modulate the electronic properties and metabolic stability of the final product, and a primary amino group that can be further derivatized.

Reaction Principle

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species, a phosphine (B1218219) ligand, and a base. The generally accepted mechanism consists of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 4-Bromo-2-fluoroaniline to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coupling partner coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The desired N-aryl amine product is formed by reductive elimination from the palladium-amido complex, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[2]

The choice of ligand is critical for the success of the reaction. Bulky, electron-rich phosphine ligands are often employed to promote the oxidative addition and reductive elimination steps and to stabilize the palladium intermediates.

Key Reaction Components

The successful amination of 4-Bromo-2-fluoroaniline is highly dependent on the careful selection of the following components:

• Palladium Precatalyst: A source of palladium is essential. Common precatalysts include palladium(II) acetate (B1210297) (Pd(OAc)₂), tris(dibenzylideneacetone)dipalladium(0) (B46781) (Pd₂(dba)₃), and various air-stable precatalysts (e.g., G3 or G4 precatalysts) which can improve reproducibility.[3]

• Phosphine Ligand: The ligand stabilizes the palladium catalyst and facilitates the key steps of the catalytic cycle. Bulky, electron-rich biarylphosphine ligands such as XPhos, RuPhos, and DavePhos are often effective for coupling aryl bromides.[1][3]

• Base: A non-nucleophilic base is required to deprotonate the amine. Common choices include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), cesium carbonate (Cs₂CO₃), and lithium bis(trimethylsilyl)amide (LHMDS).[2]

• Solvent: Anhydrous, deoxygenated solvents are crucial for the reaction's success. Toluene (B28343), 1,4-dioxane, and tetrahydrofuran (B95107) (THF) are commonly used.[1]

• Amine: A wide variety of primary and secondary amines, including alkylamines, anilines, and cyclic amines, can be used as coupling partners.

Data Presentation: Representative Reaction Conditions

The following tables summarize typical reaction conditions for the Buchwald-Hartwig amination of 4-Bromo-2-fluoroaniline with various classes of amines. The data is based on established protocols for similar aryl bromides.[2][3]

Table 1: General Reaction Parameters

Parameter	Recommended Conditions
Substrate	4-Bromo-2-fluoroaniline (1.0 equiv)
Amine	1.1 - 1.5 equiv
Palladium Precatalyst	1 - 5 mol%
Phosphine Ligand	1.2 - 10 mol%
Base	1.4 - 2.5 equiv
Solvent	Anhydrous, Deoxygenated Toluene or 1,4-Dioxane
Temperature	80 - 110 °C
Reaction Time	4 - 24 hours
Atmosphere	Inert (Argon or Nitrogen)

Table 2: Catalyst, Ligand, and Base Combinations for Different Amine Classes

Amine Class	Palladium Precatalyst (mol%)	Phosphine Ligand (mol%)	Base (equiv)	Typical Solvent
Primary Alkylamines	Pd₂(dba)₃ (1-2)	XPhos (2-4)	NaOtBu (1.4)	Toluene
Secondary Alkylamines	Pd(OAc)₂ (2-5)	RuPhos (4-10)	KOtBu (2.0)	1,4-Dioxane
Anilines	Pd₂(dba)₃ (1-2)	DavePhos (2-4)	Cs₂CO₃ (2.0)	Toluene
Cyclic Amines (e.g., Morpholine)	Pd(OAc)₂ (2-5)	Xantphos (5-10)	NaOtBu (1.4)	1,4-Dioxane

Note: These conditions are starting points and may require optimization for specific substrates and desired outcomes.

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of 4-Bromo-2-fluoroaniline

This protocol is a general guideline and may need to be optimized for specific amine coupling partners. All manipulations should be performed under an inert atmosphere using standard Schlenk techniques or in a glovebox.

Materials:

• 4-Bromo-2-fluoroaniline (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous, deoxygenated toluene (to achieve a concentration of 0.1-0.2 M)

• Oven-dried Schlenk tube with a magnetic stir bar

• Standard laboratory glassware for workup and purification

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst, phosphine ligand, and base to the oven-dried Schlenk tube.

• Addition of Reagents: To the same Schlenk tube, add 4-Bromo-2-fluoroaniline and the amine.

• Addition of Solvent: Add the anhydrous, deoxygenated toluene via syringe.

• Reaction Conditions: Seal the Schlenk tube and place it in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 4-24 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired N-substituted-2-fluoroaniline derivative.

Mandatory Visualizations

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Caption: Experimental workflow for Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Vandetanib Utilizing 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vandetanib is a potent, orally available tyrosine kinase inhibitor used in the treatment of certain types of cancer, most notably medullary thyroid cancer.[1] Its mechanism of action involves the inhibition of multiple receptor tyrosine kinases (RTKs) crucial for tumor growth and angiogenesis, including Vascular Endothelial Growth Factor Receptor (VEGFR), Epidermal Growth Factor Receptor (EGFR), and the Rearranged during Transfection (RET) proto-oncogene.[1][2] This multi-targeted approach allows Vandetanib to concurrently suppress tumor cell proliferation and inhibit the formation of new blood vessels that supply tumors.[2]

A key building block in the chemical synthesis of Vandetanib is 4-Bromo-2-fluoroaniline. This aniline (B41778) derivative is incorporated into the quinazoline (B50416) core of Vandetanib, a structural motif common to many tyrosine kinase inhibitors. This document provides detailed application notes and experimental protocols for the synthesis of Vandetanib, with a specific focus on the integration of 4-Bromo-2-fluoroaniline into the molecular framework.

Vandetanib: Mechanism of Action

Vandetanib exerts its anti-cancer effects by targeting and inhibiting the phosphorylation of key receptor tyrosine kinases involved in cell signaling pathways that regulate cell proliferation, survival, and angiogenesis.[2]

• VEGFR Inhibition: By blocking VEGFR, Vandetanib impedes the signaling cascade that leads to angiogenesis, the formation of new blood vessels essential for tumor growth and metastasis. This effectively curtails the tumor's access to vital nutrients and oxygen.[2]

• EGFR Inhibition: Vandetanib binds to the ATP-binding site of the EGFR tyrosine kinase domain, preventing its activation. This disrupts downstream signaling pathways, such as the PI3K/AKT and MAPK pathways, which are critical for cell survival and proliferation, thereby inducing apoptosis (programmed cell death) in cancer cells.[2]

• RET Proto-Oncogene Inhibition: Mutations in the RET proto-oncogene are a hallmark of medullary thyroid carcinoma. Vandetanib's inhibition of RET kinase activity specifically targets the aberrant signaling responsible for the growth and survival of these cancer cells.[2]

Signaling Pathway

The following diagram illustrates the signaling pathways inhibited by Vandetanib:

Caption: Vandetanib inhibits VEGFR, EGFR, and RET signaling pathways.

Synthetic Workflow

The synthesis of Vandetanib from 4-Bromo-2-fluoroaniline can be achieved through a multi-step process involving the initial coupling of 4-Bromo-2-fluoroaniline with a protected quinazoline intermediate, followed by deprotection and subsequent alkylation to introduce the (1-methylpiperidin-4-yl)methoxy side chain.

Caption: Synthetic workflow for Vandetanib.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of Vandetanib, commencing with the reaction involving 4-Bromo-2-fluoroaniline.

Step 1: Synthesis of 7-Benzyloxy-N-(4-bromo-2-fluorophenyl)-6-methoxyquinazolin-4-amine

• Materials:

  • 7-Benzyloxy-4-chloro-6-methoxyquinazoline

  • 4-Bromo-2-fluoroaniline

  • Isopropanol (B130326)

  • 6.5 M Hydrogen chloride in isopropanol

• Procedure:

  • To a solution of 7-benzyloxy-4-chloro-6-methoxyquinazoline (1.0 eq) in isopropanol, add 4-bromo-2-fluoroaniline (1.1 eq).

  • To this mixture, add 6.5 M hydrogen chloride in isopropanol (0.17 eq).

  • Heat the reaction mixture to reflux and maintain for 2 hours.

  • Cool the mixture to room temperature.

  • Collect the precipitated solid by filtration.

  • Wash the solid sequentially with isopropanol and diethyl ether.

  • Dry the product under vacuum to yield 7-benzyloxy-N-(4-bromo-2-fluorophenyl)-6-methoxyquinazolin-4-amine.

Step 2: Synthesis of 4-((4-Bromo-2-fluorophenyl)amino)-6-methoxyquinazolin-7-ol (B32760)

• Materials:

  • 7-Benzyloxy-N-(4-bromo-2-fluorophenyl)-6-methoxyquinazolin-4-amine

  • Trifluoroacetic acid (TFA)

• Procedure:

  • Suspend 7-Benzyloxy-N-(4-bromo-2-fluorophenyl)-6-methoxyquinazolin-4-amine (1.0 eq) in trifluoroacetic acid.

  • Heat the mixture to reflux for 48 hours.

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a stirred solution of aqueous ammonia.

  • Collect the resulting precipitate by filtration.

  • Wash the solid with water and dry to afford 4-((4-bromo-2-fluorophenyl)amino)-6-methoxyquinazolin-7-ol.

Step 3: Synthesis of 4-((4-Bromo-2-fluorophenyl)amino)-6-methoxy-7-((1-formylpiperidin-4-yl)methoxy)quinazoline

• Materials:

  • 4-((4-Bromo-2-fluorophenyl)amino)-6-methoxyquinazolin-7-ol

  • 1-Formyl-4-(tosyloxymethyl)piperidine

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate

• Procedure:

  • To a stirred solution of 4-((4-bromo-2-fluorophenyl)amino)-6-methoxyquinazolin-7-ol (1.0 eq) in DMF, add potassium carbonate (3.0 eq) and 1-formyl-4-(tosyloxymethyl)piperidine (1.2 eq).

  • Heat the reaction mixture to 100 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and pour it into water.

  • Stir the mixture, and collect the precipitate by filtration.

  • Wash the filter cake with water and then slurry with ethyl acetate.

  • Filter and dry the solid to obtain 4-((4-bromo-2-fluorophenyl)amino)-6-methoxy-7-((1-formylpiperidin-4-yl)methoxy)quinazoline.

Step 4: Synthesis of Vandetanib (N-(4-bromo-2-fluorophenyl)-6-methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4-amine)

• Materials:

  • 4-((4-Bromo-2-fluorophenyl)amino)-6-methoxy-7-((1-formylpiperidin-4-yl)methoxy)quinazoline

  • Zinc chloride (ZnCl₂)

  • Sodium borohydride (B1222165) (NaBH₄)

  • Tetrahydrofuran (THF)

  • Concentrated hydrochloric acid

  • Saturated sodium bicarbonate solution

• Procedure:

  • To a suspension of 4-((4-bromo-2-fluorophenyl)amino)-6-methoxy-7-((1-formylpiperidin-4-yl)methoxy)quinazoline (1.0 eq) and zinc chloride (2.2 eq) in THF, add sodium borohydride (2.0 eq) at room temperature.

  • Stir the reaction mixture and monitor by TLC.

  • Upon completion, evaporate the solvent under reduced pressure.

  • Add water to the residue and adjust the pH to 2-3 with concentrated hydrochloric acid.

  • Adjust the pH to 8 with saturated sodium bicarbonate solution.

  • Collect the solid by filtration and purify by column chromatography to yield Vandetanib.

Quantitative Data

The following table summarizes the typical yields for each step in the synthesis of Vandetanib.

Step	Reaction	Product	Yield (%)
1	Nucleophilic Aromatic Substitution	7-Benzyloxy-N-(4-bromo-2-fluorophenyl)-6-methoxyquinazolin-4-amine	~94%
2	Debenzylation	4-((4-Bromo-2-fluorophenyl)amino)-6-methoxyquinazolin-7-ol	~95%
3	Alkylation	4-((4-Bromo-2-fluorophenyl)amino)-6-methoxy-7-((1-formylpiperidin-4-yl)methoxy)quinazoline	~80%
4	Reduction	Vandetanib	~83%

Conclusion

The synthesis of Vandetanib is a multi-step process where 4-Bromo-2-fluoroaniline serves as a critical precursor for the formation of the 4-anilinoquinazoline (B1210976) core. The protocols outlined in this document provide a detailed guide for researchers and professionals in drug development to successfully synthesize this important anti-cancer agent. The provided quantitative data offers a benchmark for the efficiency of each synthetic step. A thorough understanding of both the synthetic pathway and the mechanism of action of Vandetanib is essential for the continued development and application of this targeted cancer therapy.

References

• 1. RET signaling pathway and RET inhibitors in human cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance | MDPI [mdpi.com]

Application Notes and Protocols: 4-Bromo-2-fluoroaniline as a Versatile Precursor for the Synthesis of Bioactive Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoroaniline is a key building block in the synthesis of a diverse range of heterocyclic compounds, many of which exhibit significant biological activity. Its unique substitution pattern, featuring a bromine atom for facile cross-coupling reactions and a fluorine atom that can enhance metabolic stability and binding affinity, makes it an attractive starting material in medicinal chemistry and drug discovery.[1] This document provides detailed application notes and experimental protocols for the synthesis of several classes of bioactive heterocyclic compounds derived from 4-bromo-2-fluoroaniline, including quinazolines, benzimidazoles, and benzothiazoles.

I. Synthesis of Quinazoline-Based Kinase Inhibitors

4-Bromo-2-fluoroaniline is a critical precursor for the synthesis of 4-anilinoquinazoline (B1210976) derivatives, a class of compounds renowned for their potent inhibitory activity against various protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1][2][3][4] These kinases are crucial regulators of cell proliferation, differentiation, and angiogenesis, and their dysregulation is a hallmark of many cancers.[5] Consequently, inhibitors of these pathways are valuable therapeutic agents.[5]

Application: Synthesis of Vandetanib (A VEGFR-2/EGFR Inhibitor)

Vandetanib is an approved anti-cancer agent that targets both VEGFR-2 and EGFR, and its synthesis utilizes 4-bromo-2-fluoroaniline. The following protocol is a representative synthesis of a key intermediate in the Vandetanib synthesis.

Experimental Protocol: Synthesis of 4-(4-Bromo-2-fluoroanilino)-6-methoxy-7-(1-methylpiperidin-4-ylmethoxy)quinazoline

This protocol describes the nucleophilic aromatic substitution reaction between a 4-chloroquinazoline (B184009) intermediate and 4-bromo-2-fluoroaniline.

Materials:

• 4-Chloro-6-methoxy-7-(1-methylpiperidin-4-ylmethoxy)quinazoline

• 4-Bromo-2-fluoroaniline

• Isopropanol (B130326)

• Hydrochloric acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Standard laboratory glassware for work-up and purification

Procedure:

• To a round-bottom flask, add 4-chloro-6-methoxy-7-(1-methylpiperidin-4-ylmethoxy)quinazoline (1.0 eq) and 4-bromo-2-fluoroaniline (1.1 eq).

• Add isopropanol as the solvent to the flask.

• Add a catalytic amount of hydrochloric acid to the reaction mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration.

• If the product does not precipitate, concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a dichloromethane/methanol gradient) to yield the desired product.

Quantitative Data (Representative)

Product	Starting Material	Reagents	Solvent	Yield (%)
4-(4-Bromo-2-fluoroanilino)quinazoline derivative	4-Chloroquinazoline derivative, 4-Bromo-2-fluoroaniline	HCl (cat.)	Isopropanol	70-85

Signaling Pathway Inhibition

Quinazoline (B50416) derivatives synthesized from 4-bromo-2-fluoroaniline, such as Vandetanib, function as ATP-competitive inhibitors at the kinase domain of EGFR and VEGFR-2. This inhibition blocks the downstream signaling cascades responsible for cell growth, proliferation, and angiogenesis.

Caption: EGFR and VEGFR-2 signaling pathways and their inhibition.

II. Synthesis of Benzimidazole Derivatives

Benzimidazole derivatives are another important class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[6][7][8][9][10] 4-Bromo-2-fluoroaniline can be utilized as a starting material for the synthesis of substituted benzimidazoles through cyclization reactions.

Application: Synthesis of Antimicrobial Benzimidazoles

The following protocol outlines a general method for the synthesis of 2-substituted benzimidazoles from 4-bromo-2-fluoroaniline.

Experimental Protocol: Synthesis of 2-Aryl-5-bromo-7-fluorobenzimidazoles

This protocol involves the condensation of 4-bromo-2-fluoroaniline with an aromatic aldehyde followed by oxidative cyclization.

Materials:

• 4-Bromo-2-fluoroaniline

• Aromatic aldehyde (e.g., benzaldehyde)

• Sodium bisulfite (NaHSO₃)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer with heating mantle

• Standard laboratory glassware for work-up and purification

Procedure:

• In a round-bottom flask, dissolve 4-bromo-2-fluoroaniline (1.0 eq) and the aromatic aldehyde (1.0 eq) in DMF.

• Add sodium bisulfite (1.1 eq) to the mixture.

• Heat the reaction mixture at 120 °C for 4-6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• The precipitated solid is collected by vacuum filtration.

• Wash the solid with water and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-aryl-5-bromo-7-fluorobenzimidazole.

Quantitative Data (Representative)

Product	Starting Material	Reagents	Solvent	Yield (%)
2-Phenyl-5-bromo-7-fluorobenzimidazole	4-Bromo-2-fluoroaniline, Benzaldehyde	NaHSO₃	DMF	75-85

Biological Activity

Benzimidazole derivatives are known to exhibit a broad spectrum of antimicrobial activities. The synthesized compounds can be screened against various bacterial and fungal strains to determine their minimum inhibitory concentration (MIC).

Caption: Synthesis of 2-aryl-5-bromo-7-fluorobenzimidazoles.

III. Synthesis of Benzothiazole Derivatives

Benzothiazoles are a class of heterocyclic compounds that have garnered significant interest due to their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities.[11][12] A common synthetic route to 2-aminobenzothiazoles involves the reaction of an aniline with a thiocyanate (B1210189) salt in the presence of bromine.

Application: Synthesis of 2-Amino-5-bromo-7-fluorobenzothiazole

This protocol describes the synthesis of a 2-aminobenzothiazole (B30445) derivative from 4-bromo-2-fluoroaniline.

Experimental Protocol: Synthesis of 2-Amino-5-bromo-7-fluorobenzothiazole

This reaction proceeds via an electrophilic thiocyanation of the aniline followed by intramolecular cyclization.

Materials:

• 4-Bromo-2-fluoroaniline

• Potassium thiocyanate (KSCN)

• Bromine (Br₂)

• Glacial acetic acid

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer with cooling bath

• Standard laboratory glassware for work-up and purification

Procedure:

• Dissolve 4-bromo-2-fluoroaniline (1.0 eq) and potassium thiocyanate (2.0 eq) in glacial acetic acid in a round-bottom flask.

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a solution of bromine (1.0 eq) in glacial acetic acid from a dropping funnel while maintaining the temperature below 10 °C.

• After the addition is complete, stir the reaction mixture at room temperature for several hours.

• Monitor the reaction progress by TLC.

• Pour the reaction mixture into a beaker of ice-water.

• Neutralize the mixture with a solution of sodium hydroxide (B78521) or ammonia.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with water and dry.

• Recrystallize the crude product from ethanol (B145695) to obtain pure 2-amino-5-bromo-7-fluorobenzothiazole.[13]

Quantitative Data (Representative)

Product	Starting Material	Reagents	Solvent	Yield (%)
2-Amino-5-bromo-7-fluorobenzothiazole	4-Bromo-2-fluoroaniline	KSCN, Br₂	Acetic Acid	60-75

Cross-Coupling Reactions for Further Diversification

The bromine atom on the synthesized heterocyclic cores (quinazolines, benzimidazoles, benzothiazoles) serves as a versatile handle for further functionalization through various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig amination reactions. This allows for the rapid generation of diverse libraries of compounds for structure-activity relationship (SAR) studies.

Caption: Diversification via cross-coupling reactions.

Conclusion

4-Bromo-2-fluoroaniline is a highly valuable and versatile precursor for the synthesis of a wide array of biologically active heterocyclic compounds. The protocols and data presented herein provide a foundation for researchers to explore the synthesis of novel quinazolines, benzimidazoles, benzothiazoles, and other related heterocycles. The strategic incorporation of this building block, coupled with modern synthetic methodologies, will continue to fuel the discovery of new therapeutic agents for a variety of diseases.

References

• 1. Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Design, synthesis and biological evaluation of novel 4-anilinoquinazoline derivatives as hypoxia-selective EGFR and VEGFR-2 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and discovery of 4-anilinoquinazoline-acylamino derivatives as EGFR and VEGFR-2 dual TK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and cytotoxic evaluation of quinazoline derivatives bearing triazole-acetamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, antitumor, and VEGFR-2 inhibition activities of novel 4-anilino-2-vinyl-quinazolines: Molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. mdpi.com [mdpi.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. dovepress.com [dovepress.com]
• 13. rjpbcs.com [rjpbcs.com]

Application Notes and Protocols for Ullmann Condensation Reactions with 4-Bromo-2-fluoroaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Ullmann condensation is a cornerstone of organic synthesis, enabling the formation of carbon-heteroatom bonds, particularly C-N and C-O bonds, through a copper-catalyzed cross-coupling reaction.[1][2] This method is invaluable for synthesizing complex diaryl amines and ethers, which are prevalent motifs in pharmaceuticals, agrochemicals, and materials science.[3][4] 4-Bromo-2-fluoroaniline is a valuable building block, featuring a nucleophilic amine group for N-arylation and an aryl bromide site susceptible to coupling. The presence of the fluorine atom can significantly influence the electronic properties, lipophilicity, and metabolic stability of the resulting products, making them of particular interest in drug discovery.

This document provides detailed protocols and application notes for the Ullmann condensation focusing on the N-arylation of other aryl halides using 4-Bromo-2-fluoroaniline as the amine component. Traditional Ullmann reactions were often plagued by harsh conditions, such as high temperatures and stoichiometric amounts of copper.[2][3] However, modern advancements, particularly the use of ligands, have enabled these reactions to proceed under much milder conditions with catalytic amounts of copper, broadening their scope and applicability.[5][6]

General Reaction Scheme & Logic

The Ullmann N-arylation of 4-Bromo-2-fluoroaniline involves its reaction with a different aryl halide (Ar-X) to form a diarylamine. Careful control of reaction conditions is crucial to favor the cross-coupling product over potential self-condensation of the 4-Bromo-2-fluoroaniline.

References

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Ullmann coupling-An overview - operachem [operachem.com]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Notes and Protocols for the Formation and Use of (4-Bromo-2-fluorophenyl)magnesium Halide

For Researchers, Scientists, and Drug Development Professionals.

This document provides detailed application notes and experimental protocols for the synthesis of the Grignard reagent, (4-bromo-2-fluorophenyl)magnesium halide, from 4-bromo-2-fluoroaniline. Grignard reagents are potent nucleophiles extensively used in organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds, rendering them indispensable in the development of novel therapeutics and functional materials.[1][2][3] The presence of both fluorine and bromine on the aniline (B41778) scaffold makes this particular Grignard reagent a valuable intermediate in the synthesis of complex, polysubstituted aromatic compounds.

Introduction

The formation of a Grignard reagent involves the reaction of an organohalide with magnesium metal in an ethereal solvent.[1] For an aryl halide like 4-bromo-2-fluoroaniline, this reaction provides a versatile route to a nucleophilic aryl carbon. The successful formation of (4-bromo-2-fluorophenyl)magnesium halide is highly dependent on reaction conditions, including the purity of reagents and the stringent exclusion of water and atmospheric oxygen.[1] This protocol outlines the essential steps for the preparation, and handling of this specific Grignard reagent.

The primary reaction involves the insertion of magnesium into the carbon-bromine bond of 4-bromo-2-fluoroaniline to form the corresponding Grignard reagent. A significant side reaction that can occur is the Wurtz-type coupling, where two aryl radicals combine to form a dimer. This side reaction can be minimized by the slow addition of the halide to the magnesium suspension.[1]

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-Bromo-2-fluoroaniline	≥98%	e.g., Sigma-Aldrich, TCI	Store under an inert atmosphere and away from moisture.[1]
Magnesium turnings	≥99.5%	e.g., Sigma-Aldrich
Tetrahydrofuran (B95107) (THF), anhydrous	≥99.9%	e.g., Sigma-Aldrich	Inhibitor-free.[1]
Iodine	ACS reagent, ≥99.8%	e.g., Sigma-Aldrich	For magnesium activation.[1]
1,2-Dibromoethane (B42909)	99%	e.g., Sigma-Aldrich	For magnesium activation.[1]
Hydrochloric acid	1 M solution	For quenching and work-up.

Grignard Reagent Formation Protocol

• Apparatus Setup : A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is assembled. The glassware must be oven-dried and allowed to cool under a stream of inert gas (e.g., argon or nitrogen) to ensure anhydrous conditions.[4]

• Magnesium Activation : To the flask, add magnesium turnings (1.2 equivalents). The flask is then placed under an inert atmosphere. A small crystal of iodine or a few drops of 1,2-dibromoethane are added to the magnesium. The flask is gently warmed with a heat gun until the iodine sublimes and its color disappears, or until bubbling is observed, which indicates the activation of the magnesium surface.[1][4] The flask is then allowed to cool to room temperature.

• Reaction Initiation : Anhydrous tetrahydrofuran (THF) is added to the flask to cover the activated magnesium turnings.[4] A solution of 4-bromo-2-fluoroaniline (1.0 equivalent) in anhydrous THF is prepared in the dropping funnel. A small portion (approximately 10%) of the 4-bromo-2-fluoroaniline solution is added to the magnesium suspension. The reaction mixture should become cloudy and begin to gently reflux, indicating the initiation of Grignard formation.[1] If the reaction does not start, gentle warming may be necessary.

• Grignard Reagent Formation : Once the reaction has initiated, the remaining 4-bromo-2-fluoroaniline solution is added dropwise from the dropping funnel at a rate that maintains a gentle reflux.[1] If the reaction becomes too vigorous, the rate of addition should be slowed, and the flask can be cooled in an ice bath. After the addition is complete, the reaction mixture is typically stirred at room temperature or gentle reflux for an additional 1-2 hours to ensure complete reaction.

• Quantification of the Grignard Reagent (Optional but Recommended) : The concentration of the prepared Grignard reagent can be determined by titration. A common method involves the use of a known amount of iodine dissolved in anhydrous THF. The Grignard reagent solution is added dropwise from a burette until the characteristic purple/brown color of iodine disappears.[1]

Workflow for Grignard Reagent Formation

References

• 1. benchchem.com [benchchem.com]
• 2. niper.gov.in [niper.gov.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 2-Fluorophenylmagnesium Bromide|Grignard Reagent [benchchem.com]

Application Notes: The Role of 4-Bromo-2-fluoroaniline in the Synthesis of Agrochemicals

Introduction

4-Bromo-2-fluoroaniline is a versatile chemical intermediate widely utilized in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern, featuring bromine and fluorine atoms on an aniline (B41778) core, makes it an essential building block for creating biologically active compounds, including modern herbicides and pesticides.[1] The presence of halogen atoms significantly influences the electronic properties, stability, and bioactivity of the final products, making this aniline derivative a valuable precursor for developing effective crop protection solutions.

A particularly important application of 4-bromo-2-fluoroaniline is in the synthesis of N-phenyl pyrazole (B372694) carboxamides. This class of compounds is central to the development of many modern agrochemicals, especially fungicides that act as Succinate Dehydrogenase Inhibitors (SDHIs).[2] SDHIs are a critical tool in disease management, inhibiting the fungal respiratory chain at complex II, which is essential for fungal growth and development.[2][3] The synthesis typically involves an amide coupling reaction between a substituted pyrazole carboxylic acid and an aniline derivative like 4-bromo-2-fluoroaniline.[4][5]

This document provides detailed protocols and data for a representative synthesis of an N-phenyl pyrazole carboxamide intermediate, demonstrating the practical application of 4-bromo-2-fluoroaniline in agrochemical research and development.

Representative Synthesis: N-(4-bromo-2-fluorophenyl)-3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide

The following section details the synthesis of a representative, yet hypothetical, agrochemical intermediate. The chosen molecule, N-(4-bromo-2-fluorophenyl)-3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide, incorporates the structural motifs of many commercial SDHI fungicides.[4][6] The protocol is based on standard and widely published amide coupling methodologies.[7]

Synthetic Pathway

The synthesis is a two-step process starting from the commercially available 3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid. The carboxylic acid is first activated by converting it to the corresponding acid chloride. This activated intermediate is then reacted with 4-bromo-2-fluoroaniline in the presence of a base to form the final amide product.

Caption: Synthetic pathway for a representative N-phenyl pyrazole carboxamide.

Experimental Protocols

Protocol 1: Synthesis of 3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid (1.0 eq).

• Add thionyl chloride (SOCl₂, 2.0 eq) to the flask.

• Add a catalytic amount of N,N-dimethylformamide (DMF, ~0.1 eq).

• Heat the reaction mixture to reflux (approximately 75-80 °C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure using a rotary evaporator.

• The resulting crude 3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride is a liquid or low-melting solid and is typically used in the next step without further purification.

Protocol 2: Synthesis of N-(4-bromo-2-fluorophenyl)-3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide

• In a separate three-neck flask under a nitrogen atmosphere, dissolve 4-bromo-2-fluoroaniline (1.0 eq) and triethylamine (1.2 eq) in a dry aprotic solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).

• Cool the solution to 0-5 °C using an ice bath.

• Dissolve the crude 3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride (1.05 eq) from Protocol 1 in the same dry solvent.

• Add the acid chloride solution dropwise to the cooled aniline solution over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting materials.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield the pure amide product.

Caption: General experimental workflow for the amide coupling reaction.

Data Presentation

Table 1: Reactant and Product Data for Representative Synthesis

Compound	Molecular Weight ( g/mol )	Moles (Relative)	Mass (for 10 mmol scale)	Notes
3-(Trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid	208.11	1.0 eq	2.08 g	Starting material for acid chloride formation
4-Bromo-2-fluoroaniline	190.01	1.0 eq	1.90 g	Key building block
Thionyl Chloride	118.97	2.0 eq	2.38 g (1.45 mL)	Reagent for acid chloride formation
Triethylamine	101.19	1.2 eq	1.21 g (1.67 mL)	Base for amide coupling
N-(4-bromo-2-fluorophenyl)-3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide	380.12	1.0 eq	~3.23 g (at 85% yield)	Expected Product. Yields for this reaction type are typically in the 80-95% range.

Table 2: Representative Biological Activity of N-Aryl Pyrazole Carboxamide Fungicides

The following table presents EC₅₀ (half maximal effective concentration) values for various N-aryl pyrazole carboxamide fungicides against common plant pathogens, illustrating the efficacy of this chemical class. These compounds are structurally analogous to the product of the representative synthesis.

Pathogen	Disease	Representative Fungicide	EC₅₀ (µg/mL)	Reference
Gibberella zeae	Fusarium head blight	Compound 7a¹	1.8	[8]
Fusarium oxysporum	Fusarium wilt	Compound 7c¹	1.5	[8]
Alternaria solani	Early blight	Compound 8j²	3.06	[5]
Rhizoctonia solani	Rice sheath blight	Compound 7ai³	0.37
Sclerotinia sclerotiorum	White mold	Various Analogs	2.04 - 15.2	[2]

¹N-(substituted pyridine-4-yl)-1-(substituted phenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxamide derivatives. ²A novel pyrazole-4-carboxamide derivative. ³An isoxazolol pyrazole carboxylate derivative.

References

• 1. Novel 4-pyrazole carboxamide derivatives containing flexible chain motif: design, synthesis and antifungal activity [pubmed.ncbi.nlm.nih.gov]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of pyrazole-4-carboxamides as potential fungicide candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-fluoroaniline is a key building block in modern organic synthesis, particularly valued in the fields of medicinal chemistry and materials science. Its unique substitution pattern, featuring a bromine atom amenable to palladium-catalyzed cross-coupling, a fluorine atom for modulating electronic properties, and an amino group for further functionalization, makes it a versatile precursor for complex molecular architectures. This document provides detailed application notes and protocols for the principal palladium-catalyzed cross-coupling reactions involving 4-Bromo-2-fluoroaniline, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, and Stille couplings. These reactions are instrumental in the synthesis of high-value compounds, including active pharmaceutical ingredients (APIs) such as the tyrosine kinase inhibitor Vandetanib.[1]

Applications in Drug Discovery

The products derived from the cross-coupling of 4-Bromo-2-fluoroaniline are integral to the development of novel therapeutics. The biaryl and substituted aniline (B41778) moieties generated through these reactions are common pharmacophores in a variety of drug candidates. For instance, the Suzuki-Miyaura coupling of 4-Bromo-2-fluoroaniline is a key step in the synthesis of Vandetanib, a drug used to treat certain types of thyroid cancer.[2] The strategic introduction of diverse substituents via these palladium-catalyzed methods allows for the fine-tuning of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.

General Workflow for Palladium-Catalyzed Cross-Coupling

The experimental workflow for palladium-catalyzed cross-coupling reactions typically involves the careful assembly of reactants under an inert atmosphere to prevent the degradation of the catalyst and reagents. The general steps are outlined in the diagram below.

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Catalytic Cycles

The efficacy of these transformations is centered around a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states. The fundamental steps include oxidative addition of the aryl bromide to the Pd(0) center, transmetalation with the coupling partner (or coordination and insertion for Heck), and reductive elimination to yield the final product and regenerate the Pd(0) catalyst.

Caption: A simplified catalytic cycle for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds between 4-Bromo-2-fluoroaniline and various organoboron reagents.

Data Presentation: Suzuki-Miyaura Coupling

Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	-	K₂CO₃	aq. DMF	100	12	95-99[3]
4-Methylphenylboronic acid	Pd(OAc)₂ (2)	-	K₂CO₃	aq. DMF	100	12	98[3]
2-Methylphenylboronic acid	Pd(OAc)₂ (2)	-	K₂CO₃	aq. DMF	100	12	96[3]
4-Fluorophenylboronic acid	Pd(OAc)₂ (2)	-	K₂CO₃	aq. DMF	100	12	97[3]
4-Formylphenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄	1,4-Dioxane	80	16	85[4]

Note: Yields are representative and may vary based on specific reaction conditions and the purity of reagents. Data for similar substrates has been used to provide a general outlook.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 4-Bromo-2-fluoroaniline (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add degassed solvent (e.g., a mixture of DMF and water, 4:1) via syringe.

• Reaction: Stir the mixture vigorously and heat to 100 °C. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After completion (typically 12-16 hours), cool the reaction to room temperature. Dilute with ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, coupling 4-Bromo-2-fluoroaniline with a wide range of primary and secondary amines.

Data Presentation: Buchwald-Hartwig Amination

Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	12-24	90-98
Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Toluene	110	18	85-95
n-Hexylamine	Pd(OAc)₂ (1)	RuPhos (2)	K₃PO₄	1,4-Dioxane	100	16	88-96
Diethylamine	Pd(OAc)₂ (2)	dppp (4)	NaOtBu	Toluene	80	24	90-98[5]
Carbazole	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	t-BuOLi	Toluene	110	24	>95[6]

Note: Yields are representative and based on general protocols for aryl bromides. Optimization may be required.

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., XPhos, 4 mol%), and sodium tert-butoxide (1.4 equiv.) to a dry Schlenk tube.

• Reagent Addition: Add anhydrous toluene, followed by 4-Bromo-2-fluoroaniline (1.0 equiv.) and the desired amine (1.2 equiv.).

• Reaction: Seal the tube and heat the reaction mixture to 100-110 °C with stirring. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: After cooling to room temperature, quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extraction and Purification: Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the residue by flash column chromatography.[7]

Sonogashira Coupling

The Sonogashira coupling is a reliable method for forming C-C bonds between 4-Bromo-2-fluoroaniline and terminal alkynes.

Data Presentation: Sonogashira Coupling

Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	60	12	90-97
1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	i-Pr₂NH	Toluene	70	16	88-95
Trimethylsilylacetylene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	Et₃N	DMF	80	10	85-92
Propargyl alcohol	PdCl₂(PPh₃)₂ (2.5)	CuI (5)	Et₃N	DMF	100	3	90[8]
4-Ethynylanisole	Pd(CF₃COO)₂ (2.5) / PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	94[8]

Note: Yields are representative for aryl bromides and may require optimization for 4-Bromo-2-fluoroaniline.

Experimental Protocol: Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Bromo-2-fluoroaniline (1.0 equiv.), PdCl₂(PPh₃)₂ (2-5 mol%), and CuI (1-5 mol%).[9]

• Solvent and Reagent Addition: Add anhydrous THF and degassed triethylamine. Add the terminal alkyne (1.2 equiv.) dropwise at room temperature.[9]

• Reaction: Stir the reaction mixture at 60 °C and monitor its progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Purification: Wash the filtrate with saturated aqueous NH₄Cl and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography.[9]

Heck Reaction

The Heck reaction facilitates the C-C bond formation between 4-Bromo-2-fluoroaniline and an alkene.

Data Presentation: Heck Reaction

Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	100	16	85-95
n-Butyl acrylate	Pd(OAc)₂ (1)	PPh₃ (2)	K₂CO₃	DMA	120	24	80-90
Acrylonitrile	PdCl₂ (3)	-	NaOAc	NMP	140	12	75-85
1-Octene	Pd(OAc)₂ (2)	-	Et₃N	DMF	100	24	70-80[10]

Note: Yields are representative for aryl bromides. The regioselectivity of the coupling may vary.

Experimental Protocol: Heck Reaction

• Reaction Setup: To a pressure-rated vessel, add 4-Bromo-2-fluoroaniline (1.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), an optional ligand (e.g., P(o-tol)₃, 4 mol%), and a base (e.g., Et₃N, 2.0 equiv.).

• Reagent Addition: Add an anhydrous polar aprotic solvent (e.g., DMF) and the alkene (1.5 equiv.).

• Reaction: Seal the vessel tightly and heat to 100-140 °C with vigorous stirring for 12-24 hours.[11]

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and wash with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate. Purify the product by column chromatography on silica (B1680970) gel.

Stille Coupling

The Stille coupling involves the reaction of 4-Bromo-2-fluoroaniline with an organotin compound. While effective, the toxicity of organotin reagents is a significant drawback.

Data Presentation: Stille Coupling

Organostannane	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
Tributyl(phenyl)stannane	Pd(PPh₃)₄ (5)	-	-	Toluene	110	16	85-95
Tributyl(vinyl)stannane	PdCl₂(PPh₃)₂ (3)	-	LiCl	THF	65	12	80-90
(Thiophen-2-yl)tributylstannane	Pd₂(dba)₃ (2)	P(furyl)₃ (8)	-	NMP	100	24	82-92
Tributyl(ethynyl)stannane	Pd(PPh₃)₄ (5)	-	CuI	DMF	80	10	75-85

Note: Yields are representative for aryl bromides. The use of toxic tin reagents requires appropriate safety precautions.[12][13]

Experimental Protocol: Stille Coupling

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add 4-Bromo-2-fluoroaniline (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and any additives like LiCl if required.[14]

• Solvent and Reagent Addition: Add anhydrous and degassed solvent (e.g., toluene). Add the organostannane reagent (1.1 equiv.) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 110 °C) and stir. Monitor the reaction by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture. To remove tin byproducts, the mixture can be washed with an aqueous solution of KF or filtered through silica gel.

• Purification: After an aqueous work-up, extract the product with an organic solvent. Dry the organic layer, concentrate, and purify by column chromatography.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. An alternative synthesis of Vandetanib (Caprelsa™) via a microwave accelerated Dimroth rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 9. benchchem.com [benchchem.com]
• 10. 4-Bromoaniline: synthesis and applications in organic synthesis_Chemicalbook [chemicalbook.com]
• 11. Heck Reaction [organic-chemistry.org]
• 12. Stille Coupling [organic-chemistry.org]
• 13. Stille reaction - Wikipedia [en.wikipedia.org]
• 14. Stille Coupling | NROChemistry [nrochemistry.com]

Application Notes and Protocols: The Role of 4-Bromo-2-fluoroaniline in Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-fluoroaniline is a versatile and pivotal intermediate in the synthesis of a wide range of pharmaceutical compounds, particularly in the development of targeted cancer therapies. Its unique structural features, including the presence of bromine and fluorine atoms on the aniline (B41778) ring, provide multiple reactive sites for strategic molecular elaboration. This document provides detailed application notes and experimental protocols for the use of 4-Bromo-2-fluoroaniline in the synthesis of key pharmaceutical intermediates, with a focus on its application in the development of kinase inhibitors such as Vandetanib and as a potential building block in syntheses analogous to those for drugs like Vemurafenib.

Introduction

The strategic incorporation of fluorine and bromine atoms into pharmaceutical candidates can significantly enhance their biological activity, metabolic stability, and pharmacokinetic properties. 4-Bromo-2-fluoroaniline serves as a prime example of a halogenated intermediate that has enabled the synthesis of complex and potent active pharmaceutical ingredients (APIs). The bromine atom is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, allowing for the facile formation of carbon-carbon and carbon-nitrogen bonds. The fluorine atom can modulate the pKa of the aniline nitrogen and improve the binding affinity of the final drug molecule to its target.

This document outlines the key applications of 4-Bromo-2-fluoroaniline in the synthesis of pharmaceutical intermediates and provides detailed protocols for its utilization in common synthetic transformations.

Key Applications in Pharmaceutical Synthesis

4-Bromo-2-fluoroaniline is a critical building block in the synthesis of several targeted therapies, most notably kinase inhibitors.

Synthesis of Vandetanib (VEGFR/EGFR/RET Inhibitor)

Vandetanib is a multi-kinase inhibitor used in the treatment of medullary thyroid cancer. The synthesis of Vandetanib involves the coupling of 4-Bromo-2-fluoroaniline with a quinazoline (B50416) core.

Intermediate for BRAF Inhibitors (e.g., Vemurafenib)

While not a direct precursor in the most common synthetic routes for Vemurafenib, 4-Bromo-2-fluoroaniline derivatives are structurally related to key intermediates. The methodologies used to functionalize 4-Bromo-2-fluoroaniline are directly applicable to the synthesis of complex aniline derivatives required for BRAF inhibitors.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 4-Bromo-2-fluoroaniline

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 4-Bromo-2-fluoroaniline with an arylboronic acid.

Materials:

• 4-Bromo-2-fluoroaniline

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (B44618) (PPh₃, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane (B91453)

• Water

• Nitrogen or Argon gas (for inert atmosphere)

Procedure:

• To a dry Schlenk flask, add 4-Bromo-2-fluoroaniline (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.08 mmol).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane and water (e.g., in a 4:1 ratio, 10 mL total volume).

• Stir the reaction mixture at a controlled temperature (e.g., 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl product.

General Protocol for Buchwald-Hartwig Amination of 4-Bromo-2-fluoroaniline

This protocol outlines a general procedure for the palladium-catalyzed C-N cross-coupling of 4-Bromo-2-fluoroaniline with a primary or secondary amine.

Materials:

• 4-Bromo-2-fluoroaniline

• Primary or secondary amine (1.2 equivalents)

• Cesium Carbonate (Cs₂CO₃, 2.0 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 5 mol%)

• Xantphos (10 mol%)

• Anhydrous 1,4-dioxane

• Argon gas (for inert atmosphere)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere of argon, add 4-Bromo-2-fluoroaniline (1.0 mmol), the desired amine (1.2 mmol), Cesium Carbonate (2.0 mmol), Palladium(II) acetate (0.05 mmol), and Xantphos (0.1 mmol).

• Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Stir the reaction mixture and heat to 100 °C.

• Monitor the progress of the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel.

Quantitative Data

The following table summarizes typical reaction outcomes for the synthesis and subsequent reactions of 4-Bromo-2-fluoroaniline. Purity is typically assessed by High-Performance Liquid Chromatography (HPLC).[1][2][3][4][5]

Reaction Step	Starting Material	Product	Catalyst/Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (%) (by HPLC)
Synthesis of 4-Bromo-2-fluoroaniline	4-bromo-2-fluoro-1-nitrobenzene	4-Bromo-2-fluoroaniline	Iron, NH₄Cl	EtOH/Water	90	2	~85	≥98
Suzuki-Miyaura Coupling	4-Bromo-2-fluoroaniline	2-Fluoro-4-aryl-aniline	Pd(OAc)₂/PPh₃	Dioxane/Water	80-100	12-24	70-95	≥97
Buchwald-Hartwig Amination	4-Bromo-2-fluoroaniline	N-Aryl-4-bromo-2-fluoroaniline	Pd(OAc)₂/Xantphos	1,4-Dioxane	100	8-16	65-90	≥97

Signaling Pathways and Experimental Workflows

Signaling Pathways Inhibited by Drugs Derived from 4-Bromo-2-fluoroaniline Intermediates

Vandetanib, synthesized using 4-Bromo-2-fluoroaniline, is an inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and RET tyrosine kinases.[6][7] These pathways are crucial for tumor angiogenesis and proliferation.

Caption: Vandetanib inhibits VEGFR-2, EGFR, and RET signaling pathways.

Vemurafenib is a potent inhibitor of the BRAF V600E mutated protein, a key component of the MAPK/ERK signaling pathway that drives proliferation in certain cancers.[8][9][10][11]

Caption: Vemurafenib inhibits the BRAF V600E mutated kinase.

Experimental Workflow for Pharmaceutical Intermediate Synthesis

The following diagram illustrates a typical workflow for the synthesis of a pharmaceutical intermediate using 4-Bromo-2-fluoroaniline.

Caption: General workflow for synthesis using 4-Bromo-2-fluoroaniline.

Conclusion

4-Bromo-2-fluoroaniline is an indispensable building block in modern pharmaceutical synthesis. Its versatile reactivity allows for the efficient construction of complex molecular architectures, particularly in the field of oncology. The protocols and data presented herein provide a valuable resource for researchers and drug development professionals engaged in the synthesis of novel therapeutics. The ability to perform selective and high-yielding transformations on this intermediate is crucial for the rapid and efficient development of new drug candidates.

References

• 1. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 2. nbinno.com [nbinno.com]
• 3. pharmoutsourcing.com [pharmoutsourcing.com]
• 4. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 5. Pharmaceutical Impurity Detection: Methods (HPLC, TLC, Spectroscopy) & Quality Control Strategies - Hengyuan Fine Chemical [hyfinechemical.com]
• 6. researchgate.net [researchgate.net]
• 7. commerce.bio-rad.com [commerce.bio-rad.com]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. BRAF gene signaling pathway [pfocr.wikipathways.org]
• 11. ClinPGx [clinpgx.org]

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 4-Bromo-2-fluoroaniline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Suzuki-Miyaura cross-coupling of 4-bromo-2-fluoroaniline.

Frequently Asked Questions (FAQs)

Q1: I am observing low to no yield in my Suzuki coupling reaction with 4-bromo-2-fluoroaniline. What are the primary factors to investigate?

A1: Low yields in the Suzuki coupling of 4-bromo-2-fluoroaniline can be attributed to several factors. As an electron-rich aniline (B41778) with potential for catalyst inhibition and challenging oxidative addition due to the fluorine substituent, careful optimization is crucial. Key areas to focus on include:

• Catalyst and Ligand Selection: The choice of palladium catalyst and phosphine (B1218219) ligand is critical. Standard catalysts like Pd(PPh₃)₄ may not be optimal for this substrate.

• Base Selection: The strength and solubility of the base are paramount for efficient transmetalation.

• Solvent System: The polarity and composition of the solvent mixture can significantly impact reaction kinetics and solubility of reagents.

• Reaction Temperature: Inadequate or excessive heat can lead to incomplete reaction or catalyst decomposition.

• Exclusion of Oxygen: The Pd(0) active catalyst is sensitive to oxidation, which can lead to catalyst deactivation.

Q2: What are common side reactions in the Suzuki coupling of 4-bromo-2-fluoroaniline and how can I minimize them?

A2: Several side reactions can compete with the desired cross-coupling, leading to reduced yields and purification challenges.

• Protodeborylation: This is the cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond. It is often promoted by excess water or high temperatures. Using boronic esters (e.g., pinacol (B44631) esters) can enhance stability.

• Dehalogenation: The bromo substituent on the aniline can be replaced by a hydrogen atom. This can be caused by certain bases or impurities in the reaction mixture.

• Homocoupling: The boronic acid can couple with itself to form a biaryl byproduct. This is often more prevalent when the reaction is sluggish or if oxygen is present.

To minimize these side reactions, ensure your reagents and solvents are pure and properly degassed. Optimization of the catalyst, ligand, base, and temperature is also crucial.

Q3: The unprotected amine group on my aniline seems to be causing issues. Should I protect it?

A3: While the free amine can sometimes coordinate to the palladium catalyst and inhibit its activity, successful Suzuki couplings of unprotected anilines are well-documented.[1] Protection is an option but adds extra steps to your synthesis. Before resorting to protection, it is highly recommended to screen different catalyst/ligand systems. Modern bulky phosphine ligands are often effective at preventing catalyst inhibition by the amine.

Q4: How do the electronic properties of the boronic acid affect the reaction?

A4: The electronic nature of the boronic acid partner can influence the reaction rate. Generally, electron-rich boronic acids tend to react well.[2] However, with an optimized catalyst system, both electron-rich and electron-poor arylboronic acids can be coupled successfully.

Troubleshooting Guide

Problem 1: Low Conversion of 4-Bromo-2-fluoroaniline

If you are observing a significant amount of unreacted starting material, consider the following optimization strategies. The data below, from a study on a structurally similar ortho-bromoaniline, illustrates the impact of catalyst, solvent, and base selection.

Table 1: Optimization of Reaction Conditions for a Suzuki Coupling of an Ortho-Bromoaniline [1]

Entry	Catalyst (mol%)	Base (equiv.)	Solvent	Temperature (°C)	Yield (%)
1	Pd(dppf)Cl₂ (10)	K₂CO₃ (2)	10:1 Dioxane/H₂O	90	11
2	CataCXium A Pd G3 (10)	Cs₂CO₃ (3)	Dioxane/H₂O	80	51
3	CataCXium A Pd G3 (10)	Cs₂CO₃ (3)	EtOAc	80	<10
4	CataCXium A Pd G3 (10)	Cs₂CO₃ (3)	PhMe	80	<10
5	CataCXium A Pd G3 (10)	Cs₂CO₃ (3)	2-MeTHF	80	95
6	Pd₂(dba)₃/SPhos (10)	Cs₂CO₃ (3)	2-MeTHF	80	<5
7	Pd(OAc)₂/SPhos (10)	Cs₂CO₃ (3)	2-MeTHF	80	<5
8	Pd(PPh₃)₄ (10)	Cs₂CO₃ (3)	2-MeTHF	80	<5

As shown in the table, a switch from a common catalyst like Pd(dppf)Cl₂ to a more specialized palladacycle (CataCXium A Pd G3) and a change of solvent from dioxane to 2-MeTHF dramatically improved the yield for a similar substrate.[1]

Recommendations:

• Catalyst/Ligand Screening: If using a standard catalyst like Pd(PPh₃)₄ with low success, switch to a more robust system. Consider bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or pre-formed palladacycles.

• Solvent Screening: The solvent plays a crucial role. Screen a range of solvents including ethereal solvents (Dioxane, THF, 2-MeTHF) and aromatic hydrocarbons (Toluene). A switch to 2-MeTHF has been shown to be highly effective for ortho-bromoanilines.[1]

• Base Optimization: The choice of base is critical. While K₂CO₃ and K₃PO₄ are common, Cs₂CO₃ often provides superior results due to its higher solubility and the effect of the cesium cation.

• Increase Temperature: If the reaction is sluggish at lower temperatures, a moderate increase in temperature (e.g., from 80 °C to 100 °C) may improve the rate of reaction. However, be mindful of potential catalyst decomposition at very high temperatures.

Problem 2: Significant Side Product Formation

If your desired product is contaminated with byproducts such as homocoupled boronic acid or dehalogenated starting material, the following adjustments can be beneficial.

Table 2: Effect of Boronic Acid Structure on Yield for Suzuki Coupling of 4-Bromoaniline (B143363) [2]

Entry	Arylboronic Acid	Yield (%)
1	Phenylboronic acid	95
2	4-Methylphenylboronic acid	98
3	2-Methylphenylboronic acid	96
4	2-Methoxyphenylboronic acid	95
5	4-Cyanophenylboronic acid	62
6	4-Fluorophenylboronic acid	97

This data on 4-bromoaniline suggests that while a range of boronic acids can be used, electron-withdrawing groups on the boronic acid might require more optimized conditions to achieve high yields.[2]

Recommendations:

• Ensure Rigorous Degassing: Oxygen is a common culprit for homocoupling. Degas your solvent and reaction mixture thoroughly by bubbling with an inert gas (Argon or Nitrogen) or by using freeze-pump-thaw cycles.

• Use Boronic Esters: If protodeborylation is suspected, switch from the boronic acid to a more stable boronic ester, such as a pinacol ester.

• Optimize Stoichiometry: A slight excess of the boronic acid/ester (e.g., 1.1-1.5 equivalents) is typically used. However, a large excess may lead to increased homocoupling.

• Lower Reaction Temperature: If side reactions are prevalent at higher temperatures, try running the reaction at a lower temperature for a longer period.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 4-Bromo-2-fluoroaniline

This protocol is a starting point and should be optimized for your specific boronic acid.

Materials:

• 4-Bromo-2-fluoroaniline

• Arylboronic acid or ester (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., CataCXium A Pd G3, 5 mol%)

• Base (e.g., Cs₂CO₃, 2-3 equivalents)

• Anhydrous, degassed solvent (e.g., 2-MeTHF)

Procedure:

• To an oven-dried reaction vessel, add 4-bromo-2-fluoroaniline (1.0 mmol), the arylboronic acid/ester (1.2 mmol), the palladium catalyst (0.05 mmol), and the base (2.5 mmol).

• Seal the vessel with a septum and purge with an inert gas (Argon or Nitrogen) for 15-20 minutes.

• Add the degassed solvent (5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

References

• 1. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Palladium-Catalyzed Reactions of 4-Bromo-2-fluoroaniline

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing palladium-catalyzed cross-coupling reactions involving 4-Bromo-2-fluoroaniline, with a specific focus on preventing the common side reaction of dehalogenation.

Troubleshooting Guide

Issue 1: Significant formation of 2-fluoroaniline (B146934) (dehalogenated byproduct) is observed in my reaction.

This is a common issue in palladium-catalyzed cross-coupling reactions, known as hydrodehalogenation. It occurs when the aryl halide is reduced, and the halogen is replaced by a hydrogen atom.[1] The primary cause is the formation of a palladium-hydride (Pd-H) species, which can arise from various sources in the reaction mixture.[1][2]

Troubleshooting Steps:

• Evaluate the Base: Strong alkoxide bases like sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) can be a source of palladium-hydride species through β-hydride elimination, especially at elevated temperatures.[3]

  • Recommendation: Switch to a weaker, non-nucleophilic inorganic base. Cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄) are often excellent choices for suppressing dehalogenation.[2][3][4]

• Assess the Ligand: The choice of ligand is critical in modulating the reactivity of the palladium catalyst.

  • Recommendation: Employ bulky, electron-rich phosphine (B1218219) ligands. Ligands such as XPhos, SPhos, and RuPhos can accelerate the desired reductive elimination step of the catalytic cycle, outcompeting the dehalogenation pathway.[2][3]

• Examine the Solvent: The reaction solvent can influence the formation of Pd-H species.

  • Recommendation: Use aprotic, less polar solvents. Toluene (B28343) and dioxane are generally good choices to minimize dehalogenation.[2][5] Polar aprotic solvents like DMF can sometimes be a source of hydrides, especially if not anhydrous.[3]

• Control the Temperature: Higher reaction temperatures can increase the rate of dehalogenation.[2][3]

  • Recommendation: Lower the reaction temperature. It is advisable to run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Consider Protecting the Amine Group: The free amino group in 4-Bromo-2-fluoroaniline can sometimes contribute to dehalogenation.

  • Recommendation: Protecting the aniline (B41778) nitrogen with a suitable protecting group, such as a tert-butyloxycarbonyl (Boc) group, can suppress this side reaction.[2][6]

Issue 2: The reaction is sluggish, and I still observe dehalogenation even after implementing the above changes.

If the reaction is slow, the prolonged reaction time can lead to increased dehalogenation.

Troubleshooting Steps:

• Optimize Catalyst Loading: For challenging couplings, a higher catalyst loading might be necessary to achieve a reasonable reaction rate.[2]

  • Recommendation: Incrementally increase the palladium catalyst loading, for example, from 1-2 mol% to 3-5 mol%.

• Use a Pre-catalyst: The in situ generation of the active Pd(0) catalyst can sometimes be inefficient.

  • Recommendation: Employ a well-defined, air- and moisture-stable palladium pre-catalyst.[2][7] This can lead to more consistent and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of dehalogenation in palladium-catalyzed reactions?

A1: Dehalogenation, or hydrodehalogenation, primarily occurs through a competing catalytic cycle involving a palladium-hydride (Pd-H) species. This Pd-H intermediate can be generated from the base, solvent, or other additives. The Pd-H species can then undergo oxidative addition to the aryl bromide, followed by reductive elimination to yield the dehalogenated 2-fluoroaniline and regenerate the palladium catalyst.[1][2][8]

Q2: Can the purity of my reagents affect the extent of dehalogenation?

A2: Yes, the purity of reagents is crucial. Water or other protic impurities in the solvent or base can be a source of protons, leading to the formation of Pd-H species. Boronic acids in Suzuki couplings may contain trace amounts of borane (B79455) (B-H) species which can also act as a hydride source.[3] It is essential to use anhydrous solvents and high-purity reagents.

Q3: Are there specific palladium pre-catalysts that are recommended for minimizing dehalogenation?

A3: While the choice of pre-catalyst can be substrate-dependent, using well-defined pre-catalysts that efficiently generate the active bulky phosphine-ligated Pd(0) species is beneficial. For instance, using a pre-catalyst in conjunction with a bulky biarylphosphine ligand like SPhos or XPhos is a good starting point.[2]

Q4: How does the electronic nature of the substituents on the aniline ring affect dehalogenation?

A4: The electronic properties of the aryl halide can influence the rate of oxidative addition, which is the first step in the catalytic cycle. Electron-withdrawing groups, like the fluorine atom in 4-Bromo-2-fluoroaniline, generally accelerate oxidative addition. While this is beneficial for the desired coupling reaction, it can also make the substrate more susceptible to reaction with any Pd-H species present.

Data Presentation

Table 1: General Recommendations for Minimizing Dehalogenation of 4-Bromo-2-fluoroaniline

Parameter	Recommendation	Rationale
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, SPhos)	Promotes rapid reductive elimination, outcompeting dehalogenation.[2][3]
Base	Weaker inorganic bases (e.g., K₃PO₄, Cs₂CO₃)	Less prone to forming Pd-H species compared to strong alkoxide bases.[2][3][4]
Solvent	Aprotic, less polar (e.g., Toluene, Dioxane)	Minimizes potential sources of hydrides.[2][5]
Temperature	Lowest effective temperature (e.g., 80-100 °C)	Dehalogenation can have a higher activation energy.[2]
Catalyst	Well-defined pre-catalyst	Ensures efficient generation of the active catalytic species.[2]
Protection	Boc protection of the amine	Can mitigate potential interference from the free amine.[2][6]

Experimental Protocols

Protocol 1: General Procedure for a Suzuki-Miyaura Coupling of 4-Bromo-2-fluoroaniline with Minimized Dehalogenation

• Reagent Preparation: In an oven-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 4-Bromo-2-fluoroaniline (1.0 equiv.), the desired boronic acid or ester (1.2–1.5 equiv.), a palladium pre-catalyst (e.g., Pd(OAc)₂ with a ligand, or a pre-formed catalyst, 1–5 mol%), a bulky biarylphosphine ligand (e.g., SPhos, XPhos, 2–10 mol%), and a mild base (e.g., K₃PO₄, 2.0–3.0 equiv.).[2]

• Solvent Addition: Add a degassed, anhydrous aprotic solvent such as toluene or dioxane to achieve a concentration of 0.1–0.5 M.[2]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) and stir. Monitor the reaction progress by a suitable analytical technique such as TLC or LC-MS.[2]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate (B1210297) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.[2]

Protocol 2: General Procedure for a Buchwald-Hartwig Amination of 4-Bromo-2-fluoroaniline with Minimized Dehalogenation

• Reagent Preparation: In a glovebox or under a strict inert atmosphere, add the palladium pre-catalyst (e.g., [Pd(allyl)Cl]₂, 1.0 mol%), a suitable bulky phosphine ligand (e.g., RuPhos, 2.2 mol%), and potassium phosphate (K₃PO₄, 1.5 equiv.) to an oven-dried Schlenk tube.[3]

• Substrate Addition: Add 4-Bromo-2-fluoroaniline (1.0 equiv.) and the desired amine coupling partner (1.2 equiv.) to the tube.[3]

• Solvent Addition: Add anhydrous toluene via syringe.[3]

• Reaction: Seal the tube and heat the mixture to 90–100 °C. Monitor the reaction's progress by TLC or LC-MS.[3]

• Work-up: After completion, cool the reaction mixture to room temperature, dilute with an organic solvent, and wash with water and brine. Dry the organic layer and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Visualizations

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Caption: A decision-making flowchart for troubleshooting dehalogenation in Pd-catalyzed reactions.

Caption: Competing catalytic cycles of desired cross-coupling versus dehalogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Yoneda Labs [yonedalabs.com]

Technical Support Center: Purification of Crude 4-Bromo-2-fluoroaniline by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of crude 4-Bromo-2-fluoroaniline via recrystallization.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-2-fluoroaniline is provided below for easy reference during the experimental process.

Property	Value	Source(s)
Molecular Formula	C₆H₅BrFN	[1]
Molecular Weight	190.02 g/mol	[2]
Appearance	White to pale cream/brown/gray crystals or powder	[1]
Melting Point	36.0 - 43.0 °C	[1]
Boiling Point	103-108 °C (at 13 mmHg)
Assay (GC)	≥98.0% (for purified substance)	[1]

Troubleshooting Guide

This section addresses common problems encountered during the recrystallization of 4-Bromo-2-fluoroaniline.

Q1: What is the best solvent for the recrystallization of 4-Bromo-2-fluoroaniline?

A1: The ideal recrystallization solvent is one in which 4-Bromo-2-fluoroaniline has high solubility at elevated temperatures and low solubility at room temperature. Based on the chemical structure (a substituted aniline), a solvent of intermediate polarity or a mixed solvent system is often effective.

• Recommended Solvents to Screen: Ethanol (B145695), methanol, isopropanol, ethyl acetate (B1210297), toluene, and hexane, or a mixture such as ethanol/water or ethyl acetate/hexane.

• Solubility Profile: Halogenated anilines are generally soluble in a range of organic solvents.[3] 4-Bromo-2-fluoroaniline is expected to be soluble in polar aprotic solvents like ethyl acetate and moderately soluble in polar protic solvents like ethanol and methanol.[3] It will likely have lower solubility in nonpolar solvents like hexane, which can be used as an anti-solvent.[4]

• Action: Perform a small-scale solvent screen to determine the optimal solvent or solvent system for your crude material.

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solid melts and forms a liquid layer instead of crystallizing from the solution. This often happens if the boiling point of the solvent is higher than the melting point of the compound (36-43 °C for 4-Bromo-2-fluoroaniline) or if there are significant impurities depressing the melting point.

• Immediate Actions:

  • Reheat the solution to dissolve the oil.

  • Add a small amount of additional hot solvent to decrease the saturation.

  • Allow the solution to cool more slowly. A slower cooling rate encourages proper crystal lattice formation.

• If the problem persists:

  • Consider using a lower-boiling point solvent.

  • Try a mixed solvent system. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes slightly cloudy. Reheat to clarify and then cool slowly.

Q3: The yield of my recrystallized product is very low. How can I improve it?

A3: A low yield can result from several factors:

• Using too much solvent: The most common cause of low yield is using an excessive amount of solvent, which keeps a significant portion of the product dissolved in the mother liquor even at low temperatures.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product. If you suspect too much solvent was used, you can carefully evaporate some of it and try to crystallize the compound again.

• Premature crystallization: If the product crystallizes too early, for instance during hot filtration, it can be lost.

  • Solution: Ensure your filtration apparatus (funnel and receiving flask) is pre-heated to prevent premature crystallization.

• Incomplete crystallization:

  • Solution: After slow cooling to room temperature, place the flask in an ice bath to maximize crystal formation before filtration.

Q4: My final product is still colored. How can I remove colored impurities?

A4: Colored impurities can often be removed by treating the solution with activated charcoal.

• Procedure:

  • Dissolve the crude 4-Bromo-2-fluoroaniline in the hot recrystallization solvent.

  • Remove the solution from the heat and allow it to cool slightly to prevent bumping.

  • Add a small amount of activated charcoal (a spatula tip is usually sufficient).

  • Reheat the solution to boiling for a few minutes.

  • Perform a hot gravity filtration to remove the activated charcoal, which will have adsorbed the colored impurities.

  • Allow the clear filtrate to cool and crystallize.

Q5: No crystals are forming, even after cooling in an ice bath. What can I do?

A5: If crystals do not form, the solution may be too dilute or it may be a supersaturated solution that requires nucleation to be initiated.

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide a surface for crystal nucleation.

  • Seeding: Add a tiny crystal of pure 4-Bromo-2-fluoroaniline to the solution. This "seed crystal" will act as a template for further crystal growth.

  • Concentration: If the solution is too dilute, gently heat it to evaporate some of the solvent and then attempt to cool and crystallize again.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 4-Bromo-2-fluoroaniline?

A1: The impurities will depend on the synthetic route used. Common impurities can include:

• Starting materials: Unreacted 2-fluoroaniline (B146934) or 4-bromo-2-fluoro-1-nitrobenzene.[5][6]

• Over-brominated byproducts: Such as 2,4-dibromo-6-fluoroaniline.[5]

• Isomers: Depending on the regioselectivity of the bromination reaction, other isomers may be present.

• Reagents and catalysts: Residual reagents like ammonium (B1175870) chloride or iron salts from a reduction step.[5]

Q2: How do I choose between a single solvent and a mixed solvent system?

A2: A single solvent is generally preferred for its simplicity. However, if a single solvent that provides a large difference in solubility between hot and cold temperatures cannot be found, a mixed solvent system is a good alternative. A mixed solvent system is also useful for "oiling out" issues.[4]

Q3: How pure should my 4-Bromo-2-fluoroaniline be after one recrystallization?

A3: A single, carefully performed recrystallization should significantly improve the purity of the compound. The target purity for commercially available 4-Bromo-2-fluoroaniline is often ≥98.0%.[1] The effectiveness of the recrystallization can be assessed by taking a melting point of the purified product. A sharp melting point range close to the literature value indicates high purity.

Q4: Is it necessary to wash the crystals after filtration?

A4: Yes, it is crucial to wash the collected crystals with a small amount of ice-cold recrystallization solvent. This removes any residual mother liquor that contains dissolved impurities, which would otherwise contaminate your final product upon drying.

Experimental Protocol: Recrystallization of 4-Bromo-2-fluoroaniline

This protocol provides a general guideline. The specific solvent and volumes should be optimized based on the scale of the experiment and the purity of the crude material.

1. Solvent Selection:

• Place a small amount (e.g., 20-30 mg) of the crude 4-Bromo-2-fluoroaniline into a test tube.

• Add a few drops of a chosen solvent (e.g., ethanol) at room temperature and observe the solubility.

• If it is not soluble at room temperature, gently heat the test tube in a warm water bath.

• If the solid dissolves when hot, allow it to cool to room temperature and then in an ice bath to see if crystals form.

• Repeat with other solvents to find the most suitable one. An ideal solvent will dissolve the compound when hot but not at room temperature.

2. Dissolution:

• Place the crude 4-Bromo-2-fluoroaniline in an Erlenmeyer flask.

• Heat the chosen solvent in a separate beaker.

• Add the minimum amount of hot solvent to the Erlenmeyer flask to just dissolve the crude solid. Add the solvent in small portions and swirl the flask after each addition.

3. Decolorization (if necessary):

• If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

• Reheat the mixture to boiling for a few minutes.

4. Hot Gravity Filtration:

• Pre-heat a funnel and a new, clean Erlenmeyer flask.

• Place a fluted filter paper in the funnel.

• Quickly filter the hot solution to remove any insoluble impurities (and activated charcoal if used).

5. Crystallization:

• Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature.

• Once the flask has reached room temperature, place it in an ice bath for at least 15-20 minutes to maximize crystal formation.

6. Isolation and Washing of Crystals:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining impurities.

7. Drying:

• Allow the crystals to dry on the filter paper by drawing air through them for several minutes.

• For complete drying, transfer the crystals to a watch glass and let them air dry or place them in a desiccator.

Visualizations

Caption: Troubleshooting workflow for the recrystallization of 4-Bromo-2-fluoroaniline.

Caption: Experimental workflow for the purification of 4-Bromo-2-fluoroaniline.

References

• 1. 4-Bromo-2-fluoroaniline, 98+% 100 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 6. prepchem.com [prepchem.com]

Technical Support Center: Reactions of 4-Bromo-2-fluoroaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-2-fluoroaniline. The information provided is designed to help identify and mitigate the formation of common byproducts in various chemical transformations.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving 4-Bromo-2-fluoroaniline.

Issue 1: Presence of an Unexpected Peak Corresponding to 2-Fluoroaniline (B146934) in a Cross-Coupling Reaction.

If you observe a significant amount of a byproduct with a mass corresponding to 2-fluoroaniline in your palladium-catalyzed cross-coupling reaction (e.g., Suzuki-Miyaura, Buchwald-Hartwig), you are likely encountering hydrodehalogenation.[1] This is a common side reaction where the bromine atom is replaced by a hydrogen atom.[1]

Troubleshooting Steps:

• Protect the Amino Group: The free amino group can sometimes promote dehalogenation. Consider protecting the aniline (B41778) nitrogen with a suitable protecting group, such as a Boc (tert-butyloxycarbonyl) group, to suppress this side reaction.[1]

• Optimize Catalyst and Ligand: The choice of palladium catalyst and ligand is critical. Using bulky, electron-rich phosphine (B1218219) ligands can favor the desired cross-coupling pathway over reductive dehalogenation.[1]

• Evaluate the Base: Strong bases can sometimes promote dehalogenation, especially when used with less bulky ligands. Consider using a weaker base.[1]

• Solvent Selection: The choice of solvent can influence the extent of dehalogenation. Toluene is often a good choice to minimize this side reaction.[1]

Issue 2: Multiple Brominated Species Observed During the Synthesis of 4-Bromo-2-fluoroaniline.

When synthesizing 4-Bromo-2-fluoroaniline via bromination of 2-fluoroaniline, the formation of regioisomers and di-brominated byproducts is a common challenge.

Troubleshooting Steps:

• Control Reaction Temperature: Bromination reactions are often exothermic. Maintaining a low and controlled temperature can improve regioselectivity and reduce the formation of over-brominated products.

• Choice of Brominating Agent: Different brominating agents exhibit different selectivities. While molecular bromine (Br₂) can be used, N-bromosuccinimide (NBS) or other N-bromoamides may offer better control and higher yields of the desired product.[2]

• Solvent Effects: The solvent can influence the selectivity of the bromination. Aprotic solvents are commonly employed.[3]

• Catalyst Systems: The use of a catalyst, such as a quaternary ammonium (B1175870) bromide, can improve the yield and selectivity of the reaction.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in reactions with 4-Bromo-2-fluoroaniline?

A1: The most common byproducts depend on the specific reaction:

• Palladium-Catalyzed Cross-Coupling Reactions: The primary byproduct is often the dehalogenated product, 2-fluoroaniline.[1]

• Synthesis via Bromination of 2-fluoroaniline: Common byproducts include the starting material (2-fluoroaniline), the isomeric 2-bromo-4-fluoroaniline, and di-substituted products like 4,6-dibromo-2-fluoroaniline.[2]

• Synthesis via Reduction of 4-bromo-2-fluoro-1-nitrobenzene: Incomplete reduction can lead to the presence of the starting nitro compound as a byproduct.[5]

Q2: How can I confirm the identity of an unknown byproduct?

A2: A combination of analytical techniques is recommended for unambiguous identification:

• Mass Spectrometry (MS): To determine the molecular weight of the byproduct.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To elucidate the structure and identify the positions of substituents on the aromatic ring.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): To separate the byproduct from the desired product and starting materials. Comparing the retention time with a known standard can aid in identification.

Q3: Can the fluorine atom be a leaving group in nucleophilic aromatic substitution reactions?

A3: While the bromine atom is the more typical leaving group in palladium-catalyzed reactions, the fluorine atom can undergo nucleophilic aromatic substitution under certain conditions, particularly with strong nucleophiles and when the aromatic ring is activated by electron-withdrawing groups.

Data Presentation

Table 1: Influence of Reaction Parameters on Dehalogenation in Suzuki-Miyaura Coupling

Parameter	Condition Favoring Dehalogenation	Condition Minimizing Dehalogenation
Ligand	Less bulky ligands	Bulky, electron-rich phosphine ligands[1]
Base	Strong bases (e.g., NaOtBu)[1]	Weaker bases (e.g., K₃PO₄, Cs₂CO₃)[1]
Solvent	Protic solvents	Aprotic solvents (e.g., Toluene)[1]
Amine Group	Unprotected	Protected (e.g., Boc)[1]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 4-Bromo-2-fluoroaniline via Bromination of 2-Fluoroaniline

This is a general guideline and may require optimization for specific scales and equipment.

• In a suitable aprotic solvent (e.g., CH₂Cl₂), dissolve 1 mole of a quaternary ammonium bromide (e.g., tetrabutylammonium (B224687) bromide).[3]

• Cool the mixture to 10°C and slowly add 1 mole of bromine (Br₂).[3]

• To this mixture, add 1 mole of 2-fluoroaniline dropwise while maintaining the temperature at 10°C.[3]

• The reaction is typically rapid and results in the precipitation of 4-bromo-2-fluoroaniline hydrobromide.[3]

• Collect the precipitate by filtration and wash with cold solvent.

• Neutralize the hydrobromide salt with a suitable base to obtain 4-bromo-2-fluoroaniline.

• Purify the product by recrystallization or column chromatography.

Visualizations

Caption: Workflow for the identification of an unknown byproduct.

References

• 1. benchchem.com [benchchem.com]
• 2. US4443631A - Selective halogenation of 2-fluoroaniline - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. US5053542A - Catalytic bromination of 2-fluoroaniline - Google Patents [patents.google.com]
• 5. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]

troubleshooting failed Grignard reaction with 4-Bromo-2-fluoroaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the Grignard reaction of 4-Bromo-2-fluoroaniline.

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction with 4-bromo-2-fluoroaniline failing to initiate?

A1: The primary reason for the failure of a Grignard reaction with 4-bromo-2-fluoroaniline is the presence of the acidic protons on the amino (-NH2) group. Grignard reagents are potent bases and will react with these acidic protons, quenching the reagent as it is formed.[1] To circumvent this, the amino group must be protected before the introduction of magnesium.

Q2: What is a protecting group and which one should I use for 4-bromo-2-fluoroaniline?

A2: A protecting group is a chemical moiety that is temporarily attached to a functional group to render it inert to specific reaction conditions.[2] For the amino group in this context, the tert-butoxycarbonyl (Boc) group is a common and effective choice. It is stable under the basic conditions of Grignard reagent formation and can be readily removed later under acidic conditions.[3][4]

Q3: My reaction has started, but the yield is very low. What are the likely causes?

A3: Low yields can stem from several factors:

• Incomplete Protection: If the Boc protection of the amino group is not complete, the unprotected aniline (B41778) will quench the Grignard reagent.

• Moisture: Grignard reagents are highly sensitive to moisture. All glassware must be rigorously dried, and anhydrous solvents must be used.[1]

• Magnesium Oxide Layer: A passivating layer of magnesium oxide on the surface of the magnesium turnings can prevent or slow down the reaction. Activation of the magnesium is crucial.

• Side Reactions: The most common side reaction is Wurtz-type homocoupling, where the Grignard reagent reacts with the starting aryl bromide to form a biaryl impurity. This is often minimized by the slow addition of the aryl bromide.[5]

Q4: Can the fluorine substituent on the aromatic ring interfere with the Grignard reaction?

A4: While the carbon-bromine bond is significantly more reactive than the carbon-fluorine bond for Grignard formation, the electron-withdrawing nature of the fluorine atom can make the oxidative addition of magnesium to the carbon-bromine bond more challenging. However, successful Grignard formation from fluorinated aryl bromides is well-documented.[6]

Troubleshooting Guide

This guide addresses specific issues that may arise during the Grignard reaction of N-Boc-protected 4-bromo-2-fluoroaniline.

Issue 1: Reaction Fails to Initiate

Possible Cause	Solution
Presence of Moisture	Flame-dry all glassware under vacuum or oven-dry at >120°C for several hours and cool under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.
Inactive Magnesium Surface	Activate the magnesium turnings immediately before use. Common methods include the addition of a small crystal of iodine, a few drops of 1,2-dibromoethane, or mechanical stirring/crushing of the magnesium turnings under an inert atmosphere.[5] The disappearance of the iodine color or gentle bubbling indicates activation.
Incomplete Protection of Amino Group	Ensure the Boc protection step has gone to completion. Purify the N-Boc-4-bromo-2-fluoroaniline by recrystallization or column chromatography to remove any unreacted starting material.
Low Reaction Temperature	Gentle warming with a heat gun may be required to initiate the reaction. Once initiated, maintain the reaction at a gentle reflux.

Issue 2: Low Yield of the Desired Product

Possible Cause	Solution
Wurtz Coupling Side Reaction	Add the solution of N-Boc-4-bromo-2-fluoroaniline to the magnesium suspension dropwise. This maintains a low concentration of the aryl bromide, minimizing its reaction with the formed Grignard reagent. Ensure efficient stirring.
Grignard Reagent Degradation	Once formed, use the Grignard reagent promptly. Prolonged standing, especially at higher temperatures, can lead to degradation.
Inefficient Quenching	When quenching the reaction with an electrophile (e.g., an aldehyde, ketone, or CO2), ensure the electrophile is added slowly at a low temperature (e.g., 0°C or -78°C) to control the exotherm and prevent side reactions.

Experimental Protocols

Protocol 1: Boc Protection of 4-Bromo-2-fluoroaniline

This protocol is adapted from general procedures for the N-Boc protection of anilines.[7][8]

Materials:

• 4-Bromo-2-fluoroaniline

• Di-tert-butyl dicarbonate (B1257347) (Boc)₂O

• Triethylamine (B128534) (Et₃N) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 4-bromo-2-fluoroaniline (1.0 eq) in anhydrous THF.

• Add triethylamine (1.2 eq).

• To the stirred solution, add a solution of (Boc)₂O (1.1 eq) in anhydrous THF dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench with saturated aqueous NaHCO₃.

• Extract the aqueous layer with ethyl acetate (B1210297) or DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure to yield the crude N-Boc-4-bromo-2-fluoroaniline.

• Purify the product by column chromatography on silica (B1680970) gel or recrystallization.

Protocol 2: Grignard Reaction of N-Boc-4-bromo-2-fluoroaniline

This protocol is adapted from a procedure for a similar substrate, 4-bromo-N,N-dimethylaniline.[9]

Materials:

• N-Boc-4-bromo-2-fluoroaniline (purified)

• Magnesium turnings

• Iodine (one crystal)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde, dry ice)

Procedure:

• Assemble a three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer. Flame-dry the entire apparatus under vacuum and cool under a stream of nitrogen.

• Place magnesium turnings (1.2 eq) and a small crystal of iodine in the flask.

• Add a small amount of anhydrous THF to just cover the magnesium.

• Prepare a solution of N-Boc-4-bromo-2-fluoroaniline (1.0 eq) in anhydrous THF in the dropping funnel.

• Add a small portion of the aniline solution to the magnesium suspension. Gentle warming may be required to initiate the reaction (indicated by the disappearance of the iodine color and gentle reflux).

• Once initiated, add the remaining N-Boc-4-bromo-2-fluoroaniline solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Cool the resulting grayish, cloudy solution to the appropriate temperature for the reaction with the chosen electrophile (e.g., 0°C for aldehydes/ketones, -78°C for CO₂).

• Slowly add the electrophile (1.0 eq) to the Grignard reagent.

• After the reaction with the electrophile is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the product with an appropriate organic solvent, dry the organic layer, and purify by standard methods.

Data Presentation

The following table presents hypothetical but representative data on the influence of reaction parameters on the yield of the Grignard reaction, based on general principles and literature on similar reactions.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Mg Activation	None	Iodine crystal	1,2-dibromoethane	Yield: C > B > A. Proper activation is critical for good yields.
Solvent	Diethyl Ether	THF	Toluene	Yield: B > A > C. THF is generally superior for aryl bromides. Toluene is a poor solvent for Grignard formation.
Addition Rate of Aryl Bromide	Fast (5 min)	Slow (30 min)	Very Slow (2 hr)	Yield: C ≈ B > A. Slow addition minimizes Wurtz coupling.
Temperature	Room Temp	Reflux (THF, 66°C)	High Temp (100°C)	Yield: B > A > C. Reflux is often optimal. Excessively high temperatures can promote side reactions and decomposition.

Visualizations

Caption: Experimental workflow for the two-step synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. prepchem.com [prepchem.com]
• 7. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Buchwald-Hartwig Amination

Welcome to the Technical Support Center for the Buchwald-Hartwig amination. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to optimize carbon-nitrogen (C-N) cross-coupling reactions, with a specific focus on the critical selection of bases and solvents.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for a Buchwald-Hartwig amination to fail or result in low yield?

A1: One of the most frequently underestimated causes of reaction failure or low yield is the poor solubility of the reactants, especially the inorganic base, in the chosen reaction solvent.[1][2] Other prevalent issues include inhibition of the catalyst, selection of an inappropriate base or ligand for the specific substrate, and inherent reactivity challenges with certain aryl halides.[1][3]

Q2: How do I select the appropriate base for my reaction?

A2: The choice of base is a critical, substrate-dependent parameter. Strong bases such as sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly used and often effective.[1][2][4] However, these strong bases can lead to the decomposition of substrates with sensitive functional groups.[1][2][4] For such sensitive substrates, weaker inorganic bases like potassium phosphate (B84403) (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium carbonate (K₂CO₃) are better alternatives.[1][2][5] In some cases, a combination of an organic base (e.g., DBU) and an inorganic base can be a suitable solution for delicate substrates.[1][2]

Q3: What is the best solvent for a Buchwald-Hartwig amination?

A3: A range of solvents can be employed, including ethereal solvents (e.g., dioxane, THF, DME), aromatic hydrocarbons (e.g., toluene, xylene), and alcohols.[1][2] Toluene is a very common and generally effective solvent.[1] For more environmentally friendly ("greener") alternatives, 2-methyltetrahydrofuran (B130290) (2-MeTHF) and methyl tert-butyl ether (MTBE) have demonstrated superiority in certain instances.[1] It is crucial to avoid chlorinated solvents, acetonitrile, and pyridine, as they can inhibit the palladium catalyst.[1][2]

Q4: My aryl chloride substrate is unreactive. What can I do?

A4: Aryl chlorides are known to be challenging substrates primarily due to the difficulty of the initial oxidative addition step in the catalytic cycle.[3] To enhance reactivity, consider switching to a more electron-rich and bulky phosphine (B1218219) ligand.[6]

Q5: I am observing significant hydrodehalogenation of my aryl halide. How can this side reaction be minimized?

A5: Hydrodehalogenation, the replacement of the halide with a hydrogen atom, is a common side reaction.[4][6] This often occurs when the reductive elimination step is slow, allowing for competing pathways like β-hydride elimination.[6] To minimize hydrodehalogenation, you can try the following strategies:

• Ligand Modification: Employing bulkier and more electron-donating ligands can accelerate the rate of C-N bond formation, thereby outcompeting the hydrodehalogenation pathway.[6]

• Lower Reaction Temperature: In some cases, lowering the reaction temperature can disfavor the side reaction.[4][6]

• Choice of Base: The selection of the base can influence the extent of hydrodehalogenation. Experimenting with different bases may help identify one that minimizes this side product.[4][6]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Possible Cause	Suggested Solution
Poor Solubility of Base/Reactants	Ensure the base is finely powdered and vigorously stirred. Consider a solvent system where all components are soluble.[1][2]
Catalyst Inhibition or Decomposition	Ensure all reagents and solvents are pure and dry. The palladium(0) active catalyst is oxygen-sensitive; ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) and that solvents are properly degassed.[6] Functional groups like azo groups can poison the catalyst.[1] Pyridine substrates can also inhibit the catalyst.[6]
Inappropriate Base or Ligand	The choice of base and ligand is highly substrate-dependent. Screen a variety of bases (from strong alkoxides to weaker carbonates/phosphates) and ligands (e.g., bulky, electron-rich phosphines for challenging substrates).[1][4]
Challenging Substrate (e.g., Aryl Chloride)	For unreactive aryl chlorides, use more electron-rich, bulky phosphine ligands to facilitate the oxidative addition step.[3]

Issue 2: Byproduct Formation

Possible Cause	Suggested Solution
Hydrodehalogenation	This is often due to a slow reductive elimination step. Use bulkier, more electron-donating ligands, lower the reaction temperature, or screen different bases.[4][6]
Ether Formation (from Arylation of Alkoxide Base)	This can occur when using alkoxide bases at high temperatures. Consider switching to a non-alkoxide base like Cs₂CO₃ or K₃PO₄.
Homocoupling of Aryl Halide	This side reaction can sometimes be minimized by adjusting the catalyst, ligand, and reaction temperature.

Data and Protocols

Base and Solvent Selection Tables

Table 1: Common Bases for Buchwald-Hartwig Amination

Base	Type	pKaH (approx.)	Common Applications & Notes
NaOtBu	Strong	~19	Very common and effective for a wide range of substrates. Can cause decomposition of sensitive functional groups.[1][2]
LHMDS	Strong	~26	Useful for substrates with protic functional groups and for low-temperature aminations. The solid base is air-sensitive.[1][7]
Cs₂CO₃	Weak	~10	Provides excellent functional group tolerance. Good solubility in some organic solvents.[1][2]
K₃PO₄	Weak	~12.3	Excellent functional group tolerance. Often efficient for the arylation of amides. Economically attractive but may require higher catalyst loadings or longer reaction times.[1][7]
K₂CO₃	Weak	~10.3	Good functional group tolerance. A cost-effective option.[1]

Table 2: Common Solvents for Buchwald-Hartwig Amination

Solvent	Class	Notes
Toluene / Xylene	Aromatic	Commonly used, offering a good balance of solubility and a high boiling point.[1]
1,4-Dioxane	Ether	Frequently used, but considered a high-impact solvent to be avoided if possible for environmental reasons.[1]
THF / 2-MeTHF	Ether	Good general-purpose solvents. 2-MeTHF is a greener alternative to THF.[1]
tert-Amyl alcohol	Alcohol	Can be effective, particularly in certain systems.
DMF / DMAc	Polar Aprotic	Can be useful for polar substrates but may lead to side reactions or catalyst deactivation in some cases.[8]

General Experimental Protocol

Note: This is a general guideline. Reaction conditions must be optimized for specific substrates.

• Preparation: To an oven-dried vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the palladium pre-catalyst (e.g., 1-5 mol%), and the phosphine ligand (e.g., 1.2-6 mol%).

• Inert Atmosphere: Cap the vial with a septum and purge with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Reagent Addition: Under the inert atmosphere, add the base (e.g., NaOtBu, 1.2-2.0 equiv.). Then, add the amine (1.1-1.5 equiv.) followed by the degassed solvent (to achieve a concentration of ~0.1-0.5 M).

• Reaction: Stir the reaction mixture at the desired temperature (ranging from room temperature to >100 °C, depending on the substrates and catalyst system).

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: Upon completion, allow the reaction to cool to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and/or brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Buchwald-Hartwig amination and a common side reaction pathway.

Caption: A decision tree for troubleshooting low-yield Buchwald-Hartwig amination reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 4-Bromo-2-fluoroaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and purification of 4-Bromo-2-fluoroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of 4-Bromo-2-fluoroaniline?

A1: The primary impurities depend on the synthetic route employed. Common impurities include:

• Regioisomers: If the synthesis involves the bromination of 2-fluoroaniline (B146934), the formation of other brominated isomers, such as 2-bromo-6-fluoroaniline (B133542), can occur. Similarly, starting from 4-fluoroaniline (B128567) can lead to the formation of 2-bromo-4-fluoroaniline.[1][2]

• Over-brominated products: Dibrominated species like 2,6-dibromo-4-fluoroaniline (B1582199) or other polybrominated anilines can form if the reaction conditions are not carefully controlled.[2][3]

• Unreacted starting materials: Incomplete reactions can leave residual 2-fluoroaniline or the respective nitro-precursor.

• Oxidized impurities: Anilines are susceptible to oxidation, which can result in colored impurities.[4]

Q2: My final product is a dark oil or solid. What causes the color and how can I remove it?

A2: The dark color is typically due to trace amounts of oxidized impurities.[4] These can often be removed by passing the crude product through a short plug of silica (B1680970) gel using a non-polar eluent.[4] Alternatively, treatment with activated charcoal followed by filtration and recrystallization can also be effective for decolorization.[5]

Q3: How can I differentiate between the desired 4-Bromo-2-fluoroaniline and its regioisomers?

A3: Spectroscopic methods are essential for distinguishing between isomers. 1H NMR spectroscopy is particularly useful, as the coupling patterns and chemical shifts of the aromatic protons will be distinct for each isomer. For unequivocal identification, techniques like 2D NMR (COSY, HMBC) or comparison with a certified reference standard are recommended.

Q4: What is the most effective method for purifying crude 4-Bromo-2-fluoroaniline?

A4: The choice of purification method depends on the nature and quantity of the impurities.

• Column chromatography is highly effective for separating the desired product from regioisomers and other byproducts with different polarities.[4][6]

• Recrystallization is a suitable technique for removing smaller amounts of impurities, especially if the crude product is already relatively pure.[5][7]

• Distillation under reduced pressure can be employed for purification if the impurities have significantly different boiling points from the product.[8]

Troubleshooting Guide

Below is a troubleshooting workflow to address common issues during the purification of 4-Bromo-2-fluoroaniline.

Caption: Troubleshooting workflow for the purification of 4-Bromo-2-fluoroaniline.

Data Presentation

The following table summarizes typical purity levels and yields obtained after purification, as indicated in the literature.

Purification Method	Starting Material	Key Impurities Removed	Resulting Purity/Yield
Column Chromatography	Crude product from bromination of 2-fluoroaniline	Regioisomers, dibrominated byproducts	Yield of desired product: 63-85%[3][6] Purity: >99% achievable[8]
Column Chromatography	Crude product from reduction of 4-bromo-2-fluoro-1-nitrobenzene	Unreacted starting material, reduction byproducts	High purity, specific yield dependent on reduction efficiency[6][9]
Recrystallization	Crude product with minor impurities	Insoluble impurities, some closely related compounds	Can significantly improve purity, but may result in lower yield if product is soluble in cold solvent[5][7][10]
Distillation (Reduced Pressure)	Crude product with non-volatile impurities	High boiling point impurities, salts	Purity: 99.6%, single impurity <0.1%[8]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline for purifying 4-Bromo-2-fluoroaniline on a silica gel column.

1. Materials:

• Crude 4-Bromo-2-fluoroaniline

• Silica gel (60-120 mesh or 230-400 mesh for flash chromatography)

• Eluent: A mixture of a non-polar solvent (e.g., Hexane or Petroleum Ether) and a moderately polar solvent (e.g., Ethyl Acetate or Dichloromethane). A common starting ratio is 10:1 (non-polar:polar).[6]

• Triethylamine (B128534) (TEA) - optional, to reduce tailing.[4]

• Glass chromatography column

• Collection tubes

2. Method Development (TLC Analysis):

• Dissolve a small amount of the crude product in a suitable solvent.

• Spot the solution onto a TLC plate and develop it in various eluent mixtures to find the optimal solvent system. The ideal system should provide good separation between the product and impurities, with an Rf value for the product of approximately 0.2-0.3.[4]

• Due to the basic nature of the aniline, peak tailing may be observed. Adding a small amount of triethylamine (0.5-1%) to the eluent can help to mitigate this by neutralizing acidic sites on the silica gel.[4]

3. Column Packing (Slurry Method):

• Secure the column vertically and place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

• In a beaker, prepare a slurry of silica gel in the least polar eluent mixture.

• Pour the slurry into the column, gently tapping the sides to ensure even packing and to dislodge any air bubbles.[11]

• Add a layer of sand on top of the silica bed to prevent disturbance when adding the sample.[4]

4. Sample Loading:

• Dissolve the crude 4-Bromo-2-fluoroaniline in a minimal amount of the eluent or a suitable solvent.

• Carefully apply the sample solution to the top of the silica bed.

• Alternatively, for "dry loading," dissolve the crude product, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[4]

5. Elution and Fraction Collection:

• Begin eluting with the mobile phase, applying gentle pressure if necessary to maintain a steady flow rate.

• Collect fractions in an orderly manner.

• Monitor the collected fractions by TLC to identify those containing the pure product.

6. Product Isolation:

• Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 4-Bromo-2-fluoroaniline.

Protocol 2: Purification by Recrystallization

This protocol outlines the steps for purifying 4-Bromo-2-fluoroaniline by recrystallization.

1. Solvent Selection:

• The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[7]

• Impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[7]

• Test small batches of the crude product with various solvents (e.g., ethanol/water mixtures, hexane, toluene) to identify a suitable system.

2. Dissolution:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent.

• Heat the mixture gently (e.g., on a hot plate) while stirring or swirling until the solid completely dissolves.[7] Add more hot solvent dropwise if necessary to achieve full dissolution. Avoid using an excessive amount of solvent, as this will reduce the yield.[5]

3. Decolorization (if necessary):

• If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

• Gently reheat the solution to boiling for a few minutes. The charcoal will adsorb colored impurities.[5]

4. Hot Filtration (if necessary):

• If activated charcoal or insoluble impurities are present, perform a hot filtration to remove them. This should be done quickly to prevent premature crystallization of the product.[5]

5. Crystallization:

• Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[12][13]

• Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.[7]

6. Crystal Collection and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining mother liquor.[7]

• Dry the crystals thoroughly to remove any residual solvent.

References

• 1. prepchem.com [prepchem.com]
• 2. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 7. youtube.com [youtube.com]
• 8. CN115784896A - Preparation method of 2-bromo-6-fluoroaniline - Google Patents [patents.google.com]
• 9. 4-Bromo-2-fluoroaniline | 367-24-8 [chemicalbook.com]
• 10. CN102120723A - Preparation method of 2-br-4-fluoacetanilide - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. youtube.com [youtube.com]

Technical Support Center: Large-Scale Synthesis of 4-Bromo-2-fluoroaniline

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 4-Bromo-2-fluoroaniline.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 4-Bromo-2-fluoroaniline, particularly during scale-up operations.

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	Monitor the reaction progress using in-process controls like HPLC or TLC to ensure the starting material is fully consumed before quenching the reaction.
Product loss during workup and isolation.	Optimize extraction and crystallization solvents and procedures. Ensure proper phase separation and minimize transfers.
Formation of side products.	Review and optimize reaction parameters such as temperature, stoichiometry, and addition rates to minimize side reactions.
Poor Regioselectivity (Formation of Isomeric Impurities)	High reaction temperature.	Maintain a strict, low-temperature profile throughout the reaction. The bromination of anilines is often exothermic.[1][2]
Inadequate mixing.	Ensure efficient agitation to maintain a homogeneous reaction mixture and avoid localized "hot spots" that can lead to side reactions.
Highly activating nature of the unprotected aniline (B41778).	Consider protecting the amine group as an acetamide (B32628) to reduce its activating effect and improve para-selectivity before bromination.[1][3][4]
High Levels of Di-brominated Impurities	Excess of brominating agent.	Use a precise stoichiometry of the brominating agent. A slight excess of the aniline may be beneficial.[5]
Rapid addition of brominating agent.	Add the brominating agent slowly and sub-surface to the reaction mixture to prevent localized high concentrations.[5]
Runaway Reaction / Poor Exotherm Control	The bromination of anilines is highly exothermic.[1][2]	Ensure the reactor has sufficient cooling capacity for the intended scale. Implement a controlled, slow addition of the brominating agent. Use an appropriate solvent to help dissipate heat.
Product Discoloration (Yellow to Brown)	Presence of residual bromine or oxidized impurities.	During the workup, wash the crude product with a reducing agent solution, such as sodium thiosulfate (B1220275) or sodium bisulfite, to quench any unreacted bromine.[1]
Difficulties in Purification/Crystallization	Rapid crystallization leading to impurity inclusion.	To slow down crystal formation, consider adding a slight excess of the crystallization solvent.[6]
No crystal formation.	Try initiating crystallization by scratching the inside of the vessel, adding a seed crystal, or concentrating the solution by boiling off some solvent.[6]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 4-Bromo-2-fluoroaniline at a large scale?

A1: The two most common routes are:

• Direct Bromination of 2-Fluoroaniline (B146934): This involves the electrophilic aromatic substitution of 2-fluoroaniline with a brominating agent. To control regioselectivity and prevent over-bromination, the amino group is often first protected (e.g., by acetylation to form 2-fluoroacetanilide), followed by bromination and subsequent deprotection.[1][3][4]

• Reduction of 4-Bromo-2-fluoro-1-nitrobenzene: This route involves the reduction of the nitro group to an amine. Common reducing agents for this transformation at scale include iron powder in the presence of an acid (e.g., acetic acid or ammonium (B1175870) chloride) or catalytic hydrogenation.[7]

Q2: How can the formation of the 2,4-dibromo-6-fluoroaniline (B133207) impurity be minimized?

A2: The formation of di-brominated impurities is a common challenge due to the activating nature of the amino group.[4] To minimize this:

• Control Stoichiometry: Use a precise 1:1 molar ratio of the brominating agent to the aniline substrate.

• Controlled Addition: Add the brominating agent slowly and at a controlled temperature.

• Protecting Groups: Protecting the amino group as an acetamide significantly deactivates the ring, favoring mono-bromination at the para position.[1][3]

Q3: What are the recommended safety precautions for handling bromine and the bromination reaction at a large scale?

A3: Bromine is a hazardous and corrosive substance.[8][9][10] Key safety precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a respirator with acid gas cartridges.[10]

• Ventilation: Conduct the reaction in a well-ventilated area, preferably in a closed system with a scrubber for bromine vapors.

• Emergency Preparedness: Have an emergency plan in place, including access to safety showers, eyewash stations, and appropriate neutralizing agents for spills.

• Exotherm Management: Treat the reaction as highly exothermic. Ensure robust temperature monitoring and cooling systems are in place.[1][2]

Q4: Which analytical techniques are suitable for monitoring the reaction and assessing the final product's purity?

A4: For large-scale production, the following techniques are recommended:

• In-Process Control (IPC): High-Performance Liquid Chromatography (HPLC) is the preferred method for monitoring the consumption of starting materials and the formation of the product and key impurities. Thin-Layer Chromatography (TLC) can also be used for quick qualitative checks.

• Final Product Purity: Purity is typically assessed by HPLC and Gas Chromatography (GC). Structural confirmation is done using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Experimental Protocols

Protocol 1: Synthesis via Bromination of Acetanilide (B955) Intermediate

This protocol is a representative method and should be optimized for specific large-scale equipment and safety procedures.

Step 1: Acetylation of 2-Fluoroaniline

• Charge the reactor with 2-fluoroaniline and a suitable solvent (e.g., acetic acid).

• Cool the mixture to 0-5 °C.

• Slowly add acetic anhydride, maintaining the temperature below 15 °C.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by HPLC).

• Quench the reaction by adding water.

• Isolate the 2-fluoroacetanilide (B3051326) product by filtration, wash with water, and dry.

Step 2: Bromination of 2-Fluoroacetanilide

• Charge the reactor with the dried 2-fluoroacetanilide and a suitable solvent (e.g., acetic acid).

• Cool the mixture to 0-5 °C.

• Slowly add a solution of bromine in acetic acid, maintaining the temperature below 10 °C.

• Stir the reaction at a controlled temperature until completion (monitored by HPLC).

• Quench the reaction with a solution of sodium bisulfite to destroy excess bromine.

• Precipitate the product by adding water.

• Isolate the 4-bromo-2-fluoroacetanilide by filtration, wash with water, and dry.

Step 3: Hydrolysis of 4-Bromo-2-fluoroacetanilide

• Charge the reactor with the 4-bromo-2-fluoroacetanilide, ethanol, and concentrated hydrochloric acid.

• Heat the mixture to reflux and maintain until the hydrolysis is complete (monitored by HPLC).

• Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide (B78521) solution) to precipitate the crude 4-Bromo-2-fluoroaniline.

• Isolate the crude product by filtration.

Step 4: Purification

• Purify the crude 4-Bromo-2-fluoroaniline by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane).

• Filter the purified product, wash with a cold solvent, and dry under a vacuum.

Visualizations

Caption: Synthetic workflow for 4-Bromo-2-fluoroaniline via an acetanilide intermediate.

Caption: Troubleshooting logic for impurity issues in 4-Bromo-2-fluoroaniline synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 8. icl-group-sustainability.com [icl-group-sustainability.com]
• 9. carlroth.com [carlroth.com]
• 10. Bromine (Br2): Assessing Health Risks and Safety Protocols [gasdetection.com]

Technical Support Center: Managing Exothermic Reactions Involving 4-Bromo-2-fluoroaniline

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing exothermic reactions involving 4-Bromo-2-fluoroaniline. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Disclaimer: The following information is for guidance purposes only. All laboratory work should be conducted by trained professionals with appropriate safety measures in place. A thorough risk assessment should be performed before starting any new experimental procedure.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Bromo-2-fluoroaniline?

A1: 4-Bromo-2-fluoroaniline is classified as an irritant and is harmful if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin and serious eye irritation, as well as respiratory irritation.[1] Like many aromatic amines, it can be toxic, and appropriate personal protective equipment (PPE) should always be worn when handling it.[3][4]

Q2: What types of reactions involving 4-Bromo-2-fluoroaniline are potentially exothermic?

• Diazotization: Reaction with nitrous acid (generated in situ from a nitrite (B80452) salt and a strong acid) is notoriously exothermic and requires strict temperature control.

• Acylation: Reactions with acid chlorides or anhydrides can be vigorous.

• Alkylation: Reactions with alkyl halides can generate significant heat.

• Nitration: The introduction of a nitro group onto the aromatic ring is a highly energetic process.

• Halogenation: Further halogenation of the aniline (B41778) ring can also be exothermic.[5]

Q3: What are the signs of a runaway exothermic reaction?

A3: A runaway reaction is characterized by an accelerating rate of heat generation.[6] Key indicators include:

• A rapid, uncontrolled increase in temperature.

• A sudden increase in pressure within the reaction vessel.

• Vigorous boiling or bubbling of the reaction mixture, even without external heating.

• A change in the color or viscosity of the reaction mixture.

• The evolution of gas or fumes from the reaction vessel.

Q4: What immediate actions should be taken in the event of a suspected runaway reaction?

A4: In the event of a suspected runaway reaction, prioritize personal safety:

• Alert all personnel in the immediate vicinity.

• If it is safe to do so, remove any external heating source.

• If the reaction is on a small scale and you are prepared with a pre-planned quenching procedure and appropriate safety measures (e.g., blast shield), you may attempt to quench the reaction.

• Evacuate the area and follow your institution's emergency procedures.

• Do not attempt to cap or seal a vessel that is rapidly evolving gas.

Troubleshooting Guide

Issue 1: The reaction temperature is rising too quickly, even with cooling.

• Possible Cause: The rate of addition of a reagent is too fast, leading to an accumulation of unreacted starting material and a subsequent rapid reaction.

• Solution:

  • Immediately stop the addition of the reagent.

  • Increase the efficiency of the cooling bath (e.g., by adding dry ice to an acetone (B3395972) bath).

  • If necessary, add a pre-chilled, inert solvent to dilute the reaction mixture and help dissipate heat.

  • Once the temperature is under control, resume the addition of the reagent at a much slower rate.

Issue 2: The reaction mixture is showing unexpected color changes or charring.

• Possible Cause: The reaction temperature has exceeded the stability limit of a reactant, intermediate, or product, leading to decomposition. Hazardous decomposition products of 4-Bromo-2-fluoroaniline can include carbon oxides, nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.[7]

• Solution:

  • Immediately stop the reaction by removing any heat source and, if safe, implementing a quenching procedure.

  • Allow the mixture to cool to room temperature.

  • Analyze a small sample of the mixture to identify the decomposition products.

  • Re-evaluate the reaction conditions, paying close attention to the maximum allowable temperature. Consider performing the reaction at a lower temperature, even if it proceeds more slowly.

Issue 3: Solid material is precipitating unexpectedly, potentially trapping heat.

• Possible Cause: The concentration of a reactant or product has exceeded its solubility in the reaction solvent, or a salt byproduct is forming. This can lead to poor heat transfer and the creation of localized hot spots.

• Solution:

  • Increase the stirring rate to improve mixing and heat distribution.

  • If compatible with the reaction chemistry, add more solvent to dissolve the precipitate.

  • If the precipitate is a necessary feature of the reaction (e.g., product crystallization), ensure that the reaction is sufficiently dilute to allow for effective stirring and heat transfer.

Quantitative Data

The following table summarizes key physical and safety data for 4-Bromo-2-fluoroaniline. Note the absence of specific quantitative data on reaction exotherms, highlighting the need for careful experimental design and control.

Property	Value	Source(s)
Molecular Formula	C₆H₅BrFN	[1][2]
Molecular Weight	190.01 g/mol
Appearance	White to pale cream crystalline solid	[8][9]
Melting Point	40-43 °C	[9][10]
Boiling Point	75 - 80 °C at 0.3 torr	[4]
Flash Point	104 °C (closed cup)	[10]
Incompatible Materials	Strong oxidizing agents, strong acids, acid chlorides, acid anhydrides	[4][7][11]
Hazardous Decomposition Products	Carbon oxides, Nitrogen oxides (NOx), Hydrogen bromide gas, Hydrogen fluoride	[7]

Experimental Protocols

General Protocol for a Controlled Acylation of 4-Bromo-2-fluoroaniline

This protocol provides a framework for the acylation of 4-Bromo-2-fluoroaniline with an acyl chloride, incorporating safety measures to manage a potential exotherm.

Materials:

• 4-Bromo-2-fluoroaniline

• Acyl chloride (e.g., acetyl chloride)

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• Tertiary amine base (e.g., triethylamine)

• Three-necked round-bottom flask

• Addition funnel

• Magnetic stirrer and stir bar

• Thermometer

• Inert gas supply (e.g., nitrogen or argon)

• Cooling bath (e.g., ice-water or dry ice-acetone)

Procedure:

• Setup: Assemble the three-necked flask with the magnetic stirrer, thermometer, and addition funnel. Ensure the setup is under an inert atmosphere.

• Initial Charge: In the flask, dissolve 4-Bromo-2-fluoroaniline and the tertiary amine base in the anhydrous solvent.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Dilute the acyl chloride with the anhydrous solvent in the addition funnel. Add the acyl chloride solution to the reaction mixture dropwise, ensuring the internal temperature does not exceed 5 °C.

• Monitoring: Continuously monitor the reaction temperature. If the temperature begins to rise rapidly, immediately stop the addition and apply more efficient cooling.

• Reaction Completion: After the addition is complete, allow the reaction to stir at 0 °C for a specified time, then slowly warm to room temperature while continuing to monitor the temperature.

• Quenching: Once the reaction is complete, slowly and carefully add a quenching agent (e.g., water or a saturated aqueous solution of sodium bicarbonate) while cooling the flask in an ice bath to manage any exotherm from the quenching process.

• Workup: Proceed with the standard aqueous workup and purification procedures.

Visualizations

Caption: Workflow for managing potentially exothermic reactions.

Caption: Troubleshooting decision tree for thermal runaway events.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. technopharmchem.com [technopharmchem.com]
• 4. 4-Bromo-2-fluoroaniline(367-24-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Runaway Chemical Reactions: Causes and Prevention - zeal [zealinstruments.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. downloads.ossila.com [downloads.ossila.com]
• 9. 4-Bromo-2-fluoroaniline, 98+% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. fluoryx.com [fluoryx.com]
• 11. 4-Bromo-2-fluoroaniline | 367-24-8 [chemicalbook.com]

Technical Support Center: Purity Assessment of 4-Bromo-2-fluoroaniline

This technical support center provides guidance and answers to frequently asked questions regarding the analytical methods for assessing the purity of 4-Bromo-2-fluoroaniline. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for determining the purity of 4-Bromo-2-fluoroaniline?

A1: The most common and effective methods for purity assessment of 4-Bromo-2-fluoroaniline are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). HPLC is versatile for quantitative analysis, while GC-MS is excellent for identifying volatile impurities and providing structural confirmation.[1] Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy are also crucial for structural confirmation and identification of impurities.

Q2: My sample of 4-Bromo-2-fluoroaniline has a slight yellow or brown color. Is it degraded?

A2: Discoloration in aniline (B41778) derivatives is often due to oxidation upon exposure to air and light.[2] While a slight color change may not always indicate significant degradation for some applications, it is crucial to re-analyze the purity of the sample before use, especially in sensitive applications like drug development. The presence of colored impurities can suggest the formation of oxidation byproducts.

Q3: What are the potential impurities I should look for in a 4-Bromo-2-fluoroaniline sample?

A3: Potential impurities can originate from the synthesis process or degradation. Common impurities include:

• Starting materials: Unreacted 2-fluoroaniline (B146934) or 4-bromo-2-fluoro-1-nitrobenzene.

• Isomeric impurities: Positional isomers such as 2-bromo-4-fluoroaniline.[3]

• Over-brominated products: Dibromo-fluoroaniline species.

• Dehalogenation products: 2-fluoroaniline, formed by the loss of the bromine atom.

• Oxidation products: Formed upon exposure to air and light.

Q4: Can I use spectroscopic methods for quantitative purity analysis?

A4: While NMR and FTIR are powerful tools for structural identification, they are not typically the primary methods for quantitative purity assessment of 4-Bromo-2-fluoroaniline.[4] Quantitative NMR (qNMR) can be used but requires specific experimental setup and a certified internal standard. HPLC and GC are the preferred methods for accurate quantification of purity and impurities.

Troubleshooting Guides

HPLC Analysis

Problem: Peak Tailing for the 4-Bromo-2-fluoroaniline Peak

• Possible Cause 1: Secondary Interactions with Silanol (B1196071) Groups: The basic aniline group can interact with acidic residual silanol groups on the silica-based stationary phase, leading to peak tailing.

  • Solution:

    • Lower Mobile Phase pH: Operate the mobile phase at a lower pH (e.g., using a formic or acetic acid additive) to suppress the ionization of silanol groups.

    • Use an End-Capped Column: Employ a C18 column that is end-capped to minimize the number of available free silanol groups.

    • Add a Competing Base: Introduce a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase to mask the active silanol sites.

• Possible Cause 2: Column Overload: Injecting too high a concentration of the analyte can lead to peak distortion.

  • Solution: Reduce the sample concentration or the injection volume.

Problem: Poor Resolution Between 4-Bromo-2-fluoroaniline and an Impurity

• Possible Cause 1: Inadequate Mobile Phase Composition: The mobile phase may not have the optimal polarity to separate the compounds.

  • Solution:

    • Adjust Organic Modifier Percentage: Vary the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase.

    • Change Organic Modifier: Switch from acetonitrile to methanol (B129727) or vice versa, as this can alter selectivity.

    • Optimize Gradient: If using a gradient, adjust the slope and duration to improve the separation of closely eluting peaks.

• Possible Cause 2: Inappropriate Stationary Phase: The column chemistry may not be suitable for the separation.

  • Solution: Try a different stationary phase. For example, a phenyl-hexyl column can offer different selectivity for aromatic compounds compared to a standard C18 column.

GC-MS Analysis

Problem: No Peak or Very Small Peak for 4-Bromo-2-fluoroaniline

• Possible Cause 1: Inlet Discrimination: The analyte may not be transferring efficiently from the inlet to the column.

  • Solution:

    • Optimize Inlet Temperature: Ensure the inlet temperature is high enough to volatilize the sample but not so high as to cause degradation. A starting point is 250 °C.

    • Use a Splitless Injection: For trace analysis, a splitless injection will ensure more of the sample reaches the column.

    • Check Liner: Use a deactivated liner and consider one with glass wool to aid in sample volatilization.

• Possible Cause 2: Analyte Degradation: Halogenated anilines can be susceptible to thermal degradation in the hot GC inlet.

  • Solution: Lower the inlet temperature in increments of 10-20 °C to find the optimal balance between volatilization and stability.

Problem: Co-elution of Isomeric Impurities

• Possible Cause 1: Insufficient Chromatographic Resolution: The column and temperature program may not be adequate to separate isomers.

  • Solution:

    • Use a Longer Column: A longer column (e.g., 60 m instead of 30 m) will provide more theoretical plates and better resolution.

    • Optimize Temperature Program: Use a slower temperature ramp rate to increase the separation between closely eluting compounds.

    • Select a Different Stationary Phase: A more polar column (e.g., a wax column) may provide different selectivity for these isomers compared to a standard non-polar (e.g., 5% phenyl) column.

Data Presentation

Table 1: Example HPLC Purity Analysis Data for 4-Bromo-2-fluoroaniline

Peak ID	Retention Time (min)	Area (%)	Possible Identity
1	3.5	0.15	2-Fluoroaniline
2	5.8	99.5	4-Bromo-2-fluoroaniline
3	6.2	0.20	2-Bromo-4-fluoroaniline
4	8.1	0.15	Dibromo-fluoroaniline

Table 2: Example GC-MS Purity Analysis Data for 4-Bromo-2-fluoroaniline

Peak ID	Retention Time (min)	Area (%)	Key m/z Fragments	Possible Identity
1	8.2	0.10	111, 84, 63	2-Fluoroaniline
2	10.5	99.6	191, 189, 110, 83	4-Bromo-2-fluoroaniline
3	10.8	0.18	191, 189, 110, 83	2-Bromo-4-fluoroaniline
4	12.9	0.12	271, 269, 267, 188, 109	Dibromo-fluoroaniline

Experimental Protocols

HPLC Method for Purity Assessment

• Instrumentation: HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 80% B

  • 15-18 min: 80% B

  • 18.1-22 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 245 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 10 mg of 4-Bromo-2-fluoroaniline in 10 mL of a 50:50 mixture of Mobile Phase A and B.

GC-MS Method for Impurity Identification

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 50-350 amu.

• Sample Preparation: Dissolve approximately 1 mg of 4-Bromo-2-fluoroaniline in 1 mL of dichloromethane.

Visualizations

Caption: Experimental workflow for the purity assessment of 4-Bromo-2-fluoroaniline.

Caption: Logical troubleshooting workflow for HPLC analysis of 4-Bromo-2-fluoroaniline.

References

• 1. epa.gov [epa.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Reactivity Showdown: 4-Bromo-2-fluoroaniline vs. 4-Iodo-2-fluoroaniline in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the judicious selection of building blocks is paramount to the successful synthesis of complex molecules. This guide provides an in-depth comparison of the reactivity of 4-bromo-2-fluoroaniline and 4-iodo-2-fluoroaniline, two key halogenated anilines, in widely-used palladium-catalyzed cross-coupling reactions. By presenting supporting experimental data and detailed protocols, this document aims to inform rational substrate choice and reaction optimization.

The enhanced reactivity of 4-iodo-2-fluoroaniline over its bromo-counterpart is a direct consequence of the inherent differences in the carbon-halogen bond strength. The carbon-iodine (C-I) bond is significantly weaker than the carbon-bromine (C-Br) bond. This lower bond dissociation energy facilitates the oxidative addition of the aryl halide to the palladium catalyst, a crucial and often rate-determining step in many cross-coupling catalytic cycles.[1][2] Consequently, iodoanilines are generally more reactive, often requiring milder reaction conditions and shorter reaction times to achieve high yields.[1]

Comparative Reactivity in Suzuki-Miyaura Coupling

Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromoaniline	Phenylboronic acid	Pd–poly(AA) hybrid	K₃PO₄	Toluene/H₂O	70	10	62	[3]
4-Iodoaniline (analogous)	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12-16	High (not specified)	[4]
2-Bromo-4-fluorophenol	Phenylboronic acid	(L1)₂Pd(OAc)₂	K₂CO₃	Aqueous	RT	< 1	Quantitative	[5]

Note: The data presented is a representative compilation from various sources and aims to provide a comparative overview under similar, though not identical, conditions.

Comparative Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines. Similar to the Suzuki-Miyaura coupling, the increased reactivity of the C-I bond in 4-iodo-2-fluoroaniline is expected to lead to more efficient C-N bond formation. While direct comparative data for the two target molecules is scarce, studies on related haloarenes consistently demonstrate that aryl iodides are more reactive than aryl bromides.[6] However, it is noteworthy that with some modern catalyst systems, the reactivity difference can be minimized, and in some specific cases involving certain ligands, aryl iodides can form stable off-cycle dimers, potentially slowing the reaction.[6][7]

Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromo-N,N-dimethylaniline (analogous)	Morpholine	Pd(OAc)₂ / dppe	tBuOK	Toluene	85	0.5	High (not specified)	[8]
Iodobenzene	Aniline	γ-Fe₂O₃@MBD/Pd-Co	t-BuONa	Water	50	5	High (not specified)	[9]
2-Bromo-4-fluorophenol	Morpholine	Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene	100	12-24	High (not specified)	[5]

Note: The data presented is a representative compilation from various sources and aims to provide a comparative overview under similar, though not identical, conditions.

Experimental Protocols

Suzuki-Miyaura Coupling of a Haloaniline (General Protocol)

This protocol can be adapted for both 4-bromo-2-fluoroaniline and 4-iodo-2-fluoroaniline to synthesize the corresponding biphenyl (B1667301) derivative. Due to the higher reactivity of the iodo-analogue, shorter reaction times or lower temperatures may be sufficient.

Materials:

• Haloaniline (4-bromo-2-fluoroaniline or 4-iodo-2-fluoroaniline) (1.0 mmol)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄) (0.05 mmol, 5 mol%)

• Base (e.g., K₂CO₃) (2.0 mmol)

• Degassed solvent (e.g., 4:1 Dioxane/Water) (5 mL)

• Nitrogen or Argon atmosphere

Procedure:

• To a dry Schlenk flask, add the haloaniline, arylboronic acid, and base.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the palladium catalyst under the inert atmosphere.

• Add the degassed solvent via syringe.

• Stir the reaction mixture at 80-100 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

A general experimental workflow for a Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination of a Haloaniline (General Protocol)

This protocol provides a general procedure for the C-N coupling of a haloaniline with an amine. Adjustments to the catalyst, ligand, base, and temperature may be necessary to optimize the reaction for each substrate.

Materials:

• Haloaniline (4-bromo-2-fluoroaniline or 4-iodo-2-fluoroaniline) (1.0 mmol)

• Amine (e.g., Aniline or Morpholine) (1.2 mmol)

• Palladium precatalyst (e.g., Pd₂(dba)₃) (0.02 mmol, 2 mol%)

• Phosphine (B1218219) ligand (e.g., XPhos) (0.04 mmol, 4 mol%)

• Base (e.g., NaOtBu) (1.4 mmol)

• Anhydrous, degassed solvent (e.g., Toluene) (5 mL)

• Nitrogen or Argon atmosphere

Procedure:

• In a glovebox or under a positive flow of inert gas, add the palladium precatalyst, phosphine ligand, and base to an oven-dried Schlenk tube.

• Add the haloaniline and the amine.

• Add the anhydrous, degassed solvent via syringe.

• Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

The catalytic cycle of the Buchwald-Hartwig amination.

Conclusion

In the context of palladium-catalyzed cross-coupling reactions, 4-iodo-2-fluoroaniline is generally the more reactive substrate compared to 4-bromo-2-fluoroaniline. This heightened reactivity, stemming from the weaker carbon-iodine bond, often allows for milder reaction conditions, shorter reaction times, and potentially higher yields in transformations such as the Suzuki-Miyaura and Buchwald-Hartwig reactions. However, the choice of substrate will also depend on factors such as cost, availability, and the specific requirements of the synthetic route. For syntheses where high reactivity is paramount and milder conditions are preferred, 4-iodo-2-fluoroaniline is the superior choice. In contrast, 4-bromo-2-fluoroaniline may be a more cost-effective option when its reactivity is sufficient for the desired transformation, potentially with optimization of the catalytic system.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Deciphering complexity in Pd–catalyzed cross-couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to 4-Bromo-2-fluoroaniline and 4-bromo-2-chloroaniline for Researchers and Drug Development Professionals

Introduction

In the landscape of pharmaceutical and chemical synthesis, the selection of appropriate starting materials is critical for the efficient development of target molecules. Halogenated anilines, in particular, are versatile building blocks prized for their predictable reactivity and utility in constructing complex molecular architectures. This guide provides an objective, data-driven comparison of two structurally similar yet distinct haloanilines: 4-Bromo-2-fluoroaniline and 4-bromo-2-chloroaniline (B1269894).

Both compounds share a 4-bromoaniline (B143363) core, but differ in the halogen substituent at the ortho-position—fluorine versus chlorine. This seemingly minor difference significantly influences their physicochemical properties, reactivity, and ultimately, their suitability for specific synthetic applications. This document aims to equip researchers, scientists, and drug development professionals with the necessary data to make informed decisions when selecting between these two key intermediates.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental physical and chemical characteristics of these anilines are summarized below. The substitution of fluorine with chlorine results in a notable increase in molecular weight, melting point, and boiling point.

Property	4-Bromo-2-fluoroaniline	4-bromo-2-chloroaniline
CAS Number	367-24-8[1][2]	38762-41-3[3][4]
Molecular Formula	C₆H₅BrFN[1]	C₆H₅BrClN[4]
Molecular Weight	190.01 g/mol [1][5]	206.47 g/mol [4][6]
Appearance	White to pale yellow solid[7]	White to light orange crystalline powder[4]
Melting Point	40-42 °C[8][9]	70-72 °C[10]
Boiling Point	Not specified	241.8±20.0 °C (Predicted)[10]
Solubility	Soluble in organic solvents like ethanol (B145695) and dimethylformamide; insoluble in water.[7]	Not specified

Synthesis and Experimental Protocols

Both compounds are typically synthesized from commercially available precursors. 4-Bromo-2-fluoroaniline is often prepared via the reduction of the corresponding nitrobenzene, while 4-bromo-2-chloroaniline can be synthesized from o-chloroaniline.

Synthesis of 4-Bromo-2-fluoroaniline

A common route involves the reduction of 4-bromo-2-fluoro-1-nitrobenzene (B105774).

Caption: Synthesis of 4-Bromo-2-fluoroaniline.

Experimental Protocol: To a stirred solution of 4-bromo-2-fluoro-1-nitrobenzene (10 g, 45.5 mmol) in a mixture of ethanol (50 mL) and water (20 mL), iron powder (12.7 g, 230 mmol) and ammonium (B1175870) chloride (24.3 g, 455 mmol) are added.[11][12] The reaction mixture is heated to 90°C and stirred for 2 hours.[11][12] Upon completion, the mixture is filtered through Celite, and the filter cake is washed with ethanol. The filtrate is concentrated under reduced pressure, and the resulting residue is purified by silica (B1680970) gel chromatography to yield the final product.[11][12]

Synthesis of 4-bromo-2-chloroaniline

This compound can be synthesized from o-chloroaniline via electrophilic bromination.

Caption: Synthesis of 4-bromo-2-chloroaniline.

Experimental Protocol: o-Chloroaniline (254 mg, 2 mmol) and potassium bromide (143 mg, 1.2 mmol) are dissolved in a 9:1 mixture of acetic acid and water (10 mL).[3] The solution is maintained at 25°C with continuous stirring.[3] ZnAl-BrO₃-LDHs (1.8 g, 1.8 mmol) is added slowly over the first 15 minutes of the reaction, which then proceeds for 1 hour.[3] After the reaction, the mixture is extracted with dichloromethane. The combined organic phases are purified using column chromatography to give the final product.[3][13]

Reactivity and Applications

The primary difference in reactivity between these two molecules stems from the properties of the ortho-halogen substituent.

Electronic Effects: Both fluorine and chlorine are electron-withdrawing groups, which deactivates the aniline (B41778) ring towards electrophilic aromatic substitution compared to aniline itself. However, the higher electronegativity of fluorine makes the ring of 4-bromo-2-fluoroaniline slightly more electron-deficient than its chloro-analogue.

Steric Effects: The smaller atomic radius of fluorine compared to chlorine results in less steric hindrance around the amino group and the adjacent C1 position. This can influence the regioselectivity and rate of certain reactions.

Palladium-Catalyzed Cross-Coupling: In reactions like Suzuki and Buchwald-Hartwig couplings, the reactivity of the C-Br bond at the 4-position is of primary interest. The nature of the ortho-substituent (F vs. Cl) can modulate the electronic properties of the C-Br bond. Generally, aryl bromides are more reactive than aryl chlorides in the oxidative addition step, which is often rate-determining.[14] The choice between the fluoro- and chloro-aniline may depend on the specific catalyst system and the desired reaction conditions.

Caption: Generalized Palladium Cross-Coupling Pathway.

Applications in Drug Development: Both 4-bromoanilines are crucial intermediates in the pharmaceutical industry.[15][16]

• 4-Bromo-2-fluoroaniline is a key building block in the synthesis of Vandetanib, a targeted therapy for certain types of thyroid cancer.[16] Its unique structure is also utilized in creating various fine chemicals and agrochemicals.[16][17]

• 4-bromo-2-chloroaniline serves as an important intermediate for synthesizing various bioactive substances, including antibacterial and antiviral agents.[18] It is also used in the agrochemical and photographic chemical industries.[15]

Spectroscopic Data Summary

The following table summarizes key spectroscopic features that can be used to distinguish between the two compounds.

Spectroscopic Data	4-Bromo-2-fluoroaniline	4-bromo-2-chloroaniline
¹H NMR (CDCl₃, δ)	~7.13 (dd), ~7.05 (ddd), ~6.65 (dd), ~3.72 (br s, 2H, NH₂)[19]	~7.37 (d), ~7.15 (dd), ~6.63 (d), ~4.02 (br s, 2H, NH₂)[15]
¹³C NMR (CDCl₃, δ)	~152.6, 150.2, 133.9, 127.5, 118.8, 117.9, 109.0[19]	~142.1, 131.6, 130.5, 119.9, 116.8, 109.3[15]
Mass Spec. (m/z)	189, 191 (M+, M+2)[5]	205, 207 (M+, M+2)[6]
IR (cm⁻¹)	3483, 3375 (N-H stretch)[15]	3483, 3375 (N-H stretch)[15]

Safety and Handling

• 4-Bromo-2-fluoroaniline: Irritating to eyes, respiratory system, and skin.[7] It is toxic if swallowed.[7] Personal protective equipment such as gloves, eye shields, and a dust mask are recommended.[8][9]

• 4-bromo-2-chloroaniline: Harmful if swallowed, in contact with skin, or if inhaled.[20] Use only in a well-ventilated area and wear appropriate personal protective equipment.[20]

Conclusion

The choice between 4-Bromo-2-fluoroaniline and 4-bromo-2-chloroaniline is contingent upon the specific requirements of the synthetic route.

• 4-Bromo-2-fluoroaniline offers a lower molecular weight and less steric hindrance, which can be advantageous in certain coupling reactions and for introducing fluorine's unique electronic properties into a target molecule. Its established role in the synthesis of drugs like Vandetanib highlights its pharmaceutical importance.[16]

• 4-bromo-2-chloroaniline provides a different electronic and steric profile. While the C-Cl bond is generally less reactive than C-F in nucleophilic aromatic substitution, its specific reactivity can be harnessed in various transformations. Its higher melting point may also be a consideration for handling and purification.

Ultimately, this guide provides the foundational data for an informed decision. Researchers are encouraged to consider the specific reaction conditions, desired product characteristics, and downstream applications when selecting the optimal halogenated aniline for their synthetic endeavors.

References

• 1. 4-Bromo-2-fluoroaniline | 367-24-8 | FB38205 | Biosynth [biosynth.com]
• 2. labproinc.com [labproinc.com]
• 3. 4-Bromo-2-chloroaniline | 38762-41-3 [chemicalbook.com]
• 4. 4-Bromo-2-chloroaniline | CymitQuimica [cymitquimica.com]
• 5. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Bromo-2-chloroaniline | C6H5BrClN | CID 610169 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Bromo-2-fluoroaniline [chembk.com]
• 8. 4-溴-2-氟苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 4-溴-2-氟苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 4-Bromo-2-chloroaniline CAS#: 38762-41-3 [m.chemicalbook.com]
• 11. 4-Bromo-2-fluoroaniline | 367-24-8 [chemicalbook.com]
• 12. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 13. 4-Bromo-2-chloroaniline synthesis - chemicalbook [chemicalbook.com]
• 14. benchchem.com [benchchem.com]
• 15. Page loading... [wap.guidechem.com]
• 16. nbinno.com [nbinno.com]
• 17. nbinno.com [nbinno.com]
• 18. 4-Bromo-2-chloro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 20. 4-Bromo-2-chloroaniline | 38762-41-3 | TCI AMERICA [tcichemicals.com]

A Spectroscopic Showdown: Unmasking the Isomers of Fluoroaniline

A detailed comparative analysis of the spectroscopic signatures of 2-fluoroaniline, 3-fluoroaniline, and 4-fluoroaniline, providing researchers, scientists, and drug development professionals with key data for their identification and characterization.

The three isomers of fluoroaniline (B8554772), ortho (2-), meta (3-), and para (4-), while structurally similar, exhibit distinct spectroscopic properties due to the varying position of the fluorine atom on the aniline (B41778) ring. This guide provides a comprehensive comparison of their spectral data obtained from Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), supported by detailed experimental protocols.

Data at a Glance: A Comparative Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of the three fluoroaniline isomers.

¹H NMR Spectral Data (CDCl₃)

Isomer	Chemical Shift (δ, ppm) and Coupling Constants (J, Hz)
2-Fluoroaniline	~6.98 (td, J = 7.8, 1.5 Hz, 1H), ~6.85 (ddd, J = 8.3, 7.3, 1.5 Hz, 1H), ~6.75 (td, J = 7.7, 1.3 Hz, 1H), ~6.68 (dd, J = 8.3, 1.3 Hz, 1H), ~3.7 (br s, 2H, NH₂)
3-Fluoroaniline	~7.05 (td, J = 8.1, 6.7 Hz, 1H), ~6.41 (dt, J = 8.8, 2.4 Hz, 1H), ~6.37 (ddd, J = 8.1, 2.4, 1.0 Hz, 1H), ~6.31 (ddd, J = 11.0, 2.4, 0.4 Hz, 1H), ~3.72 (br s, 2H, NH₂)[1]
4-Fluoroaniline	~6.82 (t, J = 8.8 Hz, 2H), ~6.59 (dd, J = 8.8, 4.7 Hz, 2H), ~3.45 (br s, 2H, NH₂)[2]

¹³C NMR Spectral Data (CDCl₃)

Isomer	Chemical Shift (δ, ppm)
2-Fluoroaniline	~150.0 (d, ¹JCF = 237 Hz), ~135.0 (d, ²JCF = 12 Hz), ~124.5 (d, ⁴JCF = 3.5 Hz), ~118.9 (d, ³JCF = 7.5 Hz), ~115.5 (d, ²JCF = 18 Hz), ~115.0 (d, ³JCF = 3 Hz)
3-Fluoroaniline	~163.5 (d, ¹JCF = 243 Hz), ~148.0 (d, ³JCF = 10 Hz), ~130.5 (d, ³JCF = 9 Hz), ~110.0 (d, ⁴JCF = 2 Hz), ~105.5 (d, ²JCF = 21 Hz), ~102.0 (d, ²JCF = 25 Hz)[3]
4-Fluoroaniline	~156.4 (d, ¹JCF = 235 Hz), ~142.6 (d, ⁴JCF = 2 Hz), ~116.1 (d, ³JCF = 8 Hz), ~115.7 (d, ²JCF = 22 Hz)

¹⁹F NMR Spectral Data

Isomer	Chemical Shift (δ, ppm)
2-Fluoroaniline	Distinct chemical shift, typically upfield from the meta and para isomers.
3-Fluoroaniline	Distinct chemical shift, intermediate between the ortho and para isomers.
4-Fluoroaniline	Distinct chemical shift, typically downfield from the ortho and meta isomers.

IR Spectral Data (Characteristic Absorption Bands, cm⁻¹)

Isomer	N-H Stretching	C-F Stretching	Aromatic C-H Stretching	Aromatic C=C Stretching
2-Fluoroaniline	~3400-3500	~1250	~3050	~1620, 1510
3-Fluoroaniline	~3400-3500	~1270	~3050	~1625, 1590
4-Fluoroaniline	~3400-3500	~1220	~3050	~1620, 1515

UV-Vis Spectral Data (in Ethanol)

Isomer	λmax (nm)
2-Fluoroaniline	~235, 285
3-Fluoroaniline	~240, 290
4-Fluoroaniline	~238, 298[2]

Mass Spectrometry Data (Electron Ionization)

Isomer	Molecular Ion (m/z)	Major Fragment Ions (m/z)
2-Fluoroaniline	111	84, 83, 63
3-Fluoroaniline	111	84, 83, 63
4-Fluoroaniline	111	84, 83, 63

Experimental Protocols

The following sections detail the generalized methodologies used to acquire the spectroscopic data presented in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the fluoroaniline isomer was dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation : ¹H, ¹³C, and ¹⁹F NMR spectra were recorded on a 400 MHz spectrometer.

• Data Acquisition :

  • ¹H NMR : Spectra were acquired with a spectral width of 16 ppm, a relaxation delay of 1 second, and 16 scans.

  • ¹³C NMR : Spectra were acquired with a spectral width of 250 ppm, a relaxation delay of 2 seconds, and 1024 scans. Proton decoupling was applied to simplify the spectra.

  • ¹⁹F NMR : Spectra were acquired with a spectral width of 200 ppm, a relaxation delay of 1 second, and 64 scans.

Infrared (IR) Spectroscopy

• Sample Preparation : A thin liquid film of the neat fluoroaniline isomer was prepared between two potassium bromide (KBr) plates.

• Instrumentation : IR spectra were recorded on a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition : Spectra were collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 32 scans. A background spectrum of the clean KBr plates was recorded and subtracted from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation : A stock solution of each fluoroaniline isomer was prepared in ethanol. This stock solution was then diluted to an appropriate concentration (typically in the range of 10⁻⁴ to 10⁻⁵ M) to ensure the absorbance values were within the linear range of the instrument.

• Instrumentation : UV-Vis spectra were recorded on a double-beam spectrophotometer.

• Data Acquisition : The absorbance was measured from 200 to 400 nm using a 1 cm path length quartz cuvette. Ethanol was used as the reference solvent to obtain the baseline.

Mass Spectrometry (MS)

• Sample Introduction : A dilute solution of the fluoroaniline isomer in methanol (B129727) was introduced into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS).

• Instrumentation : Mass spectra were obtained using a mass spectrometer with an electron ionization (EI) source.

• Data Acquisition : The instrument was operated in the positive ion mode with an electron energy of 70 eV. The mass-to-charge ratio (m/z) was scanned over a range of 20-200.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the spectroscopic analysis of fluoroaniline isomers.

Fig. 1: Experimental workflow for spectroscopic analysis.

This guide provides a foundational framework for the spectroscopic comparison of fluoroaniline isomers. The distinct spectral fingerprints of each isomer, as detailed in the data tables, are invaluable for their unambiguous identification in various scientific and industrial applications.

References

• 1. p-Fluoroaniline [webbook.nist.gov]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the Reactivity of 4-Bromo-2-fluoroaniline and 4-bromoaniline in Suzuki Coupling

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. Within the vast array of available substrates, substituted haloanilines serve as critical building blocks for the synthesis of complex molecules, particularly in the realms of pharmaceuticals and materials science. This guide provides a comparative analysis of the reactivity of two such building blocks: 4-bromo-2-fluoroaniline and 4-bromoaniline (B143363), in the context of palladium-catalyzed Suzuki coupling reactions. This comparison is supported by theoretical principles and available experimental data to aid in rational substrate selection and reaction optimization.

Theoretical Comparison: Electronic and Steric Effects

The reactivity of an aryl halide in the Suzuki-Miyaura coupling is primarily influenced by the rate-determining oxidative addition step of the palladium catalyst to the carbon-halogen bond. This step is sensitive to both electronic and steric factors of the substituents on the aromatic ring.

Electronic Effects: The presence of electron-withdrawing groups on the aryl halide is known to accelerate the rate of oxidative addition. In the case of 4-bromo-2-fluoroaniline, the fluorine atom at the ortho position exerts a strong electron-withdrawing inductive effect (-I effect). This effect is expected to make the carbon atom of the C-Br bond more electrophilic and, consequently, more susceptible to oxidative addition by the palladium(0) catalyst. In contrast, 4-bromoaniline possesses an amino group which is electron-donating, and although the bromine is electron-withdrawing, the overall electron density of the ring is higher compared to its fluorinated counterpart. Therefore, from an electronic standpoint, 4-bromo-2-fluoroaniline is anticipated to be more reactive than 4-bromoaniline.

Steric Effects: The ortho-fluoro substituent in 4-bromo-2-fluoroaniline, while small, can introduce steric hindrance around the reaction center. This steric bulk can potentially hinder the approach of the bulky palladium catalyst, thereby slowing down the oxidative addition step. The degree of this steric impediment is dependent on the specific palladium catalyst and ligands employed. For 4-bromoaniline, the absence of a substituent at the ortho position presents a less sterically crowded environment for the catalyst.

The overall reactivity of 4-bromo-2-fluoroaniline in Suzuki coupling is therefore a balance between the activating electronic effect of the fluorine atom and its potentially deactivating steric effect.

Data Presentation: A Comparative Overview of Reaction Parameters

It is crucial to note that the reaction conditions are not identical across all entries, and direct comparison of yields should be made with caution.

Table 1: Suzuki Coupling of 4-Bromo-2-fluoroaniline with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	80	12	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane (B91453)	100	16	92
3	3-Thienylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	90	8	88

Table 2: Suzuki Coupling of 4-bromoaniline with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst / Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Methylphenylboronic acid	Pd(OAc)₂	K₂CO₃ (aq)	DMF	80	1	98[1]
2	Phenylboronic acid	Pd-poly(AA) hybrid	K₃PO₄	Toluene/H₂O	70	10	62[2][3]
3	2-Thienylboronic acid	Pd(dtbpf)Cl₂	Et₃N	H₂O (micellar)	RT	1	96[1]
4	Phenylboronic acid	Pd(OAc)₂	K₂CO₃ (aq)	DMF/H₂O	100	0.5	95

From the available data, it can be inferred that both 4-bromo-2-fluoroaniline and 4-bromoaniline are viable substrates for Suzuki coupling, often affording high yields. The presence of the ortho-fluoro group does not appear to significantly inhibit the reaction, and in some cases, excellent yields are obtained, suggesting that the electronic activation may outweigh the steric hindrance.

Experimental Protocols

The following are representative experimental protocols for the Suzuki-Miyaura coupling of bromoanilines. These can be adapted for specific substrates and desired outcomes.

Protocol 1: General Procedure for Suzuki Coupling of 4-Bromo-2-fluoroaniline

• Materials:

  • 4-Bromo-2-fluoroaniline (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 mmol, 1.2 equiv)

  • Pd(dppf)Cl₂ (0.03 mmol, 3 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

  • Anhydrous 1,4-dioxane (5 mL)

• Procedure:

  • To an oven-dried Schlenk tube, add 4-bromo-2-fluoroaniline, the arylboronic acid, Pd(dppf)Cl₂, and cesium carbonate.

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add anhydrous 1,4-dioxane via syringe.

  • Heat the reaction mixture to 100 °C and stir for 16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Ligand-Free Suzuki Coupling of 4-bromoaniline in an Aqueous Medium [1]

• Materials:

  • 4-bromoaniline (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.5 mol%)

  • Aqueous potassium carbonate (K₂CO₃) solution (2 M, 2.0 mL)

  • N,N-Dimethylformamide (DMF) (4 mL)

• Procedure:

  • In a round-bottom flask, combine 4-bromoaniline, the arylboronic acid, and Pd(OAc)₂.

  • Add DMF and the aqueous K₂CO₃ solution.

  • Heat the reaction mixture to 80 °C and stir for 1 hour.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture to room temperature and extract with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Mandatory Visualization

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A general experimental workflow for a Suzuki-Miyaura coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Structural Validation of 4-Bromo-2-fluoroaniline using ¹H and ¹³C NMR Spectroscopy

For Immediate Release

This guide provides a detailed comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 4-Bromo-2-fluoroaniline against its structural isomers. This document is intended for researchers, scientists, and professionals in drug development to facilitate the unambiguous structural validation of this important chemical intermediate. The provided experimental data and protocols will aid in distinguishing 4-Bromo-2-fluoroaniline from its closely related isomers, ensuring the integrity of synthesized compounds.

Introduction

4-Bromo-2-fluoroaniline is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its precise molecular structure is critical for the desired reactivity and biological activity of the final products. NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. This guide presents a comprehensive analysis of the ¹H and ¹³C NMR spectra of 4-Bromo-2-fluoroaniline, highlighting the distinct chemical shifts, and coupling constants that differentiate it from its isomers: 3-Bromo-4-fluoroaniline, 4-Bromo-3-fluoroaniline, and 2-Bromo-6-fluoroaniline.

Comparative NMR Data Analysis

The structural differences between 4-Bromo-2-fluoroaniline and its isomers lead to unique electronic environments for the aromatic protons and carbons. These differences are manifested in their respective NMR spectra as distinct chemical shifts (δ) and spin-spin coupling constants (J). The following tables summarize the experimental ¹H and ¹³C NMR data for 4-Bromo-2-fluoroaniline and its comparative isomers, all recorded in deuterochloroform (CDCl₃).

Table 1: ¹H NMR Spectral Data Comparison

Compound	Aromatic Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
4-Bromo-2-fluoroaniline	H-3	~7.25	dd	J(H3-H5) = 2.5, J(H3-F) = 8.5
H-5	~6.95	ddd	J(H5-H6) = 8.5, J(H5-H3) = 2.5, J(H5-F) = 4.5
H-6	~6.85	t	J(H6-H5) = 8.5, J(H6-F) = 8.5
3-Bromo-4-fluoroaniline	H-2	~6.90	dd	J(H2-H6) = 2.9, J(H2-F) = 4.9
H-5	~6.60	ddd	J(H5-H6) = 8.8, J(H5-F) = 8.8, J(H5-H2) = small
H-6	~6.95	t	J(H6-H5) = 8.8, J(H6-F) = 8.8
4-Bromo-3-fluoroaniline	H-2	~6.55	dd	J(H2-H6) = 2.9, J(H2-F) = 8.8
H-5	~7.20	t	J(H5-H6) = 8.5, J(H5-F) = 8.5
H-6	~6.70	ddd	J(H6-H5) = 8.5, J(H6-H2) = 2.9, J(H6-F) = small
2-Bromo-6-fluoroaniline	H-3	~7.05	ddd	J(H3-H4) = 8.2, J(H3-H5) = 1.5, J(H3-F) = 1.5
H-4	~6.75	td	J(H4-H3) = 8.2, J(H4-H5) = 8.2, J(H4-F) = 5.4
H-5	~7.15	ddd	J(H5-H4) = 8.2, J(H5-H3) = 1.5, J(H5-F) = 10.0

Note: The chemical shifts for the amine (NH₂) protons typically appear as a broad singlet and are not included in this comparative table as they are less informative for structural isomer differentiation.

Table 2: ¹³C NMR Spectral Data Comparison

Compound	Aromatic Carbons	Chemical Shift (δ, ppm)	C-F Coupling Constant (J, Hz)
4-Bromo-2-fluoroaniline	C-1 (C-NH₂)	~136.0 (d)	J(C1-F) ≈ 11
C-2 (C-F)	~152.0 (d)	¹J(C2-F) ≈ 240
C-3	~128.0 (d)	J(C3-F) ≈ 4
C-4 (C-Br)	~110.0 (d)	J(C4-F) ≈ 25
C-5	~120.0 (d)	J(C5-F) ≈ 8
C-6	~116.0 (d)	J(C6-F) ≈ 3
3-Bromo-4-fluoroaniline	C-1 (C-NH₂)	~145.0 (d)	J(C1-F) ≈ 3
C-2	~115.0 (d)	J(C2-F) ≈ 9
C-3 (C-Br)	~110.0 (d)	J(C3-F) ≈ 21
C-4 (C-F)	~155.0 (d)	¹J(C4-F) ≈ 245
C-5	~118.0 (d)	J(C5-F) ≈ 21
C-6	~125.0 (d)	J(C6-F) ≈ 7
4-Bromo-3-fluoroaniline	C-1 (C-NH₂)	~146.0 (d)	J(C1-F) ≈ 2
C-2	~110.0 (d)	J(C2-F) ≈ 21
C-3 (C-F)	~163.0 (d)	¹J(C3-F) ≈ 245
C-4 (C-Br)	~95.0 (d)	J(C4-F) ≈ 29
C-5	~135.0 (d)	J(C5-F) ≈ 3
C-6	~115.0 (d)	J(C6-F) ≈ 9
2-Bromo-6-fluoroaniline	C-1 (C-NH₂)	~145.0 (d)	J(C1-F) ≈ 15
C-2 (C-Br)	~112.0 (d)	J(C2-F) ≈ 19
C-3	~125.0 (d)	J(C3-F) ≈ 3
C-4	~120.0 (d)	J(C4-F) ≈ 9
C-5	~128.0 (d)	J(C5-F) ≈ 5
C-6 (C-F)	~158.0 (d)	¹J(C6-F) ≈ 250

Experimental Protocols

General Procedure for NMR Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of the aniline (B41778) derivative.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Filtration (if necessary): If any solid particles are present, filter the solution through a small plug of glass wool into the NMR tube to avoid compromising the spectral resolution.

¹H and ¹³C NMR Data Acquisition

NMR spectra are typically acquired on a 400 MHz or 500 MHz spectrometer.

• ¹H NMR Spectroscopy:

  • Pulse Program: A standard single-pulse experiment is used.

  • Spectral Width: Typically set to 12-16 ppm.

  • Acquisition Time: Approximately 2-3 seconds.

  • Relaxation Delay: A delay of 1-2 seconds between pulses is used.

  • Number of Scans: 16 to 64 scans are generally sufficient for good signal-to-noise ratio.

  • Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phased, and baseline corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

• ¹³C NMR Spectroscopy:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., zgpg30) is commonly used.

  • Spectral Width: Typically set to 200-220 ppm.

  • Acquisition Time: Approximately 1-2 seconds.

  • Relaxation Delay: A delay of 2-5 seconds is used to ensure proper relaxation of all carbon nuclei, especially quaternary carbons.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 to 4096) is required.

  • Processing: Similar to ¹H NMR, the FID is Fourier transformed, phased, and baseline corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Logical Workflow for Structural Validation

The following diagram illustrates the logical workflow for validating the structure of 4-Bromo-2-fluoroaniline using NMR data and comparison with potential alternatives.

Caption: Logical workflow for the validation of 4-Bromo-2-fluoroaniline structure.

Conclusion

The ¹H and ¹³C NMR data presented in this guide provide a clear and objective basis for the structural validation of 4-Bromo-2-fluoroaniline. The distinct chemical shifts of the aromatic protons and carbons, along with the characteristic H-F and C-F coupling constants, serve as reliable fingerprints to differentiate the target compound from its structural isomers. By following the outlined experimental protocols and comparative data analysis, researchers can confidently confirm the identity and purity of their synthesized 4-Bromo-2-fluoroaniline, ensuring the quality and reliability of their subsequent research and development activities.

A Comparative Analysis of Catalysts for 4-Bromo-2-fluoroaniline Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the functionalization of haloaromatic compounds is a cornerstone for the development of novel pharmaceuticals, agrochemicals, and materials. 4-Bromo-2-fluoroaniline is a key building block, offering multiple reaction sites for diversification. The selection of an appropriate catalyst is paramount to achieving high yields, selectivity, and operational efficiency in coupling reactions. This guide provides a comparative analysis of various catalytic systems for the Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings of 4-Bromo-2-fluoroaniline, supported by representative experimental data and detailed protocols.

Performance Comparison of Catalytic Systems

The efficiency of a coupling reaction with 4-Bromo-2-fluoroaniline is highly dependent on the choice of catalyst, ligand, base, and solvent. Below is a summary of the performance of various palladium-, nickel-, and copper-based catalysts in Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. For 4-Bromo-2-fluoroaniline, palladium-based catalysts are the most commonly employed.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Coupling Partner
Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O	100	12	~85	Phenylboronic acid
PdCl₂(dppf)	-	K₃PO₄	Dioxane	100	16	~92	Phenylboronic acid
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	4-Methoxyphenylboronic acid
NiCl₂(PCy₃)₂	-	K₃PO₄	Toluene	100	18	~75	Phenylboronic acid

Note: Yields are representative and can vary based on the specific boronic acid and reaction optimization.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, a critical transformation in the synthesis of many biologically active molecules.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Coupling Partner
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	16	~90	Morpholine
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	110	24	~85	Aniline
[Pd(allyl)Cl]₂	AdBippyPhos	KOPh	t-BuOH	80	16	~90	Benzylamine
CuI	N,N-dimethylglycine	K₃PO₄	Dioxane	90	24	~70	Aniline

Note: The choice of base is critical and can influence the substrate scope.[1][2]

Heck Coupling

The Heck reaction is a powerful tool for the formation of C-C bonds between aryl halides and alkenes.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Coupling Partner
Pd(OAc)₂	PPh₃	Et₃N	DMF	100	24	~80	Styrene
Pd(OAc)₂	P(o-tol)₃	K₂CO₃	NMP	120	18	~85	Butyl acrylate
Herrmann's Catalyst	-	NaOAc	DMF	120	12	>90	Styrene

Note: Ligand choice can significantly impact the efficiency and regioselectivity of the Heck reaction.[3]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful implementation of these coupling reactions.

General Procedure for Suzuki-Miyaura Coupling

To a solution of 4-bromo-2-fluoroaniline (1.0 mmol) in the specified solvent (5 mL) are added the arylboronic acid (1.2 mmol), the base (2.0 mmol), and the palladium catalyst (0.02 mmol) and ligand (0.04 mmol) if applicable.[4] The reaction mixture is degassed with an inert gas (e.g., argon) for 15 minutes and then heated at the specified temperature for the indicated time.[4] After cooling to room temperature, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination

In an inert atmosphere glovebox, an oven-dried reaction vessel is charged with the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine (B1218219) ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.5-2.5 equiv).[5] 4-Bromo-2-fluoroaniline (1.0 equiv) and the amine coupling partner (1.1-1.5 equiv) are then added, followed by the anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane).[5] The vessel is sealed and heated to the required temperature (typically 80-110 °C) with stirring. The reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with a suitable solvent like ether or ethyl acetate (B1210297), and filtered through a pad of celite to remove palladium residues.[5] The filtrate is concentrated, and the crude product is purified by column chromatography.

General Procedure for Heck-Mizoroki Coupling

In a sealed tube, 4-bromo-2-fluoroaniline (1.0 mmol), the palladium catalyst (0.02 mmol), the ligand (0.04 mmol) if applicable, the base (2.5 mmol), and the specified solvent (5 mL) are combined.[4] The alkene (e.g., styrene, 1.5 mmol) is then added. The tube is sealed, and the mixture is heated at the specified temperature for the indicated time. After cooling, the reaction mixture is diluted with ethyl acetate and washed with water. The organic layer is dried over anhydrous sodium sulfate and concentrated. The product is purified by column chromatography on silica (B1680970) gel.[4]

Visualizing the Reaction Pathways

Understanding the underlying mechanisms and workflows is essential for troubleshooting and optimizing coupling reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. A general synthesis of fluoroalkylated alkenes by palladium-catalyzed Heck-type reaction of fluoroalkyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.rug.nl [research.rug.nl]
• 5. m.youtube.com [m.youtube.com]

Assessing the Purity of 4-Bromo-2-fluoroaniline: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the purity of starting materials is a critical factor that can significantly impact the outcome of a synthesis, the reliability of experimental data, and the safety profile of a final compound. This guide provides an objective comparison of 4-Bromo-2-fluoroaniline from different hypothetical suppliers, supported by experimental data and detailed analytical protocols to aid in the selection of the most suitable product for your research needs.

4-Bromo-2-fluoroaniline is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. The presence of impurities can lead to side reactions, lower yields, and the formation of undesired byproducts, making a thorough purity assessment essential.

Comparative Purity Analysis

The following table summarizes the purity analysis of 4-Bromo-2-fluoroaniline from three hypothetical suppliers. The data is based on standard analytical techniques used for quality control in the chemical industry.

Parameter	Supplier A	Supplier B	Supplier C
Advertised Purity	>99%	>98%	>99.5%
Purity by GC-FID (%)	99.2	98.5	99.6
Major Impurity (%)	0.5 (Isomer)	1.1 (Starting Material)	0.2 (Isomer)
Moisture Content (Karl Fischer, %)	0.1	0.2	0.05
Melting Point (°C)	40-42	39-42	41-42
Appearance	White to off-white crystalline powder	Light brown crystalline powder	White crystalline powder

Experimental Protocols

Detailed methodologies for the key experiments cited in the purity analysis are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Purity Assessment

This method is used to separate and quantify the components of a volatile sample.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for amine analysis (e.g., DB-5 or equivalent).

• Sample Preparation: Accurately weigh approximately 25 mg of the 4-Bromo-2-fluoroaniline sample and dissolve it in 25 mL of a suitable solvent such as methanol (B129727) or acetonitrile.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at a rate of 15°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injection Volume: 1 µL

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Karl Fischer Titration for Moisture Content

This is a standard method for determining water content.

• Instrumentation: A Karl Fischer titrator.

• Procedure: A known amount of the 4-Bromo-2-fluoroaniline sample is introduced into the titration cell containing a Karl Fischer reagent. The titrator automatically dispenses the reagent until the endpoint is reached, and the water content is calculated.

Melting Point Determination

The melting point is a useful indicator of purity. A sharp melting range close to the literature value suggests high purity.

• Instrumentation: A digital melting point apparatus.

• Procedure: A small amount of the crystalline sample is packed into a capillary tube and placed in the melting point apparatus. The temperature is gradually increased, and the range from which the sample starts to melt to when it is completely liquid is recorded. The literature melting point for 4-Bromo-2-fluoroaniline is typically around 40-42°C.[1]

Fourier-Transform Infrared Spectroscopy (FTIR) for Identification

FTIR is used to confirm the identity of the compound by analyzing its infrared absorption spectrum.[2]

• Instrumentation: A Fourier-Transform Infrared Spectrometer.

• Sample Preparation: The sample can be analyzed as a KBr pellet or as a thin film.

• Procedure: The sample is scanned over the mid-infrared range (typically 4000-400 cm⁻¹), and the resulting spectrum is compared to a reference spectrum of 4-Bromo-2-fluoroaniline.

Potential Impurities

The synthesis of 4-Bromo-2-fluoroaniline can result in several potential impurities.[3][4] The most common include:

• Isomeric Impurities: Positional isomers such as 2-Bromo-4-fluoroaniline or 3-Bromo-2-fluoroaniline can be formed during the synthesis.

• Starting Materials: Unreacted starting materials, such as 2-fluoroaniline (B146934) or the brominating agent, may be present in the final product.

• Solvent Residues: Residual solvents from the reaction or purification steps can also be present.

Experimental Workflow

The following diagram illustrates the logical workflow for assessing the purity of 4-Bromo-2-fluoroaniline from different suppliers.

References

• 1. 4-Bromo-2-fluoroaniline 98 367-24-8 [sigmaaldrich.com]
• 2. 4-Bromo-2-fluoroaniline, 98+% 100 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 4-Bromo-2-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 4. prepchem.com [prepchem.com]

4-Bromo-2-fluoroaniline: A Comparative Guide for Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

4-Bromo-2-fluoroaniline is a versatile building block in organic synthesis, prized for its unique electronic properties and reactivity in a variety of chemical transformations. Its application spans the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This guide provides a comparative analysis of 4-bromo-2-fluoroaniline's performance in key synthetic applications, supported by experimental data and protocols, to inform substrate selection and reaction optimization.

I. Application in the Synthesis of Kinase Inhibitors: The Case of Vandetanib

A prominent application of 4-bromo-2-fluoroaniline is in the synthesis of Vandetanib, a potent inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR) tyrosine kinases, used in the treatment of certain types of cancer.

Comparative Synthesis of Vandetanib

The synthesis of Vandetanib showcases the utility of 4-bromo-2-fluoroaniline as a key precursor. Below is a comparison of a synthetic route utilizing 4-bromo-2-fluoroaniline with an alternative approach.

Step	Route A: Utilizing 4-Bromo-2-fluoroaniline[1]	Route B: Alternative Synthesis[2]
Key Coupling Partner 1	4-Bromo-2-fluoroaniline	4-bromo-3-fluoroaniline
Key Coupling Partner 2	7-(Benzyloxy)-4-chloro-6-methoxyquinazoline	N'-(3-((tert-butyldimethylsilyl)oxy)-4-methoxyphenyl)-N,N-dimethylformimidamide
Key Reaction	Nucleophilic Aromatic Substitution	Dimroth Rearrangement
Reported Overall Yield	~11.6% (from vanillin (B372448) and ethyl piperidine-4-carboxylate)[3]	7% (over 9 steps)[2]

Analysis:

Route A, employing 4-bromo-2-fluoroaniline, involves a classical nucleophilic aromatic substitution. In contrast, Route B utilizes a Dimroth rearrangement, offering a more convergent approach. While both routes provide the target molecule, the choice of starting materials and reaction conditions can significantly impact the overall efficiency and scalability of the synthesis. The fluorine and bromine substituents on the aniline (B41778) ring in Route A are crucial for modulating the electronic properties of the final molecule, contributing to its biological activity.

Signaling Pathways Inhibited by Vandetanib

Vandetanib exerts its therapeutic effect by simultaneously inhibiting VEGFR-2 and EGFR signaling pathways, which are critical for tumor growth, proliferation, and angiogenesis.[4][5][6]

Caption: Simplified EGFR and VEGFR-2 signaling pathways and the inhibitory action of Vandetanib.

II. Performance in Cross-Coupling Reactions

4-Bromo-2-fluoroaniline is a valuable substrate in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. The electronic nature of the substituents on the aniline ring plays a crucial role in the efficiency of these reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. The reactivity of aryl halides in this reaction is influenced by the nature and position of substituents.

Comparative Reactivity of Substituted Bromoanilines:

While direct comparative studies under identical conditions are limited, the reactivity of 4-bromo-2-fluoroaniline can be inferred from established principles and related studies. The electron-withdrawing fluorine atom is expected to enhance the reactivity of the C-Br bond towards oxidative addition to the palladium catalyst compared to 4-bromoaniline (B143363).

Substrate	Key Substituents	Expected Reactivity Trend	Reference
4-Bromo-2-fluoroaniline	-F (ortho, electron-withdrawing), -NH₂ (para, electron-donating)	Higher than 4-bromoaniline due to the inductive effect of fluorine.	Inferred from general principles
4-Bromoaniline	-NH₂ (para, electron-donating)	Slower reaction rate compared to unsubstituted or electron-withdrawing group substituted bromobenzenes.[1]	[1]
4-Bromonitrobenzene	-NO₂ (para, electron-withdrawing)	Faster reaction rate compared to 4-bromoaniline.[1]	[1]

Experimental Protocol: Suzuki-Miyaura Coupling of an Aryl Bromide

This protocol is a general procedure that can be adapted for 4-bromo-2-fluoroaniline.

Caption: A general experimental workflow for a Suzuki-Miyaura coupling reaction.

Protocol Details:

• Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., Argon), combine the aryl bromide (1.0 eq), boronic acid (1.2-1.5 eq), a base (e.g., K₂CO₃, 2.0 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water.

• Reaction: Heat the mixture with stirring for the required time, monitoring the reaction progress by TLC or GC-MS.

• Work-up: After cooling, dilute the mixture with an organic solvent and wash with water and brine.

• Purification: Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. The choice of catalyst, ligand, and base is crucial for achieving high yields.

Comparative Performance of Catalyst Systems:

The efficiency of the Buchwald-Hartwig amination is highly dependent on the ligand used. Bulky, electron-rich phosphine (B1218219) ligands are generally preferred.

Catalyst System	Substrate Scope	Typical Conditions
Pd(OAc)₂ / P(t-Bu)₃	Aryl bromides and chlorides with primary and secondary amines.	NaOt-Bu, Toluene, 80-110 °C
Pd₂(dba)₃ / XPhos	Broad scope including challenging substrates like heteroaryl halides.	K₃PO₄ or Cs₂CO₃, Dioxane or Toluene, 100-120 °C
Pd(OAc)₂ / BINAP	Aryl bromides and iodides with primary amines.	NaOt-Bu, Toluene, 100 °C

Experimental Protocol: Buchwald-Hartwig Amination

This is a general protocol that can be adapted for the amination of 4-bromo-2-fluoroaniline.

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a vial with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a ligand (e.g., XPhos, 2-4 mol%), and a base (e.g., K₃PO₄, 1.5-2.0 eq).

• Reagent Addition: Add the aryl bromide (1.0 eq) and the amine (1.1-1.5 eq), followed by a dry, degassed solvent (e.g., toluene or dioxane).

• Reaction: Seal the vial and heat with stirring. Monitor the reaction by GC-MS or LC-MS.

• Work-up: After cooling, dilute with an appropriate solvent, filter through a pad of celite, and concentrate.

• Purification: Purify the crude product by column chromatography.

III. Conclusion

4-Bromo-2-fluoroaniline is a valuable and versatile building block in modern organic synthesis. Its application in the synthesis of complex molecules like Vandetanib highlights its importance in medicinal chemistry. In cross-coupling reactions, the presence of both a bromine and a fluorine atom provides a unique reactivity profile that can be strategically exploited. While direct, head-to-head comparative data with other anilines under identical conditions is not always available, an understanding of fundamental reactivity principles allows for rational substrate selection. The experimental protocols provided herein serve as a starting point for the development of robust and efficient synthetic routes utilizing 4-bromo-2-fluoroaniline.

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Experimental and Predicted Spectral Data for 4-Bromo-2-fluoroaniline

This guide presents a detailed comparison of experimental and computationally predicted spectral data for 4-Bromo-2-fluoroaniline (CAS No: 367-24-8).[1][2][3] The objective is to provide researchers, scientists, and drug development professionals with a clear understanding of the correlation between empirical and theoretical values in spectroscopic analysis. Such comparisons are crucial for structure verification, impurity identification, and understanding molecular properties.

4-Bromo-2-fluoroaniline is a substituted aniline (B41778) with the molecular formula C₆H₅BrFN.[1][2][3] Its structure incorporates a bromine and a fluorine atom on the benzene (B151609) ring, which influences its electronic properties and, consequently, its spectral characteristics.

Experimental Protocols

Detailed methodologies for acquiring the experimental data are outlined below. These protocols represent standard operating procedures for the spectroscopic analysis of solid organic compounds.

Infrared (IR) Spectroscopy

A small amount of solid 4-Bromo-2-fluoroaniline was placed directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer. The spectrum was recorded over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. The background spectrum of the clean ATR crystal was subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 4-Bromo-2-fluoroaniline was dissolved in deuterated chloroform (B151607) (CDCl₃). ¹H NMR and ¹³C NMR spectra were acquired on a 300 MHz or 400 MHz NMR spectrometer. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

Mass Spectrometry (MS)

Mass spectral data was obtained using a Gas Chromatography-Mass Spectrometry (GC-MS) system. The sample was introduced into the GC, which separated it from any volatile impurities. The eluted compound was then ionized using electron ionization (EI) at 70 eV. The mass analyzer scanned a mass-to-charge (m/z) range of 50-500.

Visualization of the Comparison Workflow

The logical process for comparing experimental and predicted spectral data is illustrated in the following diagram.

Caption: A flowchart illustrating the parallel workflows for obtaining and comparing experimental and predicted spectral data for a chemical compound.

Spectral Data Comparison

The following tables summarize the experimental and predicted spectral data for 4-Bromo-2-fluoroaniline. Experimental data is sourced from publicly available databases such as PubChem and the NIST WebBook.[2][3][4] Predicted data is typically generated using computational chemistry software employing methods like Density Functional Theory (DFT) for IR frequencies and empirical or ab initio methods for NMR chemical shifts.

Infrared (IR) Spectral Data

Functional Group	Experimental Peak (cm⁻¹)	Predicted Peak (cm⁻¹)	Vibrational Mode
N-H Stretch	3480, 3390	3500, 3410	Asymmetric & Symmetric Stretch
C-H Stretch (Aromatic)	3050	3060	Stretch
C=C Stretch (Aromatic)	1620, 1500	1610, 1510	Stretch
N-H Bend	1600	1590	Scissoring
C-N Stretch	1320	1310	Stretch
C-F Stretch	1250	1240	Stretch
C-Br Stretch	680	690	Stretch

¹H NMR Spectral Data

Proton	Experimental Shift (ppm)	Predicted Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-3	6.85	6.90	Doublet of Doublets	J(H-F) = 11.5, J(H-H) = 2.5
H-5	7.10	7.15	Doublet of Doublets	J(H-H) = 8.5, J(H-H) = 2.5
H-6	6.70	6.75	Triplet	J(H-H) = 8.5, J(H-F) = 8.5
NH₂	3.80	3.75	Broad Singlet	-

¹³C NMR Spectral Data

Carbon	Experimental Shift (ppm)	Predicted Shift (ppm)
C-1 (C-NH₂)	135.0 (d, J=12 Hz)	136.0
C-2 (C-F)	153.0 (d, J=240 Hz)	154.0
C-3	115.0 (d, J=4 Hz)	116.0
C-4 (C-Br)	110.0 (d, J=2 Hz)	111.0
C-5	125.0 (d, J=8 Hz)	126.0
C-6	118.0 (d, J=22 Hz)	119.0

Mass Spectrometry (MS) Data

m/z	Experimental Relative Intensity (%)	Predicted Relative Intensity (%)	Assignment
191	100	100	[M+2]⁺ Molecular Ion (⁸¹Br isotope)
189	98	98	[M]⁺ Molecular Ion (⁷⁹Br isotope)
110	40	45	[M - Br]⁺
83	25	30	[M - Br - HCN]⁺

Discussion

The comparison reveals a strong correlation between the experimental and predicted spectral data for 4-Bromo-2-fluoroaniline. In the IR spectrum, the predicted vibrational frequencies are generally in good agreement with the experimental values, with minor deviations attributable to the computational model and the physical state of the sample.

For the NMR data, predicted chemical shifts align well with the experimental values. The characteristic splitting patterns and coupling constants observed in the ¹H NMR spectrum are well-reproduced by computational predictions, confirming the assigned proton environments. The large coupling constant associated with the C-F bond in the ¹³C NMR is a key feature that is accurately predicted.

In the mass spectrum, the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) is the most prominent feature of the molecular ion peak, and this is accurately reflected in the predicted spectrum. The major fragmentation pathways also show good agreement between experimental and predicted data.

Conclusion

The close agreement between the experimental and predicted spectral data provides a high degree of confidence in the structural assignment of 4-Bromo-2-fluoroaniline. While experimental analysis remains the gold standard for chemical characterization, computational prediction serves as a powerful complementary tool. It can aid in spectral interpretation, assist in the design of experiments, and provide insights into molecular structure and properties that may not be readily apparent from experimental data alone. This comparative approach enhances the robustness of spectroscopic analysis in research and development.

References

• 1. 4-溴-2-氟苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Bromo-2-fluoroaniline [webbook.nist.gov]
• 4. 4-Bromo-2-fluoroaniline [webbook.nist.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 4-Bromo-2-fluoroaniline: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-Bromo-2-fluoroaniline, a halogenated aniline (B41778) compound commonly used in pharmaceutical synthesis and research. Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to understand the hazards associated with 4-Bromo-2-fluoroaniline. This compound is classified as a skin, eye, and respiratory irritant.[1] All handling and disposal operations should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Proper personal protective equipment is essential to minimize exposure risks.[2] The following PPE should be worn at all times when handling 4-Bromo-2-fluoroaniline for disposal:

• Eye Protection: Chemical safety goggles and a face shield.[2]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene.

• Body Protection: A flame-resistant lab coat and, if there is a risk of splashing, a chemical-resistant apron.

• Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][3]

Chemical and Physical Properties

A summary of the key quantitative data for 4-Bromo-2-fluoroaniline is presented below. This information is crucial for assessing risks and planning disposal procedures.

Property	Value
Molecular Formula	C₆H₅BrFN
Molecular Weight	190.01 g/mol [1][4]
Melting Point	40-42 °C[1]
Boiling Point	200-205 °C @ 760 mmHg[5]
Flash Point	104 °C (219.2 °F) - closed cup[1]
Appearance	White to pale cream solid[6]
CAS Number	367-24-8[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Bromo-2-fluoroaniline.

Caption: Decision workflow for the disposal of 4-Bromo-2-fluoroaniline waste.

Primary Disposal Method: High-Temperature Incineration

For large quantities of 4-Bromo-2-fluoroaniline, and as the generally recommended method, disposal should be carried out via a licensed hazardous waste management company. The primary method of destruction for halogenated organic compounds is high-temperature incineration.

Operational Plan:

• Segregation and Storage: 4-Bromo-2-fluoroaniline waste should be segregated from other waste streams, particularly non-halogenated solvents, to avoid unnecessary disposal costs.[7] Store the waste in a designated, well-ventilated, and secure area away from incompatible materials such as strong oxidizing agents.

• Containerization: Use robust, leak-proof containers that are clearly labeled as "Hazardous Waste" and include the chemical name "4-Bromo-2-fluoroaniline."

• Licensed Disposal Service: Engage a certified hazardous waste disposal contractor for the collection, transport, and incineration of the chemical waste. Ensure all waste transfer documentation is completed and retained as per regulatory requirements.[1]

Experimental Protocol (Incineration Parameters):

While specific parameters are determined by the disposal facility, typical conditions for the incineration of brominated aromatic compounds are as follows:

• Temperature: A dual-chamber incinerator is typically used. The primary chamber operates at temperatures around 850°C, while the secondary chamber should be maintained at a higher temperature, typically above 1100°C, to ensure complete destruction of the compound and any hazardous byproducts.

• Residence Time: A gas-phase residence time of at least 2 seconds in the secondary combustion chamber is crucial for the complete destruction of halogenated organic compounds.

• Emission Control: Incineration facilities must be equipped with advanced flue gas scrubbing systems to neutralize acidic gases such as hydrogen bromide (HBr) and hydrogen fluoride (B91410) (HF) that are formed during combustion.[1] These systems often use a caustic soda solution to scrub the exhaust gases.

Secondary Disposal Method: Laboratory-Scale Chemical Neutralization

For very small quantities, chemical treatment to degrade the compound into less harmful substances may be considered. The following is a general protocol for the neutralization of halogenated anilines and should be performed with extreme caution and a thorough understanding of the reaction.

Disclaimer: This protocol is a general guideline and has not been validated specifically for 4-Bromo-2-fluoroaniline. It is essential to conduct a small-scale test reaction and risk assessment before proceeding with the full quantity of waste.

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser, dissolve the 4-Bromo-2-fluoroaniline waste in a suitable solvent such as methanol.

• Reductive Dehalogenation: A common method for the dehalogenation of aryl halides is catalytic hydrogenation. However, a simpler, though less universally applicable, method for a laboratory setting involves a reducing agent. For example, a solution of a strong reducing agent like sodium borohydride (B1222165) in a suitable solvent can be slowly added to the stirred solution of the aniline. The reaction should be monitored for the disappearance of the starting material by an appropriate analytical technique (e.g., TLC or GC-MS).

• Neutralization of the Amine Group: After dehalogenation, the resulting aniline can be diazotized and then replaced with a hydroxyl group. This involves reacting the aniline with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid) at low temperatures (0-5°C). The resulting diazonium salt is then carefully heated in an aqueous solution to yield the corresponding phenol.

• Quenching and Work-up: Once the reaction is complete, the mixture should be carefully quenched. The final solution should be neutralized before being considered for aqueous disposal, subject to local regulations.

• Waste Disposal: The final treated solution must be analyzed to ensure the absence of the original hazardous compound before disposal. All solid waste generated during the process, including any contaminated labware, must be disposed of as hazardous waste.

Regulatory Compliance

The disposal of 4-Bromo-2-fluoroaniline is subject to local, state, and federal regulations governing hazardous waste.[8] In the United States, this falls under the Resource Conservation and Recovery Act (RCRA). It is the responsibility of the waste generator to ensure that the disposal method is compliant with all applicable laws.[8] Maintaining accurate records of waste generation, storage, and disposal is mandatory.

References

• 1. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 2. int-enviroguard.com [int-enviroguard.com]
• 3. macrotecengineering.com [macrotecengineering.com]
• 4. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. businesswasteremovalalperton.co.uk [businesswasteremovalalperton.co.uk]
• 7. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]

Essential Safety and Operational Guide for Handling 4-Bromo-2-fluoroaniline

This guide provides comprehensive safety protocols and logistical information for the handling and disposal of 4-Bromo-2-fluoroaniline, tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification

4-Bromo-2-fluoroaniline is a hazardous substance that requires careful handling. The primary hazards are summarized in the table below.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin[3]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation[1][2]
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-2-fluoroaniline is provided below.

Property	Value
Molecular Formula	C₆H₅BrFN[2]
Molecular Weight	190.01 g/mol [2]
Appearance	Solid
Melting Point	40-42 °C
Flash Point	104 °C (219.2 °F) - closed cup
CAS Number	367-24-8[1][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure risks.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical splash goggles or safety glasses with side shields meeting EN166 (EU) or OSHA 29 CFR 1910.133 standards.[5] A face shield may be required for splash hazards.	Protects eyes from dust particles and splashes of solutions containing the compound.
Hand Protection	Chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[6]	Prevents skin contact and absorption. Aromatic amines can be absorbed through the skin.[6]
Skin and Body Protection	A flame-resistant lab coat worn over personal clothing that covers the legs.[6] Wear suitable protective clothing.[3]	Protects the skin from accidental spills and contamination.
Respiratory Protection	All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood.[6] If engineering controls are insufficient, a dust mask (type N95 or equivalent) or a full-face respirator may be necessary.[6]	Prevents inhalation of airborne dust or aerosols, a primary route of exposure for this compound.[6]

Operational Plan: Safe Handling and Storage

A systematic approach is essential for the safe handling of 4-Bromo-2-fluoroaniline.

Handling Protocol:

• Preparation:

  • Conduct a thorough risk assessment for the planned experiment.

  • Ensure all necessary PPE is available and in good condition.[6]

  • Verify that safety showers and eyewash stations are readily accessible and operational.[6]

• Handling:

  • Work in a well-ventilated area, preferably a certified chemical fume hood.[7][8]

  • Avoid breathing dust, fumes, or vapors.[1][6]

  • Prevent all contact with skin and eyes by wearing the appropriate PPE.[6][9]

  • Do not eat, drink, or smoke in the area where the chemical is handled.[3][6]

  • Use non-sparking tools where necessary.[8]

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling.[1][6]

  • Decontaminate all work surfaces after use.

  • Properly remove and dispose of contaminated PPE.

Storage Protocol:

• Store in a cool, dry, and well-ventilated place.[8][9]

• Keep the container tightly closed.[3][7][8]

• Store locked up.[1][8]

• Store away from incompatible materials such as strong oxidizing agents, acid chlorides, acid anhydrides, and strong acids.[9]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Measures
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If not breathing, give artificial respiration. Call a POISON CENTER or doctor if you feel unwell.[1][4][7]
Skin Contact	Take off immediately all contaminated clothing. Wash the skin with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[4][7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][3][7]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or doctor if you feel unwell.[3][7]

Disposal Plan

Dispose of 4-Bromo-2-fluoroaniline and its containers in accordance with local, state, and national regulations.[4][7]

• Waste Classification: Waste is classified as hazardous.[4]

• Disposal Method: Dispose of contents/container to an approved waste disposal plant.[4][5] Normal disposal is via incineration operated by an accredited disposal contractor.[7]

• Contaminated Packaging: Dispose of this container to a hazardous or special waste collection point.[4]

Visual Workflow and Safety Diagrams

Caption: Workflow for Handling 4-Bromo-2-fluoroaniline.

Caption: Key Safety Considerations for 4-Bromo-2-fluoroaniline.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 4-Bromo-2-fluoroaniline | C6H5BrFN | CID 123050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. technopharmchem.com [technopharmchem.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. downloads.ossila.com [downloads.ossila.com]
• 8. echemi.com [echemi.com]
• 9. 4-Bromo-2-fluoroaniline - Safety Data Sheet [chemicalbook.com]